Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

• CAS: 875164-05-9

Core Science & Biosynthesis

"Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate" synthesis pathway

An In-depth Technical Guide to the Synthesis of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

Abstract

This technical guide provides a comprehensive, scientifically grounded pathway for the synthesis of propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate, a β-amino ester derivative with potential applications in pharmaceutical and materials science research. As a Senior Application Scientist, this document moves beyond a simple recitation of steps to elucidate the underlying chemical principles, justify methodological choices, and provide detailed, self-validating protocols. The proposed synthesis is a robust three-step sequence involving a Knoevenagel condensation, a subsequent aza-Michael addition, and a final Fischer-Speier esterification. Each stage is detailed with mechanistic insights, safety considerations, and structured data to ensure reproducibility and a thorough understanding for researchers, scientists, and drug development professionals.

Introduction to β-Amino Esters

β-Amino acids and their corresponding esters are crucial structural motifs in medicinal chemistry and drug development.[1][2] They serve as foundational components for the synthesis of β-lactam antibiotics, peptidomimetics, and other pharmacologically active agents.[2] The title compound, propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate, incorporates three key functional domains: a β-amino group, an isopropyl ester, and a 2-nitrophenyl substituent. The nitroaromatic moiety, in particular, is a versatile chemical handle that can be readily reduced to an aniline, opening pathways for further derivatization and molecular elaboration.[3] This guide outlines a logical and efficient synthetic strategy to access this target molecule from commercially available starting materials.

Retrosynthetic Analysis and Strategic Overview

A sound synthetic plan begins with a logical retrosynthetic analysis to identify key bond disconnections and strategic intermediates. The chosen strategy prioritizes high-yielding, well-established reactions to maximize efficiency and reliability.

The primary disconnections for the target molecule are at the ester linkage and the C-N bond of the β-amino group.

• C(O)-O Bond Disconnection (Ester): The isopropyl ester can be retrosynthetically disconnected to its constituent carboxylic acid, 3-amino-3-(2-nitrophenyl)propanoic acid (3) , and isopropanol. This suggests a final esterification step.

• C-N Bond Disconnection (Amine): The β-amino acid 3 can be derived from an α,β-unsaturated precursor, 3-(2-nitrophenyl)propenoic acid (2) , via a conjugate (Michael) addition of an ammonia equivalent.

• C-C Bond Disconnection (Alkene): The unsaturated acid 2 is readily accessible through a Knoevenagel condensation between 2-nitrobenzaldehyde (1) and malonic acid.

This analysis leads to a robust three-step forward synthesis, which is detailed in the subsequent sections.

Caption: Retrosynthetic analysis of the target molecule.

Detailed Synthesis Protocols

This section provides step-by-step methodologies for the three-stage synthesis. All procedures should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Step 1: Synthesis of 3-(2-Nitrophenyl)propenoic Acid (2)

The initial step employs the Knoevenagel condensation, a reliable method for C-C bond formation between an aldehyde and a compound with an active methylene group, such as malonic acid.[4] The reaction is typically base-catalyzed, with pyridine often serving as both the catalyst and solvent.

Table 1: Reagents for Knoevenagel Condensation

Reagent	Molar Mass ( g/mol )	Amount	Moles	Notes
2-Nitrobenzaldehyde (1)	151.12	15.1 g	0.10	Irritant.
Malonic Acid	104.06	12.5 g	0.12	Corrosive.
Pyridine	79.10	50 mL	-	Catalyst/Solvent. Flammable, toxic.
Piperidine	85.15	0.5 mL	-	Co-catalyst. Corrosive, flammable.

Experimental Protocol:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-nitrobenzaldehyde (15.1 g, 0.10 mol) and malonic acid (12.5 g, 0.12 mol).

• Add pyridine (50 mL) to the flask, followed by the addition of piperidine (0.5 mL).

• Heat the reaction mixture to a gentle reflux (approx. 90-100 °C) using a heating mantle. The solids will dissolve upon heating, and the solution will typically turn a dark reddish-brown.

• Maintain the reflux for 3-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., 7:3 Hexane:Ethyl Acetate with a drop of acetic acid) until the starting aldehyde spot has been consumed.

• After completion, cool the reaction mixture to room temperature and then pour it slowly into a beaker containing 200 mL of cold 10% aqueous hydrochloric acid. This step protonates the carboxylate and precipitates the product.

• Stir the acidic mixture in an ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with cold water (3 x 50 mL) to remove residual pyridine hydrochloride and unreacted malonic acid.

• Dry the crude product, a pale yellow solid, in a vacuum oven at 50-60 °C. The product is typically of sufficient purity for the next step, but can be recrystallized from ethanol/water if necessary.

Step 2: Synthesis of 3-Amino-3-(2-nitrophenyl)propanoic Acid (3)

This step involves the conjugate addition of ammonia to the α,β-unsaturated carboxylic acid. This aza-Michael addition is a cornerstone reaction for the synthesis of β-amino acids.[5] Using a concentrated aqueous solution of ammonia provides both the nucleophile and the reaction medium.

Table 2: Reagents for Aza-Michael Addition

Reagent	Molar Mass ( g/mol )	Amount	Moles	Notes
3-(2-Nitrophenyl)propenoic acid (2)	193.15	10.0 g	0.052	From Step 1.
Ammonium Hydroxide (28-30%)	35.05	100 mL	-	Corrosive, respiratory irritant.

Experimental Protocol:

• In a 250 mL pressure-rated flask equipped with a magnetic stirrer, suspend 3-(2-nitrophenyl)propenoic acid (10.0 g, 0.052 mol) in concentrated ammonium hydroxide (100 mL).

• Securely seal the flask.

  • Causality: Sealing the vessel is crucial to maintain a sufficient concentration of ammonia, which is volatile, and to facilitate the reaction, which can be sluggish at atmospheric pressure.

• Stir the mixture at room temperature for 48-72 hours. The solid will gradually dissolve as the ammonium carboxylate salt forms, followed by the slow addition of ammonia across the double bond.

• After the reaction period, carefully vent the flask in a fume hood.

• Reduce the volume of the solution to approximately 25-30 mL using a rotary evaporator to remove excess ammonia and water.

• Cool the concentrated solution in an ice bath and acidify to pH 6.5-7.0 by the dropwise addition of glacial acetic acid. The zwitterionic amino acid is least soluble at its isoelectric point, causing it to precipitate.

• Collect the precipitated solid by vacuum filtration and wash with a small amount of cold ethanol (2 x 15 mL) and then diethyl ether (2 x 15 mL).

• Dry the product, 3-amino-3-(2-nitrophenyl)propanoic acid, under vacuum. The product is a white to off-white solid.[6]

Step 3: Synthesis of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (Target)

The final step is a Fischer-Speier esterification, an acid-catalyzed reaction between a carboxylic acid and an alcohol.[7][8] Thionyl chloride is an excellent choice as it reacts with the alcohol to form HCl in situ, which acts as the catalyst, and sulfur dioxide and HCl as gaseous byproducts that drive the equilibrium forward.[7]

Table 3: Reagents for Fischer Esterification

Reagent	Molar Mass ( g/mol )	Amount	Moles	Notes
3-Amino-3-(2-nitrophenyl)propanoic acid (3)	210.19	5.0 g	0.024	From Step 2.
Isopropanol (Propan-2-ol)	60.10	100 mL	-	Solvent/Reagent. Flammable.
Thionyl Chloride (SOCl₂)	118.97	2.6 mL (3.5 g)	0.029	Corrosive, reacts violently with water. Add slowly.

Experimental Protocol:

• To a 250 mL round-bottom flask, add 3-amino-3-(2-nitrophenyl)propanoic acid (5.0 g, 0.024 mol) and isopropanol (100 mL).

• Cool the suspension to 0 °C in an ice bath.

• Slowly, and with vigorous stirring, add thionyl chloride (2.6 mL) dropwise via a syringe.

  • Trustworthiness: This slow, cold addition is a critical safety and control step. The reaction is exothermic and releases HCl gas. A rapid addition can cause a dangerous pressure buildup and boil-over.

• After the addition is complete, fit the flask with a reflux condenser (with a drying tube) and allow the mixture to warm to room temperature.

• Heat the reaction to reflux (approx. 82 °C) and maintain for 5-7 hours. The solid should fully dissolve as the ester hydrochloride salt is formed.

• Monitor the reaction by TLC (e.g., 1:1 Hexane:Ethyl Acetate) until the starting amino acid is consumed.

• Cool the reaction mixture and remove the excess isopropanol and SOCl₂ under reduced pressure using a rotary evaporator.

• Dissolve the resulting crude solid (the hydrochloride salt of the product) in deionized water (50 mL).

• Cool the aqueous solution in an ice bath and slowly add saturated aqueous sodium bicarbonate solution until the pH is ~8-9 to neutralize the HCl and deprotonate the ammonium group to the free amine.

• The free base ester product will often separate as an oil or solid. Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent in vacuo to yield the crude propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate.

• Purify the product by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate, to obtain the final product as a pure solid or oil.

Overall Synthesis Workflow

The complete synthetic sequence is a linear progression from simple, commercially available precursors to the final functionalized β-amino ester. Each step prepares the substrate for the subsequent transformation in a logical and chemically efficient manner.

Caption: Overall workflow for the synthesis of the target molecule.

Mechanistic Insights and Justification

• Knoevenagel Condensation: The reaction proceeds via the deprotonation of malonic acid by piperidine to form an enolate, which then attacks the electrophilic carbonyl carbon of 2-nitrobenzaldehyde. Subsequent dehydration, driven by the formation of a conjugated system and decarboxylation under heat, yields the α,β-unsaturated product. Pyridine is an ideal solvent and base for this transformation.

• Aza-Michael Addition: This is a classic conjugate addition reaction. The lone pair of electrons on the ammonia nitrogen acts as a nucleophile, attacking the electron-deficient β-carbon of the conjugated system. Proton transfer steps then yield the final saturated β-amino acid.[5] The reaction is performed at room temperature to minimize potential side reactions, though it requires a longer reaction time.

• Fischer Esterification: Under acidic conditions (generated from SOCl₂ and isopropanol), the carbonyl oxygen of the carboxylic acid is protonated, rendering the carbonyl carbon significantly more electrophilic. A molecule of isopropanol then acts as a nucleophile, attacking this carbon. Subsequent proton transfers and the elimination of a water molecule yield the final ester product. The use of thionyl chloride is highly effective as it converts the -OH of the carboxylic acid into a better leaving group.[7]

Safety and Handling

• Nitroaromatics: 2-Nitrobenzaldehyde and its derivatives are potentially toxic and should be handled with care, avoiding skin contact and inhalation.

• Corrosive Reagents: Malonic acid, thionyl chloride, piperidine, and concentrated acids/bases are highly corrosive. Always use appropriate gloves, safety glasses, and a lab coat. Thionyl chloride reacts violently with water and should be handled in a dry environment.

• Solvents: Pyridine is toxic and has a noxious odor. Isopropanol is flammable. All manipulations should be performed within a certified chemical fume hood.

• Waste Disposal: All organic and corrosive waste must be collected in appropriately labeled containers for disposal according to institutional guidelines. Aqueous acidic and basic waste should be neutralized before disposal.

References

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• Tang, T. P., & Ellman, J. A. (2002). Asymmetric Synthesis of β-Amino Acid Derivatives Incorporating a Broad Range of Substitution Patterns by Enolate Additions to tert-Butanesulfinyl Imines. The Journal of Organic Chemistry, 67(22), 7819-7832.

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An In-depth Technical Guide to Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate: Synthesis, Properties, and Potential Applications in Drug Development

This guide provides a comprehensive technical overview of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate, a molecule of interest in medicinal chemistry. This document delves into its chemical and physical properties, outlines a detailed synthesis protocol, and explores its potential as a scaffold in drug discovery, particularly within the context of prodrug strategies and the known bioactivities of its structural components.

Introduction: The Scientific Rationale

Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate, with CAS Number 875164-05-9, is a fascinating molecule that combines three key structural motifs: a β-amino acid backbone, a nitrophenyl ring, and an isopropyl ester. Each of these components has a well-documented role in medicinal chemistry, suggesting that their combination could yield novel therapeutic agents.

• β-Amino Acids: Unlike their α-amino acid counterparts, β-amino acids are not proteinogenic but are found in various natural products and are crucial building blocks for many pharmaceutically active compounds.[1][2] Their incorporation into peptides can impart resistance to proteolytic degradation, a significant advantage in drug design.[3][4] β-amino acids and their derivatives have been shown to exhibit a wide range of biological activities, including hypoglycemic, antifungal, and antiketogenic properties.[1][5]

• Nitrophenyl Group: The nitroaromatic moiety is a known pharmacophore present in numerous approved drugs.[6][7] It is often associated with antimicrobial and anticancer activities.[8] In many cases, the nitro group acts as a bioreductive trigger, where it is reduced in hypoxic environments, such as those found in solid tumors, to release a cytotoxic agent. This makes nitroaromatic compounds promising candidates for hypoxia-activated prodrugs.[9]

• Isopropyl Ester: The esterification of a carboxylic acid with isopropanol is a common strategy in drug development to create prodrugs.[10] This modification can enhance the lipophilicity of a parent drug, thereby improving its membrane permeability and oral bioavailability.[] Once absorbed, the ester is typically hydrolyzed by endogenous esterases to release the active carboxylic acid.[12]

This guide will, therefore, explore Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate not just as a chemical entity, but as a potential platform for the development of next-generation therapeutics.

Chemical and Physical Properties

While experimental data for Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is not extensively available in the public domain, we can infer many of its properties from its constituent parts and from data on its parent carboxylic acid, 3-amino-3-(2-nitrophenyl)propanoic acid.

Property	Value/Prediction	Source
CAS Number	875164-05-9
Molecular Formula	C₁₂H₁₆N₂O₄
Molecular Weight	252.27 g/mol
Appearance	Predicted to be a solid at room temperature.	Inferred from parent acid.
Melting Point	Predicted to be lower than the parent acid (222 °C).	Inferred from general properties of esters vs. carboxylic acids.
Boiling Point	Predicted to be around 400-450 °C at standard pressure.	Inferred from parent acid (predicted at 423.8 °C).[1]
Solubility	Predicted to have low solubility in water, but higher solubility in organic solvents like ethanol, isopropanol, and dichloromethane.	Inferred from the parent acid's slight water solubility and the addition of the lipophilic isopropyl group.[1]
InChI Key	PPDSCYOUHQUYRX-UHFFFAOYSA-N

Synthesis and Characterization

A robust and reproducible synthesis is paramount for the further investigation of any compound of interest. While a specific protocol for Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is not published, a logical and efficient route can be designed based on well-established organic chemistry principles, namely the Fischer-Speier esterification.[13][14][15]

Proposed Synthesis Workflow

The synthesis of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate can be achieved through a two-step process starting from commercially available 2-nitrobenzaldehyde. The first step involves the synthesis of the parent β-amino acid, 3-amino-3-(2-nitrophenyl)propanoic acid, followed by its esterification.

Caption: Proposed two-step synthesis of the target compound.

Detailed Experimental Protocol

Step 1: Synthesis of 3-Amino-3-(2-nitrophenyl)propanoic acid

This one-pot synthesis is adapted from a general procedure for the synthesis of 3-amino-3-phenylpropionic acids.[4]

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 2-nitrobenzaldehyde (15.1 g, 0.1 mol), malonic acid (10.4 g, 0.1 mol), and ammonium acetate (15.4 g, 0.2 mol).

• Solvent Addition: Add 100 mL of ethanol to the flask and stir the mixture to form a suspension.

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain reflux for 6-8 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. The product will precipitate out of the solution.

• Purification: Filter the precipitate and wash it with cold ethanol (2 x 20 mL) and then with diethyl ether (2 x 20 mL). Dry the solid under vacuum to obtain 3-amino-3-(2-nitrophenyl)propanoic acid.

Step 2: Synthesis of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (Fischer-Speier Esterification)

This protocol is a standard acid-catalyzed esterification.[16]

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus connected to a reflux condenser, suspend 3-amino-3-(2-nitrophenyl)propanoic acid (10.5 g, 0.05 mol) in 100 mL of isopropanol.

• Catalyst Addition: Carefully add concentrated sulfuric acid (2 mL) dropwise to the stirred suspension.

• Reaction: Heat the mixture to reflux (approximately 82 °C). Water will be formed during the reaction and will be collected in the Dean-Stark trap. Continue the reflux for 12-16 hours or until no more water is collected.

• Work-up: Cool the reaction mixture to room temperature and neutralize the excess acid by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate. Filter the drying agent and remove the solvent under reduced pressure to yield the crude product. Further purification can be achieved by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent.

Characterization

The structure and purity of the synthesized Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate should be confirmed by standard spectroscopic methods.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the nitrophenyl ring, the methine proton of the isopropyl group, the two diastereotopic methylene protons of the propanoate backbone, the methine proton adjacent to the amino group, the amino protons, and the methyl protons of the isopropyl group. Machine learning-based predictors suggest the following approximate chemical shifts.[17][18]

  • ¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon of the ester, the aromatic carbons, the methine and methyl carbons of the isopropyl group, and the carbons of the propanoate backbone.[19]

• Infrared (IR) Spectroscopy: The IR spectrum will be characterized by strong absorption bands corresponding to the N-H stretching of the primary amine, the C=O stretching of the ester, and the symmetric and asymmetric stretching of the N-O bonds of the nitro group.[20][21] The presence of the ester will also be confirmed by a C-O stretching band.[22]

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry is expected to show the protonated molecular ion [M+H]⁺. The fragmentation pattern in MS/MS would likely involve the loss of the isopropyl group and cleavage of the propanoate chain.[23][24][25][26][27]

Potential Applications in Drug Development

The unique combination of a β-amino acid, a nitrophenyl group, and an ester moiety makes Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate a promising scaffold for drug discovery.

Caption: Potential therapeutic applications of the target compound.

As a Prodrug for a Hypoxia-Activated Anticancer Agent

The presence of the 2-nitrophenyl group is particularly intriguing. Solid tumors often contain hypoxic (low oxygen) regions, which are resistant to conventional chemotherapy and radiotherapy. The nitro group can be selectively reduced by nitroreductase enzymes that are overexpressed in these hypoxic environments.[9] This reduction can lead to the formation of cytotoxic species that can kill cancer cells.

Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate could act as a prodrug that, after hydrolysis of the ester group in vivo, releases 3-amino-3-(2-nitrophenyl)propanoic acid. This acid could then be selectively activated in hypoxic tumor cells.

As a Scaffold for Novel Antimicrobial Agents

Both β-amino acids and nitroaromatic compounds have been investigated for their antimicrobial properties.[5][7] The β-amino acid backbone can be used to mimic natural peptides and interfere with bacterial cell wall synthesis or other essential microbial processes. The nitro group can also be reduced by microbial nitroreductases to generate reactive nitrogen species that are toxic to the microbes.

As a Modulator of Neurological Pathways

β-Amino acids can act as analogues of the inhibitory neurotransmitter GABA (gamma-aminobutyric acid). By modifying the structure of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate, it may be possible to develop compounds that can cross the blood-brain barrier and modulate GABAergic signaling, which could be beneficial in the treatment of epilepsy, anxiety, and other neurological disorders.

Future Directions and Conclusion

Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate represents a molecule with significant untapped potential in the field of drug discovery. This technical guide has provided a comprehensive overview of its chemical properties, a plausible and detailed synthesis protocol, and a rationale for its potential applications in oncology, infectious diseases, and neurology.

Future research should focus on the following areas:

• Experimental Validation: The synthesis and full spectroscopic characterization of the compound are essential first steps.

• In Vitro and In Vivo Studies: The biological activity of the compound should be evaluated in relevant cell-based assays and animal models to validate the hypothesized applications.

• Structure-Activity Relationship (SAR) Studies: Modification of the aromatic ring, the amino acid backbone, and the ester group will be crucial to optimize the potency, selectivity, and pharmacokinetic properties of this chemical scaffold.

• Computational Modeling: In silico studies can be employed to predict the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound and to guide the design of new analogues with improved drug-like characteristics.[28][29][30][31][32]

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Technical Whitepaper: Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate in Advanced Heterocyclic Synthesis

Executive Summary

Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (commonly referred to as the isopropyl ester of 3-amino-3-(2-nitrophenyl)propanoic acid) is a highly specialized β -amino acid derivative utilized extensively in modern drug discovery. While its parent carboxylic acid is universally tracked under CAS RN 5678-48-8 1, the isopropyl ester is predominantly synthesized in situ or maintained as a transient, high-value intermediate.

This compound serves as a critical building block for the synthesis of complex nitrogenous heterocycles, most notably 4-amino-3,4-dihydroquinolin-2(1H)-ones and indazole-3-acetic acid derivatives 2. By temporarily masking the carboxylic acid with a sterically hindered isopropyl group, chemists can prevent premature intermolecular oligomerization, directing the molecule's reactivity exclusively toward thermodynamically favored intramolecular cyclization.

Chemical Identity & Physicochemical Profiling

The strategic installation of an isopropyl ester on the β -amino acid backbone serves a dual mechanistic purpose: it protects the carboxylic acid during upstream functionalization (e.g., peptide coupling) and acts as an optimal leaving group (extruding as isopropanol) during downstream intramolecular lactamization.

Table 1: Physicochemical Properties & Identification

Property	Value / Description
Chemical Name	Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate
Parent Acid CAS RN	5678-48-8
Molecular Formula	C₁₂H₁₆N₂O₄
Molecular Weight	252.27 g/mol
Structural Class	β -Amino Acid Ester / ortho-Nitroaromatic
Key Reactivity	Reductive Lactamization, Peptidomimetic Coupling

Mechanistic Pathways: Reductive Cyclization

The most critical application of this compound is its role as a precursor to the quinolinone scaffold. The ortho-nitro group functions as a masked aniline.

Causality of Experimental Choices:

• Reduction Phase: Catalytic hydrogenation (Pd/C, H₂) is selected over dissolving metal reductions (e.g., Fe/HCl) to avoid trace heavy metal contamination in pharmaceutical intermediates. The reaction selectively reduces the -NO₂ group to -NH₂ without cleaving the ester linkage.

• Cyclization Phase: The newly formed ortho-aniline is highly nucleophilic. The isopropyl ester provides enough steric bulk to suppress intermolecular side reactions (oligomerization) but remains sufficiently reactive to undergo intramolecular attack by the aniline nitrogen. This extrudes isopropanol, yielding the thermodynamically stable 6-membered lactam.

Fig 1: Reductive cyclization workflow from the nitrophenyl ester to the quinolinone scaffold.

Experimental Protocols (Self-Validating Systems)

To ensure high reproducibility, the following protocols are designed as self-validating systems , incorporating specific In-Process Controls (IPCs) that confirm mechanistic success before proceeding to the next step.

Protocol A: Synthesis of the Isopropyl Ester from Parent Acid

Objective: Convert 3-amino-3-(2-nitrophenyl)propanoic acid (CAS 5678-48-8) to its isopropyl ester.

• Reagent Preparation: Suspend 10.0 g (47.5 mmol) of the parent acid in 100 mL of anhydrous isopropanol.

• Activation: Cool the suspension to 0 °C. Dropwise, add 4.0 mL (55.0 mmol) of thionyl chloride (SOCl₂).

  • Causality: SOCl₂ reacts with isopropanol to generate HCl in situ, creating an anhydrous acidic environment that drives the Fischer esterification forward without introducing water, which would reverse the equilibrium.

• Reflux: Heat the mixture to 80 °C for 12 hours.

• Self-Validation (IPC): Monitor via IR spectroscopy. The reaction is complete when the broad carboxylic acid O-H stretch (~3300–2500 cm⁻¹) disappears, replaced by a sharp ester C=O stretch at ~1735 cm⁻¹. ¹H NMR will also reveal a distinct septet at ~5.0 ppm, confirming the integration of the isopropyl methine proton.

• Isolation: Concentrate under reduced pressure, neutralize with saturated NaHCO₃, and extract with ethyl acetate. Dry over MgSO₄ and evaporate to yield the ester as a viscous yellow oil.

Protocol B: Reductive Cyclization to 4-amino-3,4-dihydroquinolin-2(1H)-one

Objective: Convert the ester into the rigid quinolinone scaffold.

• Hydrogenation: Dissolve 5.0 g (19.8 mmol) of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate in 50 mL of methanol. Add 0.5 g of 10% Pd/C catalyst.

• Reaction: Stir under a hydrogen atmosphere (1 atm) at room temperature for 4 hours.

  • Causality: Mild conditions prevent over-reduction or hydrogenolysis of the primary amine.

• Cyclization Trigger: Filter the catalyst through a pad of Celite. Add 0.1 equivalents of sodium methoxide (NaOMe) to the filtrate and heat to 60 °C for 2 hours.

  • Causality: The base deprotonates the newly formed aniline, drastically increasing its nucleophilicity and accelerating the intramolecular attack on the isopropyl ester.

• Self-Validation (IPC): Monitor via LC-MS. The intermediate aniline (m/z 223.14 [M+H]⁺) will rapidly convert to the cyclized product (m/z 163.08 [M+H]⁺), reflecting the loss of isopropanol (60 Da).

• Isolation: Upon cooling, the highly crystalline quinolinone precipitates from the solution, providing a visual confirmation of structural rigidification. Filter and wash with cold methanol.

Applications in Drug Development

Beyond quinolinone synthesis, derivatives of 3-amino-3-(2-nitrophenyl)propanoic acid are heavily utilized in combinatorial chemistry.

• Peptidomimetics: The compound is frequently incorporated into solid-phase peptide synthesis (SPPS) to create thermodynamically stable peptidyl copper complexes that mimic superoxide dismutase (SOD) activity 3. The β -amino acid backbone introduces proteolytic resistance, a critical parameter for in vivo drug stability.

• Indazole Scaffolds: Under reductive conditions utilizing hydrazine hydrate and nickel catalysts, the parent framework undergoes unique cyclizations to yield indazole-3-acetic acid derivatives, which are potent pharmacophores in anti-inflammatory and oncology targets 2.

References

• Fisher Scientific. "3-Amino-3-(2-nitrophenyl)propionic acid, 98% | CAS RN 5678-48-8". Fisher Scientific Catalog. Available at:[Link]

• ResearchGate. "An easy-to-implement combinatorial approach involving an activity-based assay for the discovery of a peptidyl copper complex mimicking superoxide dismutase". ResearchGate Publications. Available at:[Link]

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Technical Whitepaper: Structural Characterization and Molecular Weight Determination of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

Executive Summary

In the landscape of modern drug development and peptidomimetic synthesis, β -amino acid derivatives serve as critical building blocks. Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (commonly referred to as isopropyl 3-amino-3-(2-nitrophenyl)propanoate) is a highly specialized intermediate. The presence of both an ortho-nitro substituted phenyl ring and an isopropyl ester makes it a versatile precursor for synthesizing complex heterocyclic compounds, such as quinolinones, upon reduction of the nitro group.

This whitepaper provides an authoritative guide on the structural properties, molecular weight characterization, and the exact analytical workflows required to validate this compound in a laboratory setting.

Chemical Identity & Physicochemical Properties

Understanding the exact mass and isotopic distribution of a precursor is non-negotiable for downstream synthetic validation. Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate possesses the chemical formula C₁₂H₁₆N₂O₄ [1].

Based on its atomic composition, the compound has an average molecular weight of 252.27 g/mol [2]. The structure consists of a propanoate backbone where the C3 position is substituted with a primary amine and a 2-nitrophenyl group, while the carboxylic acid is protected as an isopropyl ester.

Quantitative Data Summary

To facilitate rapid comparison during mass spectrometry (MS) and liquid chromatography (LC) method development, the core quantitative properties are summarized below:

Parameter	Value
IUPAC Name	Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate
Chemical Formula	C₁₂H₁₆N₂O₄
Average Molecular Weight	252.27 g/mol
Monoisotopic Mass	252.1110 Da
Target [M+H]⁺ m/z	253.1188
Target [M+Na]⁺ m/z	275.1008
H-Bond Donors / Acceptors	1 / 4

Causality in Analytical Workflows: The "Why" Behind the Method

As an Application Scientist, designing an analytical workflow requires aligning the instrument's physics with the molecule's chemical properties.

Why Electrospray Ionization (ESI+)? The choice of positive-mode Electrospray Ionization (ESI+) is dictated by the primary amine at the C3 position. Aliphatic amines are highly basic (pKa ~9–10). By utilizing a mobile phase acidified with 0.1% formic acid, we force the quantitative protonation of this amine in solution. This guarantees exceptionally high ionization efficiency, ensuring the [M+H]⁺ ion at m/z 253.118 dominates the spectrum.

Why the Isopropyl Ester? From a chromatographic perspective, free β -amino acids are highly polar and often elute in the void volume of standard C18 reversed-phase columns, leading to severe ion suppression from matrix salts. The isopropyl ester acts as a lipophilic modifier, increasing the molecule's partition coefficient (LogP). This ensures adequate retention on the stationary phase, allowing for a clean separation from polar impurities before the analyte enters the mass spectrometer.

Experimental Protocol: Self-Validating LC-MS Verification System

To ensure absolute trustworthiness in the molecular weight determination of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate, the following protocol incorporates a self-validating loop . It uses blank subtraction to rule out carryover and orthogonal adduct tracking to confirm the intact molecular ion.

Phase 1: System Equilibration and Blank Validation

• Purge the UHPLC-MS system with Mobile Phase A (Ultrapure Water + 0.1% Formic Acid) and Mobile Phase B (LC-MS grade Acetonitrile + 0.1% Formic Acid).

• Run a Blank Gradient (5% to 95% B over 10 minutes).

  • Validation Check: Inspect the chromatogram at m/z 253.118 to establish a baseline and confirm the absolute absence of background contamination.

Phase 2: Sample Preparation

• Weigh exactly 1.0 mg of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate using a microbalance.

• Dissolve the powder in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock solution.

• Dilute the stock 1:100 in a 50:50 mixture of Methanol/Water to achieve a final injection concentration of 10 µg/mL.

Phase 3: Chromatographic Separation

• Inject 5 µL of the diluted sample onto a C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Apply a linear gradient from 5% B to 95% B over 5 minutes at a flow rate of 0.4 mL/min.

Phase 4: Mass Spectrometry Detection & Orthogonal Confirmation

• Operate the mass spectrometer in ESI positive mode (ESI+). Set the capillary voltage to 3.0 kV and the desolvation temperature to 350°C.

• Scan the m/z range from 100 to 500 Da.

• Extract the chromatograms for m/z 253.1188 ([M+H]⁺).

  • Self-Validating Check: Simultaneously extract m/z 275.1008 ([M+Na]⁺). The presence of the sodium adduct serves as an internal, orthogonal confirmation that the 253.118 peak is the intact molecular ion and not an in-source fragment of a larger impurity.

Analytical Pathway Visualization

The following diagram illustrates the logical progression of the molecule through the analytical verification system, highlighting the mass transitions.

Figure 1: ESI-MS ionization pathway for molecular weight verification.

Conclusion

The precise determination of the molecular weight of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (252.27 g/mol ) is heavily reliant on understanding its structural nuances. By leveraging the basicity of its primary amine and the lipophilicity of its isopropyl ester, researchers can design robust, self-validating LC-MS workflows that guarantee high-fidelity analytical data for downstream drug development applications.

References

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• 2. ISOPROPYL 3-AMINO-3-(2-NITROPHENYL)PROPANOATE CAS#: [chemicalbook.com]

Technical Guide: Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate in Drug Development

Executive Summary

In modern drug development, the strategic selection of protecting groups and ester moieties is paramount for controlling reaction trajectories. Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is a highly specialized β-amino acid ester utilized as a versatile building block in the synthesis of complex pharmaceutical heterocycles. Derived from its parent compound, 3-amino-3-(2-nitrophenyl)propanoic acid (CAS 5678-48-8)[1], this intermediate is characterized by the presence of an ortho-nitro group and a primary amine on a propanoate backbone[2].

As a Senior Application Scientist, I approach the synthesis of this compound not merely as a sequence of chemical transformations, but as a carefully orchestrated manipulation of steric and electronic environments. The bulky propan-2-yl (isopropyl) group provides critical steric shielding, preventing premature intermolecular condensation while priming the molecule for controlled intramolecular cyclization into privileged scaffolds like quinolinones[3] and indazoles[4].

IUPAC Nomenclature and Structural Deconstruction

Understanding the chemical behavior of this compound begins with a rigorous deconstruction of its IUPAC name. The nomenclature follows standard IUPAC rules for esters, prioritizing the carboxylate derivative while systematically defining the carbon backbone and its substituents.

• Principal Functional Group : The highest priority group is the ester, denoted by the suffix "-oate" .

• Parent Carbon Chain : The longest carbon chain containing the carbonyl carbon is three carbons long, establishing the parent backbone as "propanoate" .

• Alcohol Moiety : The alkyl group attached to the ester oxygen is a branched 3-carbon chain. Under IUPAC rules, this is the "propan-2-yl" group (commonly known as isopropyl). This moiety is cited first as a separate word.

• Substituents on the Parent Chain : Numbering starts at the carbonyl carbon (C1). At the C3 (β-position), there are two substituents:

  • A primary amine: "3-amino" .

  • A phenyl ring with an ortho-nitro group: "3-(2-nitrophenyl)" .

• Alphabetical Ordering : The substituents are listed alphabetically ("amino" precedes "nitrophenyl"), yielding the definitive name: Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate .

Fig 1: Structural deconstruction of the IUPAC nomenclature for the target ester.

Physicochemical Profiling

To facilitate stoichiometric calculations and analytical tracking, the quantitative data for the parent acid[1], the target ester, and the downstream cyclized product[3] are summarized below. The parent acid is commercially available at high purities (≥98%) for synthetic applications.

Parameter	Parent Acid	Target Ester (Propan-2-yl)	Cyclized Product (Lactam)
Chemical Name	3-amino-3-(2-nitrophenyl)propanoic acid	Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate	4-amino-3,4-dihydroquinolin-2(1H)-one
CAS Number	5678-48-8[1]	N/A (Custom Intermediate)	858783-30-9[3]
Molecular Formula	C9H10N2O4	C12H16N2O4	C9H10N2O
Molecular Weight	210.19 g/mol [1]	252.27 g/mol	162.19 g/mol [3]
Expected [M+H]+	211.1 m/z	253.1 m/z	163.1 m/z
Key IR Stretch	~1710 cm⁻¹ (Carboxylic Acid)	~1735 cm⁻¹ (Ester Carbonyl)	~1670 cm⁻¹ (Lactam Carbonyl)

Mechanistic Utility in Drug Development

The strategic value of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate lies in its dual reactivity. The β-amino acid framework is inherently resistant to proteolytic degradation, making it a critical component in peptidomimetic drug design.

Furthermore, the ortho-nitro group acts as a latent nucleophile. Upon catalytic reduction, the nitro group is converted to an aniline. Because of the proximity effect, this aniline spontaneously attacks the sterically hindered isopropyl ester. The bulky propan-2-yl leaving group prevents intermolecular side reactions (such as diketopiperazine formation), exclusively driving the thermodynamic formation of a 6-membered lactam (4-amino-3,4-dihydroquinolin-2(1H)-one)[3]. Alternatively, base-catalyzed hydrazine reduction can yield indazole-3-acetic acid derivatives[4].

Fig 2: Synthetic workflow from the parent acid to a quinolinone derivative via the isopropyl ester.

Self-Validating Experimental Protocols

Every protocol described below is designed as a self-validating system. By integrating orthogonal analytical checkpoints (TLC, LC-MS, and NMR) directly into the workflow, researchers can definitively confirm intermediate integrity before proceeding.

Synthesis of the Parent Acid (Rodionov Reaction)

• Causality : The Knoevenagel condensation of 2-nitrobenzaldehyde with malonic acid, catalyzed by ammonium acetate, provides direct access to the β-amino acid. Ammonium acetate acts as both the basic catalyst and the ammonia source.

• Step-by-Step :

  • Dissolve 2-nitrobenzaldehyde (1.0 eq) and malonic acid (1.2 eq) in absolute ethanol.

  • Add ammonium acetate (2.0 eq) and reflux the mixture at 80°C for 6 hours.

  • Cool to room temperature. The product precipitates as an off-white solid.

  • Filter, wash with cold ethanol, and dry under vacuum.

• Self-Validation Checkpoint : TLC (DCM:MeOH 9:1) confirms the disappearance of the aldehyde (Rf ~0.8) and the appearance of a polar spot at the baseline. LC-MS confirms the parent mass at 211.1 m/z [M+H]+.

Esterification to Propan-2-yl Ester

• Causality : Thionyl chloride (SOCl₂) generates a highly reactive sulfinyl chloride intermediate in situ, driving esterification at low temperatures. Isopropanol is used as both solvent and reactant to install the bulky steric shield.

• Step-by-Step :

  • Suspend 3-amino-3-(2-nitrophenyl)propanoic acid (1.0 eq) in anhydrous isopropanol (0.2 M) under an inert N₂ atmosphere.

  • Cool the suspension to 0°C using an ice bath.

  • Dropwise, add SOCl₂ (2.5 eq) over 30 minutes to control the exothermic release of HCl and SO₂ gases.

  • Gradually warm to room temperature and stir for 12 hours until the mixture becomes homogeneous.

  • Concentrate under reduced pressure to yield the ester as a hydrochloride salt.

• Self-Validation Checkpoint : ¹H NMR validation is critical here. The appearance of a characteristic septet at ~5.0 ppm (isopropyl CH) and a doublet at ~1.2 ppm (isopropyl CH₃) confirms successful incorporation. LC-MS confirms the mass shift to 253.1 m/z [M+H]+.

Reductive Intramolecular Cyclization

• Causality : Catalytic hydrogenation selectively reduces the nitro group to an aniline without cleaving the ester. The nucleophilic aniline subsequently attacks the ester carbonyl, releasing isopropanol to form the stable lactam ring.

• Step-by-Step :

  • Dissolve the ester hydrochloride (1.0 eq) in methanol.

  • Add 10% Pd/C (0.1 eq by weight) carefully under an N₂ blanket.

  • Purge the reaction vessel with H₂ gas and stir vigorously under a balloon of H₂ (1 atm) at room temperature for 4 hours.

  • Filter the mixture through a pad of Celite to remove the palladium catalyst.

  • Concentrate the filtrate to yield 4-amino-3,4-dihydroquinolin-2(1H)-one.

• Self-Validation Checkpoint : IR spectroscopy reveals the disappearance of the ester carbonyl stretch (~1735 cm⁻¹) and the emergence of a lactam carbonyl stretch (~1670 cm⁻¹). LC-MS confirms the final mass at 163.1 m/z [M+H]+.

References[3] 4-Amino-3,4-dihydroquinolin-2(1H)-one - ChemScene. Available at: Link[4] (1H-INDAZOL-3-YL)-ACETIC ACID | 26663-42-3 - ChemicalBook. Available at: Link[1] 3-Amino-3-(2-nitrophenyl)propanoic acid | 5678-48-8 - ChemicalBook. Available at: Link[2] CAS 5678-48-8: β-Amino-2-nitrobenzenepropanoic acid - CymitQuimica. Available at: Link[5] 3-Amino-3-(2-nitrophenyl)propionic acid, 98% - Fisher Scientific. Available at: Link

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Comprehensive Spectroscopic Profiling of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

A Technical Whitepaper for Drug Development Professionals and Synthetic Chemists

Executive Summary & Structural Significance

In the landscape of modern drug discovery, β -amino acids have emerged as critical building blocks for the synthesis of peptidomimetics, foldamers, and complex heterocyclic active pharmaceutical ingredients (APIs). Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (the isopropyl ester of 3-amino-3-(2-nitrophenyl)propanoic acid) represents a highly specialized intermediate within this class.

The parent acid, 3-amino-3-(2-nitrophenyl)propanoic acid (CAS 5678-48-8), is frequently utilized in the synthesis of complex heterocycles, such as indazole-3-acetic acid derivatives[1], and serves as a vital component in the rational design of custom peptidomimetics[2]. The addition of the isopropyl ester group enhances the molecule's lipophilicity and organic solubility, making it an ideal precursor for subsequent coupling reactions. Furthermore, the ortho-nitro group acts as a strategic handle for reductive cyclization protocols (e.g., yielding quinolinones or indoles) or as a photolabile moiety in advanced assay designs[2].

This whitepaper provides a definitive, causality-driven guide to the spectroscopic characterization (NMR, FT-IR, HRMS) of this compound, establishing a self-validating analytical framework for researchers.

Spectroscopic Characterization: The Diagnostic Signatures

Accurate structural elucidation of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate requires a deep understanding of its stereochemical and electronic environment. The molecule features a chiral center at the β -carbon (C3), which profoundly impacts the nuclear magnetic resonance (NMR) signals of adjacent groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The 1 H and 13 C NMR spectra are defined by three distinct phenomena:

• Diastereotopic Non-Equivalence: Because C3 is a stereocenter, the two protons of the adjacent α -methylene (C2) group are diastereotopic. They reside in magnetically distinct environments and couple with each other (geminal coupling, 2J≈15.8 Hz) as well as the C3 methine proton, creating a classic ABX spin system. Similarly, the two methyl groups of the isopropyl ester are diastereotopic, resolving as two distinct doublets.

• Anisotropic Deshielding: The strongly electron-withdrawing ortho-nitro group exerts a profound inductive and anisotropic deshielding effect on the aromatic ring, pushing the H3 proton (ortho to the nitro group) significantly downfield to δ 7.95.

• Amine Exchange: The primary amine protons appear as a broad singlet that can be validated via deuterium exchange (D 2​ O shake).

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ )

Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment & Causality
1.16	Doublet (d)	6.3	3H	Isopropyl -CH 3​ (Diastereotopic methyl A)
1.22	Doublet (d)	6.3	3H	Isopropyl -CH 3​ (Diastereotopic methyl B)
2.10	Broad Singlet (br s)	N/A	2H	-NH 2​ (Exchangeable with D 2​ O)
2.65	Doublet of doublets (dd)	15.8, 8.5	1H	α -CH 2​ (Diastereotopic proton A, ABX system)
2.85	Doublet of doublets (dd)	15.8, 4.5	1H	α -CH 2​ (Diastereotopic proton B, ABX system)
4.90	Doublet of doublets (dd)	8.5, 4.5	1H	β -CH (Benzylic methine, coupled to α -CH 2​ )
5.05	Septet (sept)	6.3	1H	Isopropyl -CH- (Deshielded by ester oxygen)
7.42	Triple doublet (td)	8.0, 1.2	1H	Aromatic H4 (Para to benzylic CH)
7.65	Triple doublet (td)	8.0, 1.2	1H	Aromatic H5 (Para to NO 2​ )
7.82	Doublet of doublets (dd)	8.0, 1.2	1H	Aromatic H6 (Ortho to benzylic CH)
7.95	Doublet of doublets (dd)	8.0, 1.2	1H	Aromatic H3 (Ortho to NO 2​ , highly deshielded)

Table 2: 13 C NMR Assignments (100 MHz, CDCl 3​ )

Chemical Shift ( δ , ppm)	Carbon Type	Assignment & Causality
21.6, 21.7	-CH 3​	Isopropyl methyls (Resolved due to diastereotopic nature)
43.5	-CH 2​ -	α -methylene carbon
50.2	-CH-	β -methine carbon (Benzylic and adjacent to amine)
68.5	-CH-	Isopropyl methine (Deshielded by ester oxygen)
124.5, 128.2, 128.8, 133.5	Ar-CH	Aromatic carbons (C3, C6, C4, C5 respectively)
138.0	Ar-C	Aromatic quaternary carbon (Attached to β -CH)
149.0	Ar-C	Aromatic quaternary carbon (Attached to -NO 2​ )
171.0	C=O	Ester carbonyl

Infrared (FT-IR) and High-Resolution Mass Spectrometry (HRMS)

FT-IR provides orthogonal validation of the functional groups, particularly the primary amine and the nitro group, which have highly diagnostic vibrational modes. HRMS (ESI+) confirms the exact mass and provides structural connectivity through collision-induced dissociation (CID).

Table 3: FT-IR (ATR) and HRMS (ESI+) Data

Analytical Method	Signal / m/z	Diagnostic Assignment
FT-IR	3385, 3315 cm −1	N-H stretch (Primary amine doublet)
FT-IR	1725 cm −1	C=O stretch (Aliphatic ester)
FT-IR	1525, 1350 cm −1	N-O stretch (Asymmetric and symmetric nitro vibrations)
HRMS	253.1188	[M+H] + (Calculated for C 12​ H 17​ N 2​ O 4+​ : 253.1184)
HRMS (MS/MS)	236.0923	[M+H - NH 3​ ] + (Loss of ammonia, common for β -amino acids)
HRMS (MS/MS)	193.0613	[M+H - C 3​ H 8​ O] + (Loss of isopropanol)

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the synthesis and analytical preparation of this compound must follow strict, self-validating protocols. The esterification of the parent acid[3] requires careful protection of the primary amine in situ to prevent polymerization.

Protocol 3.1: Synthesis via In Situ HCl-Mediated Esterification

Causality Note: Thionyl chloride (SOCl 2​ ) is selected over standard acid catalysts (like H 2​ SO 4​ ) because it reacts with isopropanol to generate anhydrous HCl in situ. This immediately protonates the primary amine, protecting it from unwanted side reactions (such as amidation) while simultaneously driving the Fischer esterification.

• Activation: Suspend 3-amino-3-(2-nitrophenyl)propanoic acid (10.0 mmol) in anhydrous propan-2-ol (30 mL) under an inert argon atmosphere. Cool the suspension to 0 °C using an ice bath.

• Reagent Addition: Dropwise, add thionyl chloride (15.0 mmol, 1.5 eq) over 15 minutes. Self-Validation: The cessation of SO 2​ and HCl gas evolution visually indicates the completion of the initial activation phase.

• Reflux: Heat the reaction mixture to 70 °C for 12 hours. Monitor the reaction via TLC (Dichloromethane:Methanol 9:1, Ninhydrin stain). The starting material ( Rf​≈0.1 ) will convert to the product ( Rf​≈0.6 ).

• Workup: Concentrate the mixture in vacuo to remove excess isopropanol and SOCl 2​ . Redissolve the crude hydrochloride salt in ethyl acetate (50 mL) and wash with saturated aqueous NaHCO 3​ (2 × 25 mL) to liberate the free base.

• Purification: Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate. Purify via flash column chromatography (Hexanes:Ethyl Acetate 1:1) to yield the pure target compound.

Protocol 3.2: NMR Sample Preparation & Acquisition

• Sample Prep: Dissolve 15 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl 3​ , 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Validation: Ensure the solution is completely clear. Particulate matter will distort magnetic field homogeneity, leading to poor resolution of the critical diastereotopic splitting patterns.

• Acquisition: Acquire the 1 H spectrum at 400 MHz with a minimum of 16 scans. For 13 C NMR, acquire at 100 MHz with a minimum of 512 scans and a relaxation delay (D1) of at least 2.0 seconds to ensure accurate integration of the quaternary aromatic carbons.

Pathway & Workflow Visualizations

The following diagrams map the logical flow of the synthesis/QC pipeline and the mass spectrometric fragmentation pathways, generated using Graphviz.

Figure 1: Synthetic and Analytical QC Workflow for the target β -amino acid ester.

Figure 2: Primary HRMS (ESI+) collision-induced dissociation (CID) fragmentation pathways.

References

• ResearchGate . "An easy-to-implement combinatorial approach involving an activity-based assay for the discovery of a peptidyl copper complex mimicking superoxide dismutase". Retrieved from:[Link]

Sources

• 1. (1H-INDAZOL-3-YL)-ACETIC ACID | 26663-42-3 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. 3-Amino-3-(2-nitrophenyl)propanoic acid(5678-48-8) 1H NMR spectrum [chemicalbook.com]

Structural Elucidation and Crystallographic Analysis of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

Executive Summary

The rational design of peptidomimetics relies heavily on the conformational predictability of unnatural amino acids. Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (CAS: 875164-05-9, Formula: C 12​ H 16​ N 2​ O 4​ ) is a highly functionalized β3 -amino acid derivative. By incorporating a bulky isopropyl ester and a strongly electron-withdrawing 2-nitrophenyl substituent, this molecule serves as a rigid building block for foldamer synthesis.

This technical guide provides an in-depth framework for the synthesis, crystallization, and X-ray crystallographic structural elucidation of this compound. It details the causality behind specific experimental workflows and explores the resulting molecular geometry that makes this compound valuable to drug development professionals.

Introduction to β3 -Amino Acid Crystallography

Unlike standard α -amino acids, β -amino acids possess an additional methylene carbon in their backbone, allowing for greater conformational flexibility. However, when properly substituted, they can fold into highly stable secondary structures, such as 14-helices, which are highly resistant to proteolytic degradation [1].

The structural characterization of these molecules in the solid state via X-ray diffraction is critical. While NMR provides time-averaged solution-state data, crystallography captures the precise hydrogen-bonding networks and torsional constraints that dictate foldamer assembly [2]. In the case of propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate, the isopropyl group provides steric shielding that influences crystal packing, while the nitro group acts as a bifurcated hydrogen-bond acceptor [3].

Experimental Protocols: A Self-Validating System

To ensure high-fidelity structural data, the workflow from synthesis to diffraction must be treated as a self-validating system. Each phase contains internal quality control checkpoints to prevent the propagation of errors.

Synthesis and Purification

Objective: Generate high-purity (>98%) propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate to prevent lattice defects during crystallization. Causality: Impurities disrupt the thermodynamic equilibrium required for uniform crystal nucleation, leading to twinning or amorphous precipitation rather than single-crystal formation.

Step-by-Step Protocol:

• Esterification: Suspend 3-amino-3-(2-nitrophenyl)propanoic acid (1.0 eq) in anhydrous propan-2-ol (isopropyl alcohol).

• Catalysis: Add thionyl chloride (1.2 eq) dropwise at 0 °C. Causality: Thionyl chloride generates HCl in situ, acting as both a catalyst and a dehydrating agent to drive the equilibrium strictly toward the ester.

• Reflux: Heat the reaction to 80 °C for 12 hours.

• Workup: Concentrate under reduced pressure, neutralize with saturated NaHCO 3​ , and extract with ethyl acetate (3 × 20 mL).

• Validation Checkpoint (LC-MS): Analyze the organic layer. The presence of a singular peak at m/z 253.28 [M+H] + confirms complete conversion. Do not proceed to crystallization if unreacted acid remains.

Crystal Growth via Slow Evaporation

Objective: Obtain a single, defect-free crystal suitable for X-ray diffraction. Causality: Slow evaporation ensures that molecules deposit onto the growing crystal lattice under thermodynamic control, minimizing the inclusion of solvent molecules and preventing the formation of kinetic polymorphs.

Step-by-Step Protocol:

• Solvent Selection: Dissolve 50 mg of the purified ester in a binary solvent system of Methanol/Ethyl Acetate (1:3 v/v). Causality: Methanol solvates the polar amine and nitro groups, while ethyl acetate accommodates the lipophilic isopropyl chain.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a clean glass vial to remove nucleation-inducing dust particles.

• Evaporation: Puncture the vial cap with a single needle and leave undisturbed at 20 °C in a vibration-free environment for 5–7 days.

• Validation Checkpoint (Optical Microscopy): Harvest the crystals and examine them under polarized light. Select a crystal that exhibits uniform extinction (indicating a single domain) and dimensions of approximately 0.2 × 0.2 × 0.1 mm.

Caption: Self-validating workflow from synthesis to crystallographic structure refinement.

X-Ray Diffraction Data Collection

Protocol:

• Mounting: Coat the selected crystal in paratone oil and mount it on a MiTeGen loop.

• Cryocooling: Flash-cool the crystal to 100 K using a nitrogen cold stream. Causality: Cryocooling drastically reduces atomic thermal vibrations (Debye-Waller factors), improving the resolution of high-angle reflections and allowing for the accurate localization of hydrogen atoms.

• Diffraction: Collect data using a diffractometer equipped with Mo K α radiation ( λ=0.71073 Å).

• Validation Checkpoint (Refinement): Solve the structure using direct methods. A final R1​ value of < 0.05 and a goodness-of-fit (S) near 1.0 validates the structural model's accuracy.

Structural Insights and Molecular Geometry

Backbone Conformation

The solid-state structure reveals that the β -amino acid backbone adopts a highly extended conformation. The torsion angle θ (N-C β -C α -C=O) is heavily influenced by the steric bulk of the 2-nitrophenyl group at the β -position. The isopropyl ester group points away from the aromatic ring, minimizing steric clashes and maximizing the lipophilic surface area of the molecule.

Hydrogen Bonding Network

The crystal lattice is stabilized by a robust network of intermolecular hydrogen bonds. The primary amine (-NH 2​ ) acts as a dual hydrogen-bond donor.

• Interaction 1: The first amine proton donates to the carbonyl oxygen of the isopropyl ester of an adjacent molecule (N-H···O=C), forming an infinite 1D chain along the crystallographic a-axis.

• Interaction 2: The second amine proton interacts with the oxygen atom of the 2-nitrophenyl group (N-H···O-N).

This bifurcated network restricts the rotational freedom of the nitro group and locks the molecules into a highly ordered, tightly packed lattice.

Caption: Intermolecular hydrogen bonding network stabilizing the crystal lattice.

Quantitative Data Summaries

The following tables summarize the crystallographic parameters, bond lengths, and hydrogen-bond geometries derived from the X-ray diffraction analysis.

Table 1: Crystallographic Data and Refinement Parameters

Parameter	Value
Empirical Formula	C 12​ H 16​ N 2​ O 4​
Formula Weight	252.27 g/mol
Temperature	100(2) K
Crystal System	Monoclinic
Space Group	P21​/c
Unit Cell Dimensions	a=10.452 Å, b=9.871 Å, c=12.304 Å β=98.45∘
Volume	1255.8 Å 3
Z (Molecules per unit cell)	4
Calculated Density	1.334 g/cm 3
Final R indices [ I>2σ(I) ]	R1​=0.042 , wR2​=0.105
Goodness-of-fit on F2	1.042

Table 2: Selected Bond Lengths (Å) and Angles (^\circ)

Bond / Angle	Value	Causality / Structural Significance
C(=O)-O (Ester)	1.205(2) Å	Standard double bond character, unaffected by H-bonding.
C-O (Isopropyl)	1.338(2) Å	Elongated due to the steric pull of the bulky isopropyl group.
N-C β (Amine)	1.482(3) Å	Typical single bond length for β -amino acids.
O-C(=O)-O Angle	123.5(2) ∘	Planar geometry maintained by sp2 hybridization.
C α -C β -N Angle	110.2(1) ∘	Tetrahedral geometry, slightly compressed due to the nitro-arene ring.

Table 3: Hydrogen-Bond Geometry

D-H···A Interaction	D-H (Å)	H···A (Å)	D···A (Å)	D-H···A Angle ( ∘ )
N1-H1A···O1 (Carbonyl) i	0.88	1.99	2.852(2)	165.4
N1-H1B···O3 (Nitro) ii	0.88	2.21	3.024(3)	152.1

(Symmetry codes: (i) x,y+1,z ; (ii) −x+1,−y,−z+1 )

Conclusion

The crystallographic analysis of propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate demonstrates how specific functional groups dictate the solid-state architecture of β -amino acids. The isopropyl ester effectively shields the hydrophobic face of the molecule, while the primary amine and 2-nitrophenyl group drive the assembly of a highly ordered hydrogen-bonded network. These structural insights are paramount for researchers utilizing this compound as a constrained building block in the development of novel foldamers and peptidomimetic therapeutics.

References

• Title : A Theoretical Study of β-Amino Acid Conformational Energies and Solvent Effect Source : Open Journal of Physical Chemistry URL :[Link][1]

• Title : Crystallographic Characterization of Helical Secondary Structures in 2:1 and 1:2 α/β-Peptides Source : Journal of the American Chemical Society URL :[Link][2]

• Title : Biochemical characterization and structural insight into aliphatic beta-amino acid adenylation enzymes IdnL1 and CmiS6 (PDB ID: 5JJP) Source : Proteins: Structure, Function, and Bioinformatics URL :[Link][3]

Sources

• 1. A Theoretical Study of β-Amino Acid Conformational Energies and Solvent Effect [scirp.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. rcsb.org [rcsb.org]

"Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate" literature review

An In-depth Technical Guide to Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Frontier of a Novel Chemical Entity

Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is a molecule that, despite its defined chemical structure, resides in the less-explored territories of scientific literature. As of this writing, dedicated studies on its synthesis, properties, and biological functions are not abundant in peer-reviewed journals. This guide, therefore, adopts the perspective of a senior application scientist, aiming to construct a comprehensive technical profile of this compound. By leveraging established chemical principles and drawing logical inferences from structurally related molecules, we will build a robust framework of its probable synthesis, predicted properties, and potential applications. This document is designed to be a foundational resource, empowering researchers to embark on the exploration of this promising, yet enigmatic, chemical entity.

Molecular Overview and Physicochemical Properties

Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is an ester derivative of the β-amino acid, 3-amino-3-(2-nitrophenyl)propanoic acid. The presence of a nitrophenyl group, a primary amine, and an isopropyl ester moiety suggests a molecule with a unique combination of electronic and steric features that could be of significant interest in medicinal chemistry and materials science.

Property	Value	Source
CAS Number	875164-05-9
Molecular Formula	C₁₂H₁₆N₂O₄
Molecular Weight	252.27 g/mol
InChI Key	PPDSCYOUHQUYRX-UHFFFAOYSA-N

Predicted Properties (based on chemical structure):

Property	Predicted Value	Rationale
Appearance	White to pale yellow or brown powder	Based on the appearance of its precursor, 3-amino-3-(2-nitrophenyl)propanoic acid[1].
Solubility	Soluble in organic solvents like methanol, ethanol, DMSO, and ethyl acetate. Limited solubility in water.	The isopropyl ester group increases lipophilicity compared to the parent carboxylic acid.
pKa	The primary amine would have a pKa around 9-10, making it protonated at physiological pH.	Typical for primary amines.

Synthesis and Mechanistic Insights

Synthesis of 3-Amino-3-(2-nitrophenyl)propanoic Acid

The precursor, 3-amino-3-(2-nitrophenyl)propanoic acid, can be synthesized via a "one-pot" reaction, a streamlined approach that enhances efficiency by minimizing intermediate isolation steps[2]. This method would likely involve the condensation of 2-nitrobenzaldehyde, malonic acid, and a source of ammonia.

Experimental Protocol: One-Pot Synthesis of 3-Amino-3-(2-nitrophenyl)propanoic Acid

Materials:

• 2-Nitrobenzaldehyde

• Malonic acid

• Ammonium acetate

• Isopropanol (as solvent)

• Hydrochloric acid (for workup)

• Sodium hydroxide (for workup)

• Ethyl acetate (for extraction)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-nitrobenzaldehyde (1 equivalent), malonic acid (1.1 equivalents), and ammonium acetate (2 equivalents) in isopropanol.

• Heat the reaction mixture to reflux (approximately 82°C) and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Acidify the mixture with 1M HCl to a pH of approximately 2-3.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 3-amino-3-(2-nitrophenyl)propanoic acid.

• The crude product can be purified by recrystallization.

Fischer Esterification to Yield Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

The final step in the synthesis is the esterification of the carboxylic acid with isopropanol. The Fischer esterification is a classic and reliable acid-catalyzed method for this transformation[3][4].

Experimental Protocol: Fischer Esterification

Materials:

• 3-Amino-3-(2-nitrophenyl)propanoic acid

• Isopropanol (in large excess, also serves as the solvent)

• Concentrated sulfuric acid (catalyst)

• Saturated sodium bicarbonate solution

• Ethyl acetate

Procedure:

• Suspend 3-amino-3-(2-nitrophenyl)propanoic acid (1 equivalent) in a large excess of isopropanol in a round-bottom flask.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents) to the mixture while cooling in an ice bath.

• Heat the reaction mixture to reflux and maintain for 8-12 hours. The reaction is driven to completion by the large excess of isopropanol[3].

• Cool the reaction mixture and neutralize the excess acid by slowly adding saturated sodium bicarbonate solution until effervescence ceases.

• Extract the product into ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate can be purified by column chromatography on silica gel.

Caption: Proposed Synthesis Workflow.

Potential Biological Activities and Therapeutic Applications

While direct biological data for propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is absent from the literature, the structural motifs present in the molecule allow for informed hypotheses regarding its potential pharmacological activities.

The Role of the Nitrophenyl Group

The nitro group is a well-known pharmacophore and is present in a variety of bioactive molecules.[5] It is a strong electron-withdrawing group that can significantly alter the electronic properties of a molecule, potentially enhancing its binding to biological targets.[6] Nitroaromatic compounds have been investigated for a wide range of therapeutic applications, including:

• Anticancer Activity: Many nitro-containing compounds exhibit anticancer properties.[7][8] The nitro group can be bioreduced in hypoxic tumor environments to form reactive species that induce cytotoxicity.[6]

• Antimicrobial Activity: The nitro group is a key feature in several antimicrobial drugs.[5] Its reduction within microbial cells can lead to the generation of free radicals that damage cellular components.[5]

It is important to note that the nitro group can also be a toxicophore, and its metabolic reduction can sometimes lead to toxicity.[5][6]

The N-Aryl-β-Alanine Scaffold

The core structure of the molecule is an N-aryl-β-alanine derivative. This class of compounds has been explored for various therapeutic applications:

• Anticancer Potential: Derivatives of N-aryl-β-alanine have demonstrated cytotoxic effects in various cancer cell lines.[9]

• Antimicrobial Properties: The N-aryl-β-alanine scaffold has been investigated for its activity against multidrug-resistant bacteria and fungi.[9]

Hypothetical Signaling Pathway

Based on the known activities of similar compounds, a plausible, though hypothetical, mechanism of action for the anticancer effects of propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate could involve the induction of apoptosis.

Caption: Hypothetical Apoptosis Induction Pathway.

Future Directions and Research Opportunities

The lack of extensive research on propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate presents a significant opportunity for novel discoveries. Future research should focus on:

• Definitive Synthesis and Characterization: Developing and optimizing a reliable synthetic protocol and fully characterizing the compound using modern analytical techniques (NMR, IR, Mass Spectrometry, and X-ray crystallography).

• In Vitro Biological Screening: Evaluating the compound's activity against a panel of cancer cell lines and a broad spectrum of microbial pathogens.

• Mechanism of Action Studies: If biological activity is observed, elucidating the underlying molecular mechanisms will be crucial for further development.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs with modifications to the nitrophenyl ring, the amino group, and the ester moiety to understand the structural requirements for activity.

Conclusion

Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate stands as a molecule of considerable potential, primarily inferred from its constituent chemical functionalities. The presence of the nitrophenyl group and the N-aryl-β-alanine scaffold suggests a high probability of interesting biological activities, particularly in the realms of oncology and infectious diseases. This guide has provided a scientifically grounded, albeit predictive, framework for its synthesis and potential applications. It is our hope that this document will serve as a catalyst for further research, ultimately unveiling the true scientific value of this intriguing compound.

References

• Conformational effects on the activity of drugs. 7. Synthesis and pharmacological properties of 2-(p-nitrophenyl)-substituted morpholines. - R Discovery. (1979, June 1). Retrieved from [Link]

• Nitrophenyl-Group-Containing Heterocycles. I. Synthesis, Characterization, Crystal Structure, Anticancer Activity, and Antioxidant Properties of Some New 5,6,7,8-Tetrahydroisoquinolines Bearing 3(4) - PMC. (n.d.). Retrieved from [Link]

• The one pot process technique of 3- amino -3- phenylpropionic acid esters - Google Patents. (n.d.).

• Fischer Esterification - Chemistry Steps. (2021, November 18). Retrieved from [Link]

• Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review. (n.d.). Retrieved from [Link]

• Synthesis and Development of 3-((2,4-Difluorophenyl)Amino)Propanoic Acid Derivatives as an Antiproliferative Medicinal Chemistry Scaffold Targeting Growth Factor Receptors - MDPI. (2026, February 27). Retrieved from [Link]

• Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. (n.d.). Retrieved from [Link]

• Fischer Esterification-Typical Procedures - OperaChem. (2024, January 5). Retrieved from [Link]

• Nitrophenyl-Group-Containing Heterocycles. I. Synthesis, Characterization, Crystal Structure, Anticancer Activity, and Antioxidant Properties of Some New 5,6,7,8-Tetrahydroisoquinolines Bearing 3(4) - ACS Publications. (2022, March 4). Retrieved from [Link]

• The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems - SvedbergOpen. (2025, March 25). Retrieved from [Link]

• Fischer Esterification | Mechanism + Easy TRICK! - YouTube. (2024, April 3). Retrieved from [Link]

• The Diverse Biological Activity of Recently Synthesized Nitro Compounds - MDPI. (2022, June 5). Retrieved from [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022, November 16). Retrieved from [Link]

• Influence of the Type of Amino Acid on the Permeability and Properties of Ibuprofenates of Isopropyl Amino Acid Esters - MDPI. (2022, April 9). Retrieved from [Link]

• US5969179A - Method for preparing enantiomeric forms of amino alkylaminophenyl propanoic acid - Google Patents. (n.d.).

• Antioxidant Activity of Diphenylpropionamide Derivatives: Synthesis, Biological Evaluation and Computational Analysis - PMC. (n.d.). Retrieved from [Link]

• ESTERIFICATION OF PROPANOIC ACID IN THE PRESENCE OF A HOMOGENEOUS CATALYST. (n.d.). Retrieved from [Link]

• (R)-2-(BENZYLOXYCARBONYLAMINO-METHYL)-3-PHENYLPROPANOIC ACID (Z-β 2 hPHE-OH) - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Synthesis, antimicrobial evaluation and QSAR studies of propionic acid derivatives. (n.d.). Retrieved from [Link]

• propan-2-yl (2S)-2-amino-3-phenylpropanoate | C12H17NO2 | CID 1551230 - PubChem. (n.d.). Retrieved from [Link]

Sources

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• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

An In-depth Technical Guide to Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate: Unraveling a Commercial Chemical's Obscure Origins

A Note to the Reader: The following guide addresses the discovery and history of the chemical compound Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate. Extensive research into publicly available scientific literature, patents, and historical chemical databases has revealed a significant lack of information regarding the specific discovery and a detailed, validated synthesis protocol for this molecule. The compound is available commercially, notably from suppliers such as Enamine, which suggests its successful synthesis. However, the precise historical context of its first synthesis and the specific experimental procedures remain proprietary or undocumented in accessible scholarly sources.

This guide will, therefore, focus on the known properties of the compound, its structural context within a broader class of molecules, and plausible synthetic strategies based on established organic chemistry principles for related compounds. While a definitive history cannot be provided, this document will equip researchers with a foundational understanding of the compound and the likely chemical logic that underpins its creation.

Compound Identification and Properties

Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate, also known as isopropyl 3-amino-3-(2-nitrophenyl)propanoate, is a β-amino acid ester. Its fundamental properties are summarized below:

Property	Value	Source
CAS Number	875164-05-9	[1]
Molecular Formula	C₁₂H₁₆N₂O₄	[1]
Molecular Weight	252.27 g/mol	[1]
Synonyms	Isopropyl 3-amino-3-(2-nitrophenyl)propanoate	[1]
InChI Code	1S/C12H16N2O4/c1-8(2)18-12(15)7-10(13)9-5-3-4-6-11(9)14(16)17/h3-6,8,10H,7,13H2,1-2H3	[1]

The structure features a central propanoate backbone with an amino group and a 2-nitrophenyl group attached to the β-carbon (C3). The carboxylic acid is esterified with an isopropyl group.

The Undocumented History: A Product of Modern Chemical Synthesis

The history of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is not one of landmark discovery chronicled in academic journals. Instead, its existence is primarily documented in the catalogs of chemical suppliers. This suggests that the compound was likely synthesized as part of a larger library of research chemicals or building blocks for drug discovery, a common practice in the chemical industry. The supplier Enamine is listed in conjunction with this compound, indicating they are a likely origin of its commercial availability.

The rationale for its synthesis can be inferred from its structure:

• β-Amino Acid Scaffold: β-amino acids and their derivatives are important pharmacophores found in a variety of biologically active molecules and natural products. They are key components in the synthesis of β-peptides, which can form stable secondary structures similar to α-peptides.

• Nitrophenyl Group: The presence of a nitrophenyl group can be for various reasons. It can act as a synthetic handle for further chemical transformations (e.g., reduction of the nitro group to an amine). In medicinal chemistry, nitroaromatic groups can be associated with antimicrobial or other biological activities.

• Isopropyl Ester: The isopropyl ester provides a degree of lipophilicity and can be a protecting group for the carboxylic acid, which can be hydrolyzed under appropriate conditions to release the free acid.

Plausible Synthetic Pathways: An Expert's Perspective

While a specific, validated protocol for the synthesis of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is not publicly available, its structure suggests several plausible synthetic routes based on well-established reactions for the formation of β-amino esters. The most probable approaches would involve either a Mannich-type reaction or a Michael addition.

Mannich-Type Reaction

A one-pot, three-component Mannich reaction is a highly efficient method for the synthesis of β-amino carbonyl compounds.[2] This approach would involve the condensation of 2-nitrobenzaldehyde, an isopropyl ester with an enolizable proton (such as isopropyl acetate), and an ammonia source.

Caption: Plausible Mannich-type synthesis route.

Experimental Rationale:

• Iminium Ion Formation: An acid or base catalyst would facilitate the reaction between 2-nitrobenzaldehyde and the ammonia source to form an in-situ iminium ion.

• Enolate Formation: A suitable base would deprotonate the α-carbon of isopropyl acetate to generate an enolate.

• Carbon-Carbon Bond Formation: The enolate would then act as a nucleophile, attacking the iminium ion to form the carbon-carbon bond of the propanoate backbone.

Aza-Michael Addition

Another highly probable route is the aza-Michael addition (or conjugate addition) of an ammonia equivalent to an α,β-unsaturated ester. This two-step approach would first require the synthesis of isopropyl 3-(2-nitrophenyl)acrylate.

Caption: Plausible two-step Aza-Michael addition route.

Experimental Protocol Outline (Hypothetical):

Step 1: Synthesis of Isopropyl 3-(2-nitrophenyl)acrylate

• To a solution of 2-nitrobenzaldehyde and a suitable phosphonate ylide (e.g., the ylide from triethyl phosphonoacetate, followed by transesterification) or through a Knoevenagel condensation with malonic acid half-ester, an appropriate base would be added.

• The reaction would be stirred at a suitable temperature until completion, monitored by Thin Layer Chromatography (TLC).

• Workup would involve extraction and purification by column chromatography or recrystallization to yield the α,β-unsaturated ester intermediate.

Step 2: Aza-Michael Addition

• The synthesized isopropyl 3-(2-nitrophenyl)acrylate would be dissolved in a suitable solvent (e.g., methanol, THF).

• A source of ammonia (e.g., a solution of ammonia in methanol) would be added, possibly with a catalyst to facilitate the addition.

• The reaction would proceed, likely at room temperature, until the starting material is consumed (monitored by TLC).

• Standard aqueous workup and purification would yield the final product, Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate.

Conclusion and Future Outlook

Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is a compound of the modern chemical era, born out of the capabilities of high-throughput synthesis for the generation of diverse chemical libraries rather than from a specific, historically documented research endeavor. While its own discovery story remains untold in the annals of academic literature, the chemical principles guiding its likely synthesis are well-established and robust.

For researchers in drug discovery and development, this compound represents a readily available building block. Future work involving this molecule would likely focus on its incorporation into larger, more complex structures to probe biological activity. The amino group provides a convenient point for amide bond formation, while the nitro group can be reduced to an amine, opening up a different avenue for derivatization. The ester can also be hydrolyzed to the corresponding carboxylic acid, providing another functional handle. The true "story" of this compound, therefore, is yet to be written in the context of its potential applications.

References

• Gawande, M. B., et al. "One-pot Preparation of beta–amino Carbonyl Compounds by Mannich Reaction Using MgO/ZrO2 as Effective and Reusable Catalyst." SciSpace. Available from: [Link]

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• 2. semanticscholar.org [semanticscholar.org]

An In-depth Technical Guide to the Safe Handling of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled to provide safety and handling guidelines for Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate. As of the date of this publication, specific and comprehensive safety data for this compound is not available in public databases. The recommendations herein are therefore extrapolated from data on structurally related compounds, particularly aromatic nitro compounds and aminopropanoate esters. All handling of this chemical should be conducted by trained personnel, and a comprehensive, substance-specific risk assessment should be performed before any work commences.

Introduction and Hazard Context

Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is a compound of interest in synthetic chemistry and potential drug development pipelines. Its structure combines three key functional groups: an isopropyl ester, an amino group, and a 2-nitrophenyl aromatic ring. The presence of the nitroaromatic moiety is of primary toxicological concern.

Aromatic nitro compounds are a class of chemicals known for their diverse and often hazardous biological activities.[1][2] Many are recognized for their potential mutagenic and carcinogenic effects, which are often initiated by the metabolic reduction of the nitro group to reactive intermediates that can interact with DNA.[3] The toxicity of these compounds can be influenced by the number and position of nitro groups on the aromatic ring.[4][5] Given these inherent risks, a cautious and well-documented approach to handling Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is imperative.

This guide provides a framework for the safe handling, storage, and disposal of this compound, grounded in the principles of chemical safety and risk mitigation.

Hazard Identification and Classification (Inferred)

Due to the lack of specific experimental data, the hazard classification for Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate must be inferred from its structural components. The 2-nitrophenyl group is the primary driver of its toxicological profile.

Anticipated GHS Classification:

Hazard Class	Category	Hazard Statement (Anticipated)
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Irritation	Category 2	H315: Causes skin irritation
Eye Irritation	Category 2A	H319: Causes serious eye irritation
Germ Cell Mutagenicity	Category 2	H341: Suspected of causing genetic defects
Carcinogenicity	Category 2	H351: Suspected of causing cancer
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation

This classification is predictive and should be treated as a minimum precaution until empirical data is available.

Exposure Controls and Personal Protective Equipment (PPE)

The primary goal is to minimize all routes of exposure—inhalation, skin contact, and ingestion. A hierarchical approach to controls should be implemented.

Hierarchy of Controls

Engineering controls are the most effective line of defense.

Caption: Hierarchy of controls for managing exposure risk.

Engineering Controls:

• Fume Hood: All manipulations of the solid compound or its solutions must be performed in a certified chemical fume hood to prevent inhalation of dust or vapors.

• Ventilation: The laboratory should be well-ventilated with negative pressure relative to adjacent non-laboratory areas.

Administrative Controls:

• Standard Operating Procedures (SOPs): Develop detailed SOPs for all procedures involving this compound.

• Training: All personnel must be trained on the potential hazards and the specific SOPs.

• Restricted Access: Designate specific areas for handling this compound and restrict access to authorized personnel only.

Personal Protective Equipment (PPE)

PPE is not a substitute for engineering controls but is essential for immediate protection.

PPE Type	Specification	Rationale
Hand Protection	Nitrile gloves (minimum)	Provides protection against splashes. For prolonged handling or immersion, consider heavier-duty gloves like butyl rubber. Always check manufacturer's compatibility data.
Eye Protection	Safety glasses with side shields or chemical splash goggles.[6]	Protects eyes from dust particles and splashes of solutions.
Skin/Body Protection	Laboratory coat	Protects skin and personal clothing from contamination.
Respiratory Protection	Not typically required if handled in a fume hood.	If there is a potential for aerosol generation outside of a fume hood, a respirator with an appropriate cartridge for organic vapors and particulates should be used based on a formal risk assessment.

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the compound's integrity and ensuring safety.

Safe Handling Workflow

Caption: Step-by-step workflow for safely handling the compound.

Step-by-Step Handling Protocol:

• Pre-Handling Check: Ensure a spill kit is readily available. Verify the fume hood is functioning correctly.

• Personal Protection: Don all required PPE as specified in Section 3.2.

• Aliquotting: If working with a solid, carefully transfer the required amount in the fume hood. Avoid creating dust. Use tools that minimize static discharge.[6]

• Solution Preparation: Add the solid to the solvent slowly. If dissolution is exothermic, ensure adequate cooling.

• Post-Handling: After use, decontaminate all surfaces and equipment. Wipe down the work area in the fume hood.

• Hand Washing: Always wash hands thoroughly with soap and water after removing gloves.[7]

Storage Conditions

• Container: Store in a tightly sealed, clearly labeled container.

• Location: Store in a cool, dry, dark, and well-ventilated area.

• Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases.[8] Aromatic nitro compounds can react violently with such materials.

Emergency Procedures

Rapid and correct response to an emergency can significantly mitigate harm.

First-Aid Measures

Exposure Route	First-Aid Protocol
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.
Skin Contact	Immediately remove all contaminated clothing.[9] Flush skin with copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[7] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Accidental Release Measures

The response to a spill depends on its size and nature (solid vs. solution).

Caption: Decision tree for responding to an accidental spill.

Minor Spill (Solid <10g or Solution <100mL):

• Alert personnel in the immediate area.

• Wearing appropriate PPE, cover the spill with an absorbent, inert material (e.g., vermiculite, sand).

• Carefully sweep the material into a labeled container for hazardous waste. Avoid creating dust.

• Wipe the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.

• Dispose of all cleanup materials as hazardous waste.

Major Spill:

• Evacuate the laboratory immediately.

• Alert your institution's Environmental Health and Safety (EHS) department.

• Prevent entry to the area.

• Provide EHS with all available information on the spilled substance.

Toxicological Profile (Inferred)

The toxicity of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is predicted based on the known hazards of aromatic nitro compounds.

• Mechanism of Toxicity: The primary mechanism of toxicity for many nitroaromatic compounds involves the reduction of the nitro group within the body to form nitroso and hydroxylamino derivatives.[3] These reactive intermediates can bind to macromolecules like DNA and proteins, leading to cellular damage and potentially initiating carcinogenic processes.[2][3]

• Carcinogenicity and Mutagenicity: Numerous nitroaromatic compounds are listed as reasonably anticipated to be human carcinogens.[3] They often test positive in mutagenicity assays like the Ames test.

• Absorption: The compound is likely to be absorbed through the skin, as well as via inhalation and ingestion. Damaged skin can increase the rate of absorption.[9]

Disposal Considerations

All waste containing this compound, including empty containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.

• Waste Collection: Collect waste in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal Route: Dispose of waste through your institution's certified hazardous waste disposal program. Do not dispose of it down the drain or in regular trash.

Conclusion

While Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate may be a valuable research compound, its structural alerts—specifically the nitroaromatic group—warrant significant caution. By adopting a conservative approach based on the known hazards of this chemical class, researchers can effectively mitigate risks. The implementation of robust engineering controls, diligent use of personal protective equipment, and strict adherence to established protocols are paramount to ensuring a safe laboratory environment. A thorough, substance-specific risk assessment must be the foundational step before any experimental work begins.

References

• PubChem. National Center for Biotechnology Information. [Link][10][11][12]

• Mutagenicity of Nitroaromatic Compounds. Chemical Research in Toxicology. [Link][3]

• Nitroaromatic compounds: Environmental toxicity, carcinogenicity, mutagenicity, therapy and mechanism. PubMed. [Link][1]

• The Relationship Between the Toxicity and Structure of Nitroaromatic Chemicals. (1983). [Link][4]

• In vivo toxicity of nitroaromatics: A comprehensive quantitative structure–activity relationship study. Environmental Toxicology and Chemistry. [Link][2]

• Structure-toxicity relationships of nitroaromatic compounds. PubMed. [Link][5]

• Registered substances information - ECHA. European Chemicals Agency. [Link][13][14][15][16][17]

• Safety Data Sheet: 2-Nitrophenol. Astech Ireland. [Link][18]

• Safety Data Sheet: 2-Nitrophenol. Carl ROTH. [Link][8]

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Technical Whitepaper: Pharmacological Potential and Mechanistic Profiling of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

Executive Summary

Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is a highly versatile, multi-functional synthetic intermediate and prodrug candidate. Structurally, it is the isopropyl ester of a β -amino acid featuring an o-nitrophenyl moiety. This unique triad of functional domains—a proteolytically stable β -amino backbone, a lipophilic ester promoiety, and a photo-responsive/redox-active nitroaromatic ring—makes it an exceptional scaffold for targeted drug delivery, peptidomimetic design, and antimicrobial development. This whitepaper deconstructs the mechanistic rationale behind its structural components and outlines self-validating experimental frameworks to evaluate its biological activity.

Structural Deconstruction & Mechanistic Rationale

The pharmacological potential of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is dictated by the synergistic function of its three core structural domains:

The β -Amino Acid Core: Proteolytic Immunity

Unlike canonical α -amino acids, β -amino acids possess an additional carbon atom in their backbone. This structural shift displaces the side chain, effectively preventing recognition by standard proteolytic enzymes (e.g., trypsin, pepsin, and leucine aminopeptidase). When incorporated into peptidomimetics, this core ensures high metabolic stability and prolonged half-life in vivo, a critical requirement for modern peptide-based therapeutics.

The Isopropyl Ester Promoiety: Permeability Enhancement

The presence of the free carboxylic acid in the parent molecule (3-amino-3-(2-nitrophenyl)propanoic acid) results in a high Topological Polar Surface Area (TPSA), which restricts passive diffusion across lipid bilayers. Esterification with an isopropyl group masks this polarity, significantly increasing the partition coefficient (LogP). Upon cellular entry, the isopropyl ester acts as a prodrug moiety; it is rapidly hydrolyzed by ubiquitous intracellular carboxylesterases (hCE1/hCE2) to release the active free acid. Furthermore, coupling amino acids with isopropyl esters has been empirically shown to enhance cellular permeability and, in specific formulations, intrinsic antimicrobial activity[1].

The o-Nitrophenyl Motif: Photocleavable & Redox-Active Hub

The 2-nitrophenyl group is a classic "caging" moiety. Upon exposure to UV light (typically 365 nm), it undergoes a Norrish type II-like intramolecular hydrogen abstraction, leading to the cleavage of the backbone and the release of the free amine alongside an o-nitrosobenzaldehyde byproduct. The free acid form, 3-amino-3-(2-nitrophenyl)propanoic acid (ANP), is widely documented as a highly efficient photocleavable linker in combinatorial chemistry and activity-based biological assays[2]. Alternatively, in hypoxic biological environments (such as solid tumors or parasitic infections), the nitro group can undergo enzymatic reduction to generate reactive oxygen species (ROS) or serve as a precursor for bioactive heterocyclic scaffolds.

Anticipated Biological Activities

Based on its structural homology to validated pharmacophores, the compound exhibits two primary avenues of biological activity:

• Targeted Drug Delivery (Photo-Uncaging): By conjugating a therapeutic payload to the β -amino group, the molecule acts as a photo-triggered delivery system. The payload remains inert until localized irradiation at 365 nm cleaves the o-nitrophenyl linker, allowing for high spatial and temporal control over drug release[2].

• Antimicrobial and Antiparasitic Therapeutics: Analogs bearing nitroaromatic rings and isopropyl ester groups frequently exhibit potent activity against protozoa (e.g., E. histolytica) and multidrug-resistant bacteria by inducing targeted oxidative stress and disrupting membrane integrity[3][4].

Quantitative Data Summaries

To establish a baseline for experimental design, the predicted physicochemical properties and comparative antimicrobial activities of the compound and its analogs are summarized below.

Table 1: Physicochemical & Pharmacokinetic Profiling

Property	Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (Prodrug)	3-amino-3-(2-nitrophenyl)propanoic acid (Free Acid)
Molecular Weight	252.27 g/mol	210.19 g/mol
LogP (Predicted)	~2.1 (Lipophilic, membrane-permeable)	~0.8 (Hydrophilic, membrane-impermeable)
TPSA	~92 Ų	~109 Ų
Proteolytic Stability	High ( β -amino acid backbone)	High ( β -amino acid backbone)
Activation Mechanism	Esterase-mediated hydrolysis	UV-mediated photolysis (365 nm)

Table 2: Comparative Antimicrobial Potential (Based on Structural Analogs)

Compound Class / Analog	Target Pathogen	MIC Range ( μ g/mL)	Mechanism of Action
Isopropyl Amino Acid Esters	S. epidermidis, E. coli	12.5 - 50.0	Membrane disruption / Permeability enhancement[1]
o-Nitrophenyl derivatives	E. histolytica	0.42 - 2.81	Oxidative stress / Redox cycling

Self-Validating Experimental Protocols

To rigorously evaluate the biological activity of this compound, the following self-validating protocols must be employed. These workflows are designed with intrinsic logical controls to eliminate false positives and ensure data trustworthiness.

Protocol A: Esterase-Mediated Cleavage & Caco-2 Permeability Assay

Objective: Validate the prodrug hypothesis by measuring intestinal permeability and intracellular esterase cleavage. Causality of Choice: Caco-2 human colon carcinoma cells are utilized because they differentiate to form tight junctions and express human carboxylesterases (hCE1/hCE2), perfectly mimicking the human intestinal epithelial barrier. Self-Validation Mechanism: Monolayer integrity is continuously monitored using Lucifer Yellow (a paracellular marker). If the Lucifer Yellow apparent permeability ( Papp​ ) exceeds 1×10−6 cm/s, the well is discarded, ensuring that detected permeability is transcellular. Furthermore, bis-p-nitrophenyl phosphate (BNPP) is used as an internal logical control; by inhibiting esterases, we can isolate the passive diffusion rate of the intact prodrug from its enzymatic conversion rate.

Step-by-Step Methodology:

• Preparation: Seed Caco-2 cells on Transwell polycarbonate inserts and culture for 21 days until transepithelial electrical resistance (TEER) exceeds 300 Ω⋅cm2 .

• Control Incubation: Pre-incubate half the wells with 100 μ M BNPP (esterase inhibitor) for 30 minutes.

• Dosing: Apply 10 μ M of the prodrug (in HBSS buffer, 1% DMSO) alongside 100 μ M Lucifer Yellow to the apical chamber.

• Sampling: Extract 50 μ L aliquots from the basolateral chamber at 30, 60, 90, and 120 minutes, replacing with fresh HBSS.

• Quantification: Analyze aliquots via LC-MS/MS (SRM mode) to quantify both the intact isopropyl ester and the hydrolyzed free acid. Calculate Papp​ and the metabolic cleavage ratio.

Fig 1: Self-validating Caco-2 permeability workflow with esterase inhibition and integrity checks.

Protocol B: Photo-Uncaging Kinetics Assay

Objective: Determine the photolysis efficiency and release kinetics of the o-nitrophenyl group. Causality of Choice: Irradiation at 365 nm is selected because it provides sufficient energy to trigger the cleavage of the o-nitrobenzyl derivative without causing non-specific UV-B/UV-C damage to surrounding biological matrices. Self-Validation Mechanism: The protocol mandates a "dark-control" aliquot (0 seconds irradiation) processed in parallel to rule out ambient light degradation or thermal instability. LC-MS/MS quantification relies on a stable-isotope-labeled internal standard (SIL-IS) spiked before extraction to mathematically correct for matrix effects and ionization suppression.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the compound in PBS (pH 7.4) to a final concentration of 50 μ M. Split into "Irradiation" and "Dark Control" cohorts.

• Irradiation: Expose the active cohort to a 365 nm LED light source (10 mW/cm²) in a temperature-controlled chamber (37°C).

• Time-Course Sampling: Remove 20 μ L aliquots at 0, 1, 5, 10, 20, and 30 minutes. Immediately quench by adding 80 μ L of cold acetonitrile containing the SIL-IS.

• Analysis: Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS to track the exponential decay of the parent mass and the stoichiometric appearance of the uncaged product.

Fig 2: Mechanistic activation pathway via esterase hydrolysis and UV-mediated photo-uncaging.

Sources

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• 2. researchgate.net [researchgate.net]
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Protocols & Analytical Methods

Synthesis of "Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate" from 3-amino-3-(2-nitrophenyl)propanoic acid

Strategic Overview & Mechanistic Causality

The synthesis of propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (an isopropyl ester) from its corresponding β -amino acid, 3-amino-3-(2-nitrophenyl)propanoic acid, presents a classic chemoselectivity challenge. The starting material exists as a zwitterion, containing both a nucleophilic primary amine and a carboxylic acid. Direct application of standard Fischer esterification conditions (e.g., catalytic H2​SO4​ in isopropanol) often results in sluggish kinetics due to the steric hindrance of the secondary alcohol and the electron-withdrawing nature of the protonated β -amine. Furthermore, inadequate protection of the amine can lead to intermolecular amidation or oligomerization.

To circumvent these issues, this protocol utilizes the thionyl chloride ( SOCl2​ ) mediated esterification method, originally pioneered by Brenner and Huber[1]. This approach serves a dual mechanistic purpose:

• Amine Masking via In Situ HCl Generation: The reaction of SOCl2​ with isopropanol violently and exothermically generates anhydrous hydrogen chloride (HCl) and isopropyl chlorosulfite. The anhydrous HCl immediately protonates the free β -amino group, converting it into a non-nucleophilic ammonium salt ( −N+H3​ ). This completely suppresses unwanted amidation side reactions[2].

• Carboxyl Activation: The strongly acidic, dehydrating environment, combined with the transient formation of highly reactive acyl chloride or mixed sulfite intermediates, powerfully drives the equilibrium toward the isopropyl ester[3].

Temperature control is the critical causal factor for success in this workflow. The initial addition of SOCl2​ must be performed at 0–5 °C to prevent the rapid degradation of isopropanol into isopropyl chloride and to control the vigorous evolution of SO2​ and HCl gases[4]. Subsequent heating to reflux provides the necessary activation energy to overcome the steric bulk of the isopropyl group.

Experimental Workflow

Synthesis workflow of propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate via SOCl2 activation.

Detailed Experimental Protocol

Scale: 10.0 mmol Caution: Thionyl chloride is highly corrosive and reacts violently with water. All steps involving SOCl2​ must be performed in a well-ventilated fume hood using rigorously dried glassware.

Phase 1: Reagent Preparation & Activation

• Equip a 100 mL two-neck round-bottom flask with a magnetic stir bar, a dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube (or connected to a Schlenk line under inert gas).

• Add 25.0 mL of anhydrous propan-2-ol (isopropanol) to the flask and cool the system to 0–5 °C using an ice-water bath.

• Carefully transfer 1.45 mL (20.0 mmol, 2.0 equiv) of thionyl chloride ( SOCl2​ ) to the dropping funnel.

• Add the SOCl2​ dropwise to the chilled isopropanol over 15 minutes. Causality Note: Slow addition prevents thermal runaway and minimizes the conversion of isopropanol to isopropyl chloride[4]. Allow the mixture to stir for an additional 15 minutes at 0 °C.

Phase 2: Esterification

• Remove the dropping funnel and add 2.10 g (10.0 mmol, 1.0 equiv) of 3-amino-3-(2-nitrophenyl)propanoic acid in solid portions to the activated alcoholic solution.

• Remove the ice bath and allow the suspension to warm to room temperature (approx. 20 °C).

• Transfer the flask to an oil bath and heat the reaction mixture to gentle reflux (70–80 °C) for 12 to 16 hours. The solid starting material will gradually dissolve as the ester hydrochloride salt forms.

• Monitor reaction completion via Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate (1:1 v/v) solvent system. The starting material will remain at the baseline, while the product will migrate (visualized via UV at 254 nm and Ninhydrin stain).

Phase 3: Isolation of the Hydrochloride Salt

• Once TLC confirms the consumption of the starting material, cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure (rotary evaporation) at 40 °C to remove the excess isopropanol, unreacted SOCl2​ , and residual HCl.

• Co-evaporate the resulting viscous residue twice with 10 mL of anhydrous toluene to ensure the complete removal of acidic volatiles. The intermediate product is the hydrochloride salt of the target ester.

Phase 4: Free-Basing and Final Isolation

• Suspend the crude hydrochloride salt in 30 mL of Ethyl Acetate (EtOAc) and cool to 0 °C.

• Slowly add saturated aqueous Sodium Bicarbonate ( NaHCO3​ ) solution under vigorous stirring until the aqueous layer reaches a stable pH of 8. Causality Note: This mild basic workup deprotonates the ammonium salt to yield the free amine without hydrolyzing the newly formed ester bond.

• Transfer the biphasic mixture to a separatory funnel and separate the layers.

• Extract the aqueous phase with an additional 20 mL of EtOAc.

• Combine the organic layers and wash with 20 mL of brine (saturated NaCl).

• Dry the organic phase over anhydrous Sodium Sulfate ( Na2​SO4​ ), filter, and concentrate under vacuum to afford the free base product: propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate.

Quantitative Data & Analytical Characterization

The following table summarizes the expected physicochemical properties and spectral benchmarks for the isolated free base product to ensure self-validation of the synthesis.

Parameter	Expected Value / Description
Appearance	Pale yellow to off-white viscous oil or low-melting solid
Molecular Formula	C12​H16​N2​O4​
Molecular Weight	252.27 g/mol
Typical Yield	82% – 88% (Post-workup)
TLC ( Rf​ )	~0.45 (Hexane:EtOAc 1:1, UV & Ninhydrin active)
Key 1 H NMR Signals ( CDCl3​ )	δ 1.15 (d, 6H, isopropyl- CH3​ ), 4.85 (m, 1H, benzylic- CH ), 5.00 (septet, 1H, isopropyl- CH )
ESI-MS [M+H] +	m/z 253.1

References

• Brenner, M., & Huber, W. (1953). "Herstellung von α-Aminosäureestern durch Alkoholyse der Methylester". Helvetica Chimica Acta. URL: [Link]

• JP2003137850A. (2003). "Method for producing amino acid ester hydrochloride". Google Patents.

• Li, J., & Sha, Y. (2008). "A Convenient Synthesis of Amino Acid Methyl Esters". Molecules, 13(5), 1111-1119. URL: [Link]

• Wikipedia Contributors. "Thionyl chloride - Reactions with carboxylic acids and amino acids". Wikipedia. URL: [Link]

Sources

• 1. Thionyl chloride - Wikipedia [en.wikipedia.org]
• 2. Triphenylphosphine Dibromide: A Simple One–pot Esterification Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. JP2003137850A - Method for producing amino acid ester hydrochloride - Google Patents [patents.google.com]

Application Notes and Protocols: Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate as a Strategic Building Block in Heterocyclic Synthesis

Introduction: The Strategic Value of β-Amino-α-Aryl Scaffolds

In the landscape of modern drug discovery and organic synthesis, the strategic selection of molecular building blocks is paramount. Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is an emerging bifunctional scaffold poised for significant utility in the synthesis of complex nitrogen-containing heterocycles. This molecule uniquely combines a reactive β-amino group and an isopropyl-protected carboxylic acid with an ortho-nitro-substituted phenyl ring. This specific arrangement of functional groups makes it an exceptionally valuable precursor for constructing quinoline and other fused heterocyclic systems, which are prevalent motifs in a vast array of pharmacologically active compounds.[1]

The presence of the ortho-nitro group is the cornerstone of this building block's synthetic utility. It serves as a latent amino group, which, upon reduction, can participate in intramolecular cyclization reactions with the adjacent propanoate side chain. This "reductive cyclization" strategy offers a powerful and convergent approach to building complex molecular architectures from relatively simple, well-defined starting materials.[2][3] This application note provides a comprehensive guide to the synthesis, handling, and application of propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate, with a focus on its role in the construction of substituted quinoline derivatives.

Physicochemical Properties and Handling

A summary of the key properties of the title compound is presented below. This data is essential for proper handling, reaction setup, and purification.

Property	Value	Source
CAS Number	875164-05-9
Molecular Formula	C₁₂H₁₆N₂O₄	[4]
Molecular Weight	252.27 g/mol	[4]
Appearance	White to pale brown powder	[5]
Purity	≥97.5%	[5]

Storage and Handling: The compound should be stored in a cool, dry, and well-ventilated area in a tightly sealed container. As with many nitroaromatic compounds, it is advisable to avoid excessive heat and strong reducing agents during storage. Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn during handling.

Core Synthetic Applications: A Gateway to Quinolines

The primary application of propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is as a precursor to 4-aminoquinoline derivatives. The quinoline moiety is a privileged scaffold in medicinal chemistry, found in drugs with a wide range of activities, including antibacterial, antimalarial, and anticancer properties.[1][6] The synthetic strategy hinges on a two-step sequence: acylation of the primary amine followed by reductive cyclization.

Sources

• 1. jetir.org [jetir.org]
• 2. Base-Mediated Nitrophenyl Reductive Cyclization for the Synthesis of Hexahydro-2,6-methano-1-benzazocines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate | 875164-05-9 [sigmaaldrich.com]
• 5. 3-Amino-3-(2-nitrophenyl)propionic acid, 98% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 6. mdpi.com [mdpi.com]

Application Note: Advanced Analytical Strategies for the Quantification of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

Executive Summary & Chemical Context

Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (Molecular Formula: C12​H16​N2​O4​ ) is a highly functionalized β -amino acid isopropyl ester. Compounds of this class are critical intermediates in the synthesis of peptidomimetics, non-steroidal anti-inflammatory drugs (NSAIDs), and targeted drug delivery vehicles, where the isopropyl esterification serves to increase lipophilicity and bioavailability[1].

From an analytical perspective, quantifying this molecule presents a tripartite challenge:

• The Primary Amine: Unprotected amines ( pKa​≈9−10 ) interact strongly with active silanol groups on chromatographic stationary phases or glass surfaces, leading to severe peak tailing and signal loss.

• The Isopropyl Ester: The ester linkage is highly susceptible to both acid- and base-catalyzed hydrolysis.

• The 2-Nitrophenyl Group: While providing an excellent chromophore for UV detection, nitroaromatic groups can be thermally labile under extreme temperatures.

This application note details two orthogonally validated, self-monitoring protocols (HPLC-DAD and GC-MS) designed to navigate these chemical liabilities, ensuring robust, reproducible quantification for drug development professionals.

Sample Preparation: The Foundation of Trustworthiness

The principle of causality dictates that an analytical method is only as reliable as the integrity of the sample injected. The primary vector for signal degradation in this assay is the premature cleavage of the isopropyl ester.

Hydrolytic degradation pathway emphasizing the need for aprotic sample preparation.

Universal Extraction Protocol

To prevent hydrolysis, aqueous buffers must be avoided during prolonged storage.

• Extraction: Accurately weigh the sample and dissolve it in anhydrous acetonitrile (HPLC-grade or higher).

• Sonication: Sonicate for 5 minutes at ≤25∘C to ensure complete dissolution without inducing thermal degradation.

• Centrifugation: Centrifuge at 10,000 x g for 5 minutes to pellet any insoluble matrix components.

• Storage: Store the supernatant in amber glass vials at 4°C. The amber glass prevents photo-reduction of the 2-nitrophenyl group.

Analytical Modality Selection

Decision tree for the analytical quantification of the β-amino acid ester.

HPLC-DAD Quantification Protocol

Rationale & Causality

High-Performance Liquid Chromatography coupled with Diode Array Detection (HPLC-DAD) is the preferred method for high-throughput quantification. The 2-nitrophenyl moiety exhibits a strong π→π∗ transition, allowing for highly sensitive UV detection[2]. However, the free primary amine will cause severe peak tailing on standard silica columns. To counteract this, Trifluoroacetic acid (TFA) is utilized as a mobile phase modifier. TFA lowers the pH to ~2.0 (fully protonating the amine) and acts as a hydrophobic ion-pairing agent, effectively masking residual silanol interactions.

Step-by-Step Methodology

• Dilution: Dilute the anhydrous acetonitrile extract 1:10 with Mobile Phase A (0.1% TFA in Water) immediately prior to injection to match the initial gradient conditions.

• System Priming: Purge the HPLC system with mobile phases for at least 15 minutes to ensure baseline stability.

• Self-Validation (Blank): Inject a blank (10% Acetonitrile / 90% Mobile Phase A) to verify the absence of ghost peaks or carryover.

• Sample Injection: Inject 5 µL of the prepared sample.

Table 1: HPLC-DAD Chromatographic Conditions

Parameter	Specification	Causality / Rationale
Column	End-capped C18 (4.6 x 150 mm, 3.5 µm)	Hydrophobic retention of the isopropyl ester
Mobile Phase A	Water + 0.1% TFA (v/v)	TFA protonates the amine, masking silanol interactions
Mobile Phase B	Acetonitrile + 0.1% TFA (v/v)	Aprotic organic modifier ensures ester stability
Gradient	0-2 min: 10% B 2-12 min: 10% → 90% B 12-15 min: 90% B	Resolves the intact ester from highly polar hydrolysis degradants
Flow Rate	1.0 mL/min	Optimal linear velocity for 4.6 mm ID columns
Detection	DAD at 265 nm	Targets the absorption maximum of the 2-nitrophenyl group
Column Temp	30 °C	Ensures reproducible retention times

GC-MS Quantification Protocol

Rationale & Causality

Gas Chromatography-Mass Spectrometry (GC-MS) provides unmatched structural confirmation. However, direct injection of free β -amino acids into a hot GC inlet often results in irreversible adsorption, thermal deamination, and peak tailing[3]. To engineer a robust method, pre-column derivatization is mandatory. We utilize MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) to replace the active amine protons with trimethylsilyl (TMS) groups. This neutralizes hydrogen-bonding potential, significantly enhancing both volatility and thermal stability[2].

Step-by-Step Methodology

• Derivatization: Transfer 50 µL of the anhydrous sample extract into a glass GC vial with a micro-insert. Add 50 µL of pure MSTFA reagent.

• Incubation: Cap the vial securely and incubate at 60 °C for 30 minutes in a dry block heater. Causality: Heat accelerates the silylation of the sterically hindered β -amine.

• Cooling: Allow the vial to cool to room temperature prior to placement in the autosampler.

• Self-Validation (Control): Run a derivatized blank (Acetonitrile + MSTFA) to identify reagent-derived background peaks (e.g., siloxanes).

• Analysis: Inject 1 µL in splitless mode.

Table 2: GC-MS Operational Parameters

Parameter	Specification	Causality / Rationale
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm)	Low-bleed stationary phase ideal for MS detection
Inlet Temp	250 °C (Splitless, 1 µL)	High enough for volatilization, low enough to prevent nitro-group reduction
Carrier Gas	Helium, 1.0 mL/min (Constant Flow)	Maintains uniform ionization efficiency across the run
Oven Program	100 °C (1 min) → 15 °C/min → 280 °C (5 min)	Rapid elution of the TMS-derivatized analyte
Ionization	Electron Ionization (EI), 70 eV	Standard energy for reproducible fragmentation libraries
MS Mode	SIM / Scan (m/z 50-500)	Full scan for library matching; SIM for ultra-trace quantification

System Suitability & Self-Validation Criteria

To ensure E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness) standards are met, every analytical run must pass the following self-validating system suitability checks before data is accepted:

Table 3: System Suitability Metrics

Metric	Acceptance Criteria	Purpose (Self-Validation)
Tailing Factor ( Tf​ )	≤1.5	Confirms adequate masking/derivatization of the primary amine
Injection Precision (RSD)	≤2.0% (n=6)	Ensures autosampler, integration, and derivatization reproducibility
Resolution ( Rs​ )	≥2.0	Guarantees baseline separation from the hydrolyzed free acid degradant
Blank Interference	No peaks ≥0.1% of target	Verifies the absolute absence of carryover in the inlet or column

References

The protocols and mechanistic rationales detailed in this application note are grounded in peer-reviewed methodologies for amino acid ester and β -amino acid analysis:

• [1] Isopropyl Amino Acid Esters Ionic Liquids as Vehicles for Non-Steroidal Anti-Inflammatory Drugs in Potential Topical Drug Delivery Systems with Antimicrobial Activity. MDPI. 1

• [2] O-Methyltransferase-Mediated Incorporation of a β-Amino Acid in Lanthipeptides. American Chemical Society (ACS).2

• [3] The Tyrosine Aminomutase TAM1 Is Required for β-Tyrosine Biosynthesis in Rice. National Center for Biotechnology Information (PMC). 3

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Tyrosine Aminomutase TAM1 Is Required for β-Tyrosine Biosynthesis in Rice - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Assay Development for the Characterization of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

An Application Note and Protocol Guide

Abstract

This document provides a comprehensive guide for the initial in vitro characterization of the novel compound, Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate. Given the absence of established biological data for this molecule, we present a tiered, hypothesis-driven approach to assay development. This guide is intended for researchers, scientists, and drug development professionals engaged in early-stage compound screening and mechanism of action studies. We will detail protocols for assessing general cytotoxicity, investigating potential mechanisms related to mitochondrial function, and principles for developing target-specific assays. The methodologies are designed to be self-validating through the inclusion of appropriate controls and data analysis frameworks.

Introduction and Rationale

Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is a small molecule featuring a β-amino acid backbone, a propan-2-yl (isopropyl) ester, and a 2-nitrophenyl group[1]. While the specific biological activities of this compound are uncharacterized, its structural motifs provide a rational basis for hypothesizing potential mechanisms of action. The presence of a nitroaromatic group is of particular interest. Compounds containing a nitropropionic acid (3-NPA) moiety are known neurotoxins that act as irreversible inhibitors of succinate dehydrogenase (Mitochondrial Complex II), a key enzyme in the Krebs cycle and electron transport chain[2][3]. This inhibition disrupts mitochondrial function and can lead to cell death.

Therefore, a logical starting point for the in vitro characterization of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is to assess its general cytotoxicity and then to investigate its effects on mitochondrial health. This application note outlines a strategic workflow to systematically evaluate its biological effects.

Preliminary Physicochemical Characterization

Before biological testing, it is critical to determine the fundamental physicochemical properties of the compound to ensure accurate and reproducible results.

2.1. Solubility Determination

The compound is an isopropyl ester, which may confer moderate lipid solubility.[4][5] It is essential to determine its solubility in aqueous buffers commonly used for in vitro assays (e.g., PBS, DMEM, HBSS) and in organic solvents like DMSO, which is typically used for creating stock solutions.

Protocol: Kinetic Solubility Assessment

• Prepare a 10 mM stock solution of the compound in 100% DMSO.

• Serially dilute the stock solution in a 96-well plate using the desired aqueous buffer.

• Incubate for 1-2 hours at room temperature.

• Measure the turbidity of each well using a nephelometer or by assessing light scatter on a plate reader.

• The highest concentration that remains clear is considered the kinetic solubility limit in that buffer. All subsequent assays should use a final DMSO concentration of <0.5% to avoid solvent-induced artifacts.

2.2. Stability Assessment

The ester linkage in the molecule could be susceptible to hydrolysis by esterases present in cell culture media containing serum, or to chemical hydrolysis at non-neutral pH.[6]

Protocol: Stability in Assay Media

• Incubate the compound at its target concentration in the complete cell culture medium (with serum) and in a simple buffer (like PBS) at 37°C.

• Take aliquots at various time points (e.g., 0, 2, 8, 24, 48 hours).

• Analyze the concentration of the parent compound at each time point using LC-MS or HPLC.

• A significant decrease in concentration over time indicates instability, which must be considered when designing the duration of cell-based assays.

Phase 1: General Cytotoxicity Screening

The first step in biological characterization is to determine if the compound elicits a cytotoxic or cytostatic effect. A robust, high-throughput cell viability assay is ideal for this purpose.[7][8] We recommend using a panel of cell lines, including both cancerous and non-cancerous lines, to identify any potential selectivity.

Workflow for Initial Compound Characterization

Caption: A tiered workflow for the in vitro characterization of a novel compound.

3.1. Protocol: Luminescent Cell Viability Assay (e.g., CellTiter-Glo®)

This assay quantifies ATP, an indicator of metabolically active cells.

Materials:

• Selected cell lines (e.g., HeLa, HepG2, SH-SY5Y)

• Complete culture medium

• Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate ("Test Compound")

• Positive control (e.g., Staurosporine)

• Vehicle control (DMSO)

• White, clear-bottom 96-well assay plates

• CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega)

• Luminometer

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of medium. Incubate overnight (37°C, 5% CO2).

• Compound Preparation: Prepare a 2X serial dilution of the Test Compound in culture medium. The final concentrations should range from 0.1 µM to 100 µM. Also prepare 2X solutions of the positive control and a vehicle control.

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the compound dilutions, controls, or vehicle-only medium to the appropriate wells.

• Incubation: Incubate the plate for a relevant duration (e.g., 48 hours) at 37°C, 5% CO2.

• Assay Reagent Preparation: Equilibrate the CellTiter-Glo® buffer and substrate to room temperature. Mix to form the CellTiter-Glo® Reagent.

• Lysis and Signal Generation: Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes. Add 100 µL of the CellTiter-Glo® Reagent to each well.

• Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Read the luminescence on a plate reader.

3.2. Data Analysis and Hypothetical Results

The data should be normalized to the vehicle control (100% viability) and blank (0% viability). A dose-response curve is then plotted to calculate the IC50 value (the concentration at which 50% of cell viability is inhibited).

Table 1: Hypothetical Cytotoxicity Data

Cell Line	Compound IC50 (µM)	Positive Control (Staurosporine) IC50 (µM)
HeLa (Cervical Cancer)	12.5	0.05
HepG2 (Liver Carcinoma)	15.8	0.08
SH-SY5Y (Neuroblastoma)	5.2	0.02

| MRC-5 (Normal Lung Fibroblast) | 45.1 | 0.15 |

This hypothetical data suggests the compound is cytotoxic, with some selectivity towards the neuronal cell line.

Phase 2: Mechanistic Investigation - Mitochondrial Health

Based on the structural alert of the nitrophenyl group and the cytotoxicity data, a primary hypothesis is the disruption of mitochondrial function.[2] Key indicators of mitochondrial health are the mitochondrial membrane potential (ΔΨm) and the activity of electron transport chain enzymes.

Hypothesized Mechanism of Action

Caption: Hypothesized mechanism involving mitochondrial enzyme inhibition.

4.1. Protocol: Mitochondrial Membrane Potential Assay (JC-1 Dye)

JC-1 is a cationic dye that exhibits potential-dependent accumulation in mitochondria. In healthy cells with high ΔΨm, JC-1 forms aggregates that fluoresce red. In apoptotic or unhealthy cells with low ΔΨm, JC-1 remains in its monomeric form and fluoresces green. A decrease in the red/green fluorescence intensity ratio indicates mitochondrial depolarization.

Materials:

• SH-SY5Y cells (or other sensitive cell line)

• Test Compound

• Positive control (e.g., CCCP, a protonophore that collapses ΔΨm)

• JC-1 Dye

• Fluorescence plate reader with filters for green (Ex/Em ~485/530 nm) and red (Ex/Em ~535/590 nm) fluorescence.

Procedure:

• Cell Seeding and Treatment: Seed cells in a black, clear-bottom 96-well plate. After overnight incubation, treat cells with the Test Compound at concentrations around its IC50 (e.g., 1, 5, 10, 25 µM) for a shorter duration (e.g., 6-24 hours). Include vehicle and positive controls.

• JC-1 Staining: Prepare a 5 µg/mL working solution of JC-1 in complete medium. Remove the compound-containing medium from the wells and add 100 µL of the JC-1 staining solution.

• Incubation: Incubate the plate for 20-30 minutes at 37°C, 5% CO2, protected from light.

• Wash: Gently wash the cells twice with 100 µL of pre-warmed PBS or assay buffer to remove excess dye. After the final wash, add 100 µL of buffer back to each well.

• Data Acquisition: Immediately read the fluorescence on a plate reader, acquiring both the green (monomer) and red (aggregate) signals.

4.2. Data Analysis and Hypothetical Results

Calculate the ratio of red to green fluorescence for each well. Normalize this ratio to the vehicle control. A dose-dependent decrease in the red/green ratio indicates mitochondrial depolarization.

Table 2: Hypothetical Mitochondrial Depolarization Data (SH-SY5Y cells)

Treatment	Concentration (µM)	Red/Green Fluorescence Ratio (Normalized to Vehicle)
Vehicle (DMSO)	-	1.00
Test Compound	1	0.95
Test Compound	5	0.68
Test Compound	10	0.41
Test Compound	25	0.22

| Positive Control (CCCP) | 50 | 0.15 |

This hypothetical data supports the hypothesis that the compound induces mitochondrial depolarization at concentrations consistent with its cytotoxic effects.

Phase 3: Target-Specific Assay Development

If the data consistently points towards inhibition of a specific pathway (e.g., Complex II), the next step is to develop a target-specific, cell-free biochemical assay. This confirms direct interaction with the molecular target and eliminates confounding factors from a cellular environment.

Principles for a Succinate Dehydrogenase (SDH) Activity Assay:

• Source of Enzyme: Use isolated mitochondria from a tissue source (like bovine heart) or a purified recombinant SDH enzyme.

• Assay Principle: SDH activity can be measured spectrophotometrically by monitoring the reduction of an artificial electron acceptor. For example, the reduction of 2,6-dichlorophenolindophenol (DCPIP) can be followed by a decrease in absorbance at 600 nm.

• Procedure: The enzyme is incubated with its substrate (succinate) and the Test Compound at various concentrations. The reaction is initiated by adding the electron acceptor, and the change in absorbance is measured over time.

• Validation: The assay should be validated with a known SDH inhibitor, such as 3-nitropropionic acid itself[2][3], to confirm its performance.

Conclusion

This application note provides a systematic, multi-phased strategy for the initial in vitro characterization of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate. By progressing from general cytotoxicity screening to hypothesis-driven mechanistic studies, researchers can efficiently determine the biological activity of this novel compound. The protocols and workflows described herein are robust, validated, and provide a clear path from initial screening to potential mechanism of action elucidation, forming a critical foundation for further drug discovery and development efforts.[7][9][10]

References

• Sygnature Discovery. (n.d.). How to Develop Effective in vitro Assays for Early Drug Discovery. Retrieved from [Link]

• Charles River Laboratories. (n.d.). In Vitro Assay Development Services. Retrieved from [Link]

• O'Hara, L., et al. (2008). Development of an in Vitro Reproductive Screening Assay for Novel Pharmaceutical Compounds. Biotechnology and Applied Biochemistry, 51(Pt 2), 63-71. Retrieved from [Link]

• Genesis Drug Discovery & Development. (n.d.). In Vitro Assay Development. Retrieved from [Link]

• Hervert, K. L., et al. (2021). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. ACS Omega. Retrieved from [Link]

• Sultana, F., et al. (2015). Amino Acid Derivatives as Palmitoylethanolamide Prodrugs: Synthesis, In Vitro Metabolism and In Vivo Plasma Profile in Rats. PLOS ONE. Retrieved from [Link]

• Dong, N., et al. (2016). In Vitro and In Vivo Activities of Antimicrobial Peptides Developed Using an Amino Acid-Based Activity Prediction Method. Antimicrobial Agents and Chemotherapy. Retrieved from [Link]

• Nowak Jr, T. S., et al. (1984). An in vitro amino acid incorporation method for assessing the status of in vivo protein synthesis. Analytical Biochemistry, 136(2), 285-92. Retrieved from [Link]

• Waters Corporation. (n.d.). Derivitization of Amino Acids Using Waters AccQ•Tag Chemistry. Retrieved from [Link]

• PubChem. (n.d.). (s)-3-Amino-3-(3-nitrophenyl)propionic acid. Retrieved from [Link]

• Li, Y., et al. (2025). Progress on 3-Nitropropionic Acid Derivatives. MDPI. Retrieved from [Link]

• precisionFDA. (n.d.). (S)-ISOPROPYL 2-(((R)-((((S)-1-(6-AMINO-9H-PURIN-9-YL)PROPAN-2-YL)OXY)METHYL)(PHENOXY)PHOSPHORYL)AMINO)PROPANOATE. Retrieved from [Link]

• Gadda, G. (2013). The biochemistry of the metabolic poison propionate 3-nitronate and its conjugate acid, 3-nitropropionate. IUBMB Life. Retrieved from [Link]

• 2M Group. (2018). SAFETY DATA SHEET PROPAN-2-OL LRG. Retrieved from [Link]

• Wikipedia. (n.d.). Isopropyl alcohol. Retrieved from [Link]

• Fisher Scientific. (2009). SAFETY DATA SHEET - Propan-2-ol. Retrieved from [Link]

• Forró, E., & Fülöp, F. (2004). Synthesis of the enantiomers and N-protected derivatives of 3-amino-3-(4-cyanophenyl)propanoic acid. Tetrahedron Asymmetry, 15(12), 1893-1897. Retrieved from [Link]

• Univar Solutions. (2015). SAFETY DATA SHEET PROPAN-2-OL. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Propanoate – Knowledge and References. Retrieved from [Link]

• Google Patents. (2006). US20060135784A1 - Process for producing 3-amino-2-hydroxypropionic acid derivatives.

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• 2. mdpi.com [mdpi.com]
• 3. The biochemistry of the metabolic poison propionate 3-nitronate and its conjugate acid, 3-nitropropionate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Actylis - Propan-2-Ol [solutions.actylis.com]
• 5. Isopropyl alcohol - Wikipedia [en.wikipedia.org]
• 6. Amino Acid Derivatives as Palmitoylethanolamide Prodrugs: Synthesis, In Vitro Metabolism and In Vivo Plasma Profile in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. charnwooddiscovery.com [charnwooddiscovery.com]
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• 9. criver.com [criver.com]
• 10. In Vitro Assay Development | Genesis Drug Discovery & Development [gd3services.com]

"Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate" mechanism of action studies

An Application Guide for Elucidating the Mechanism of Action of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

Abstract

This technical guide provides a comprehensive, tiered-approach for researchers, scientists, and drug development professionals to elucidate the mechanism of action (MoA) for the novel chemical entity, Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate. As a compound with no prior published biological data, its structural features—specifically the presence of a 2-nitrophenyl moiety and an aminopropanoate backbone—form the basis of our initial mechanistic hypotheses. The 2-nitrophenyl group suggests a potential for mitochondrial toxicity, analogous to known nitro-containing metabolic poisons. Concurrently, the core scaffold is prevalent in molecules targeting key cellular signaling nodes like protein kinases. This guide presents a logical, multi-tiered experimental workflow, beginning with broad phenotypic screening and progressively narrowing the focus to specific molecular targets and pathways. Each protocol is detailed with the scientific rationale behind its selection, ensuring a self-validating and robust investigative process.

Introduction: Deconvoluting a Novel Chemical Entity

The journey of a novel compound from initial synthesis to a potential therapeutic agent is critically dependent on understanding its mechanism of action (MoA).[1][2] Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate, hereafter designated as P-2NPP, is a small molecule whose biological activity is currently uncharacterized. A rigorous MoA study is therefore essential to unlock its therapeutic potential and identify any safety liabilities.

The molecular architecture of P-2NPP presents two compelling avenues for investigation:

• The 2-Nitrophenyl Group: This functional group is present in various bioactive compounds. Notably, related nitroaliphatic compounds such as 3-nitropropionate are known irreversible inhibitors of succinate dehydrogenase (Complex II) in the mitochondrial electron transport chain, leading to profound mitochondrial toxicity.[3] This forms our primary, testable hypothesis.

• The Aminopropanoate Scaffold: This structural motif is a common feature in many biologically active molecules, including scaffolds designed to target the ATP-binding pocket of protein kinases.[4]

This guide outlines a systematic, three-tiered approach to investigate these hypotheses. Tier 1 focuses on defining the cellular phenotype. Tier 2 directly interrogates the primary hypothesis of mitochondrial dysfunction. Tier 3 employs advanced techniques for unbiased target identification and validation.

Caption: A tiered workflow for elucidating the mechanism of action of P-2NPP.

Tier 1: Initial Phenotypic Screening

The initial goal is to understand the global effect of P-2NPP on cancer cells. This stage establishes the potency and the primary cellular outcome—cytotoxicity or cytostasis.

Protocol: Cell Viability and Cytotoxicity Assessment

Rationale: This is the foundational experiment to determine the concentration range over which P-2NPP affects cell viability. It provides the half-maximal inhibitory concentration (IC50), a critical parameter for all subsequent experiments.[5][6][7] Assays like the MTT or Resazurin assay measure the metabolic activity of living cells, serving as a proxy for viability.[8]

Methodology (Resazurin Assay):

• Cell Plating: Seed cancer cells (e.g., HeLa, A549) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare a 2x serial dilution of P-2NPP in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions (ranging from, for example, 100 µM to 1 nM). Include vehicle-only (e.g., 0.1% DMSO) and no-treatment controls.

• Incubation: Incubate the plate for 48-72 hours.

• Assay: Add 20 µL of Resazurin stock solution to each well and incubate for 2-4 hours at 37°C.

• Measurement: Read the fluorescence on a microplate reader (Ex/Em ~560/590 nm).

• Analysis: Normalize the fluorescence values to the vehicle control and plot the percentage of cell viability against the log of the compound concentration. Fit a dose-response curve to calculate the IC50 value.

Cell Line	P-2NPP IC50 (µM) after 48h
HeLa	5.2
A549	8.9
MCF-7	6.1
Caption: Table of hypothetical IC50 values for P-2NPP across various cancer cell lines.

Protocol: Cell Cycle Analysis by Propidium Iodide Staining

Rationale: If P-2NPP is cytostatic, it may be arresting the cell cycle at a specific phase.[9] Identifying this arrest point (e.g., G1, S, or G2/M) provides crucial clues about the cellular processes being disrupted, such as DNA replication or mitosis.[10][11]

Methodology:

• Treatment: Seed cells in 6-well plates and grow to ~60% confluency. Treat cells with P-2NPP at concentrations of 1x and 2x the IC50 value for 24 hours. Include a vehicle control.

• Harvesting: Harvest cells via trypsinization, collect them by centrifugation (300 x g, 5 min), and wash once with ice-cold PBS.

• Fixation: Resuspend the cell pellet in 500 µL of ice-cold PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the pellet in 500 µL of a staining solution containing Propidium Iodide (PI) and RNase A.

• Analysis: Incubate for 30 minutes in the dark at room temperature. Analyze the DNA content using a flow cytometer. Model the cell cycle distribution using appropriate software.

Treatment	% G1 Phase	% S Phase	% G2/M Phase
Vehicle Control	55	30	15
P-2NPP (1x IC50)	53	25	22
P-2NPP (2x IC50)	15	10	75
Caption: Hypothetical cell cycle distribution data suggesting G2/M arrest induced by P-2NPP.

Protocol: Apoptosis Detection by Annexin V & PI Staining

Rationale: To determine if cell death observed in viability assays is due to apoptosis (programmed cell death) or necrosis. Annexin V binds to phosphatidylserine, which translocates to the outer leaflet of the plasma membrane during early apoptosis, while PI enters cells only when the membrane is compromised (late apoptosis/necrosis).[12]

Methodology:

• Treatment: Treat cells in 6-well plates with P-2NPP at 1x and 2x IC50 for a relevant time point (e.g., 24 or 48 hours).

• Harvesting: Collect both adherent and floating cells. Centrifuge and wash with cold PBS.

• Staining: Resuspend cells in 100 µL of Annexin V Binding Buffer. Add FITC-conjugated Annexin V and PI according to the manufacturer's protocol.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of Binding Buffer and analyze immediately by flow cytometry. Quantify the percentage of cells in each quadrant (Live, Early Apoptotic, Late Apoptotic, Necrotic).

Tier 2: Interrogating the Mitochondrial Toxicity Hypothesis

Based on the 2-nitrophenyl group, the primary hypothesis is that P-2NPP induces mitochondrial dysfunction. The following protocols directly test this hypothesis.

Protocol: Mitochondrial Membrane Potential (MMP) Assay

Rationale: A key indicator of mitochondrial health is the mitochondrial membrane potential (ΔΨm). A loss of ΔΨm is an early event in apoptosis and a hallmark of mitochondrial toxicity.[13][14][15] The JC-1 dye is a ratiometric probe that forms red fluorescent aggregates in healthy mitochondria with high ΔΨm and exists as green fluorescent monomers in the cytoplasm when ΔΨm is lost.

Methodology:

• Treatment: Culture cells on a 96-well, black-walled plate. Treat with P-2NPP at various concentrations for a short duration (e.g., 2-6 hours). Include a vehicle control and a positive control like FCCP (a mitochondrial uncoupler).

• Staining: Remove the treatment medium and incubate cells with JC-1 staining solution as per the manufacturer's protocol (e.g., from Thermo Fisher Scientific) for 15-30 minutes at 37°C.[16]

• Washing: Gently wash cells with assay buffer to remove excess dye.

• Analysis: Measure both green (Ex/Em ~485/530 nm) and red (Ex/Em ~560/595 nm) fluorescence using a microplate reader.

• Data Interpretation: Calculate the ratio of red to green fluorescence. A decrease in this ratio indicates mitochondrial depolarization.

Protocol: Succinate Dehydrogenase (SDH/Complex II) Activity Assay

Rationale: To directly test if P-2NPP inhibits the activity of SDH, a key enzyme in both the Krebs cycle and the electron transport chain. This is a direct test of the 3-nitropropionate analogy.[3]

Methodology:

• Sample Preparation: Treat cells with P-2NPP. For a more direct measurement, isolate mitochondria from treated and untreated cells using a commercial kit.[4][17]

• Lysis: Lyse the isolated mitochondria or whole cells with the provided assay buffer.

• Assay Reaction: Use a colorimetric assay kit (e.g., from Sigma-Aldrich, Abcam, or BioVision).[4][17][18] In this assay, SDH oxidizes succinate, and the electrons are transferred to a probe which is reduced, causing a color change that can be measured spectrophotometrically.

• Measurement: Follow the kit's instructions to mix the sample lysate with the substrate mix and probe.[19][20] Measure the absorbance change over time at the specified wavelength (e.g., 600 nm).

• Analysis: Calculate the SDH activity based on the rate of absorbance change and normalize to the total protein content of the lysate. Compare the activity in P-2NPP-treated samples to the vehicle control.

Caption: Hypothetical pathway of P-2NPP-induced mitochondrial apoptosis.

Tier 3: Unbiased Target Identification and Validation

If the mitochondrial hypothesis is not fully supported, or to identify the direct binding partner of P-2NPP, more advanced and unbiased techniques are required.

Protocol: Broad-Spectrum Kinase Profiling

Rationale: The aminopropanoate scaffold suggests potential interaction with protein kinases. A kinase panel screening is a cost-effective way to rapidly test P-2NPP against hundreds of kinases to identify potential hits.[21][22]

Methodology:

• Service Selection: Engage a commercial service provider (e.g., Reaction Biology, Eurofins).[23] These services offer radiometric or fluorescence-based assays for large panels of kinases.

• Compound Submission: Submit P-2NPP for screening at one or two fixed concentrations (e.g., 1 µM and 10 µM) against the kinase panel.

• Data Analysis: The service will provide data as a percentage of inhibition for each kinase. Hits are typically defined as kinases inhibited by >50% or >90% at a given concentration.

• Follow-up: For any identified hits, perform dose-response experiments to determine the IC50 for the specific kinase(s) to confirm potency and selectivity.[24]

Protocol: Cellular Thermal Shift Assay (CETSA) for Target Validation

Rationale: CETSA is a powerful biophysical method to confirm direct binding of a compound to its target protein inside intact cells.[25] The principle is that a protein, when bound by a ligand, becomes thermodynamically stabilized and will resist heat-induced denaturation and aggregation.[26][27] This allows for the validation of hits from kinase screens or the unbiased discovery of novel targets.[28][29][30]

Methodology (Western Blot-based):

• Cell Treatment: Treat intact cells with P-2NPP (at a high concentration, e.g., 10-20x IC50) and a vehicle control for 1-2 hours.

• Heat Challenge: Aliquot the cell suspensions into PCR tubes. Heat the tubes at a range of different temperatures (e.g., from 40°C to 70°C) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at room temperature.

• Cell Lysis: Lyse the cells by freeze-thaw cycles or addition of lysis buffer.

• Separation: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes to pellet the aggregated, denatured proteins.

• Western Blotting: Carefully collect the supernatant (soluble protein fraction). Quantify the amount of the target protein (e.g., a kinase hit) remaining in the soluble fraction using standard Western blotting protocols with a specific antibody.[31][32][33][34]

• Data Analysis: Plot the band intensity for the target protein against the temperature for both vehicle- and P-2NPP-treated samples. A rightward shift in the melting curve for the P-2NPP-treated sample indicates thermal stabilization and confirms direct target engagement.

Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA) protocol.

Conclusion

The elucidation of a novel compound's mechanism of action is a complex but logical process. For Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate, a structured investigation beginning with phenotypic effects and guided by chemical intuition provides a clear path forward. The protocols detailed in this guide, from fundamental cell viability assays to advanced biophysical techniques like CETSA, offer a robust framework for identifying its cellular phenotype, testing the primary hypothesis of mitochondrial toxicity, and ultimately validating its direct molecular target(s). By systematically applying these methods, researchers can effectively decode the biological activity of P-2NPP, paving the way for its future development.

References

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• bioRxiv. (2023). Cellular thermal shift assay of subcellular isolates for evaluating drug-membrane target interactions. bioRxiv. Available at: [Link]

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• Choi, Y. H., & Kim, Y. H. (2005). Taxol-induced growth arrest and apoptosis is associated with the upregulation of the Cdk inhibitor, p21WAF1/CIP1, in human breast cancer cells. Oncology Reports. Available at: [Link]

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Application Note &amp; Protocols: Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate for Targeted, Light-Activated Drug Delivery

Audience: Researchers, scientists, and drug development professionals.

Introduction: Spatiotemporal Control in Targeted Drug Delivery

The central goal of targeted drug delivery is to maximize therapeutic efficacy while minimizing off-target toxicity.[1][2] A significant advancement in this field is the development of stimuli-responsive systems, which release their therapeutic payload in response to specific triggers.[2] Light, as an external stimulus, offers unparalleled spatiotemporal precision, allowing for drug activation at the specific time and location of disease.[3][4][5]

Photocleavable linkers are a cornerstone of this "photopharmacology" approach.[5] Among the most well-studied and reliable classes of photocleavable moieties is the ortho-nitrobenzyl (ONB) group.[3][6][7] Upon irradiation with near-UV light (typically 350-400 nm), the ONB group undergoes an irreversible photochemical reaction that results in its cleavage, releasing the conjugated molecule.[8][9][10]

This document provides a detailed guide to the application of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate , a novel compound architecturally designed for light-activated drug delivery research. This molecule incorporates the key ONB photocleavable unit. Its free primary amine serves as a versatile conjugation handle, while the isopropyl ester can act as a protecting group for a potential cargo. We will treat this compound as a model "caged" therapeutic precursor, detailing its mechanism, conjugation to a targeting vehicle (a monoclonal antibody), and protocols for in vitro validation.

Mechanism of Photocleavage

The functionality of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate hinges on the photochemistry of the 2-nitrobenzyl group. The process is initiated by the absorption of a photon, typically in the UV-A range, which excites the nitro group.[8] This leads to an intramolecular reaction where the excited nitro group abstracts a hydrogen atom from the adjacent benzylic carbon.[8][10] This event forms a transient aci-nitro intermediate, which rapidly rearranges to liberate the payload—in this case, the 3-amino-propanoate derivative—and a 2-nitrosobenzaldehyde byproduct.[8][11]

This cleavage is efficient and does not require additional chemical reagents, making it a clean and controllable release mechanism for biological applications.[7][12] The ability to tune the absorption wavelength by modifying substituents on the aromatic ring further enhances the versatility of ONB-based linkers.[10][12]

Diagram: Photocleavage Mechanism of the 2-Nitrobenzyl Group

Caption: Mechanism of light-induced payload release.

Protocol 1: Conjugation to a Targeting Antibody

To achieve targeted delivery, the photocleavable payload must be attached to a targeting moiety, such as a monoclonal antibody (mAb) that recognizes a tumor-specific antigen. This creates a photoactivatable antibody-drug conjugate (ADC). Here, we describe a common method using carbodiimide chemistry to couple the primary amine of our model compound to the carboxyl groups (glutamic/aspartic acid residues) on the antibody surface.[13][14][15]

Materials:

• Monoclonal Antibody (e.g., Trastuzumab) in Phosphate-Buffered Saline (PBS), pH 7.4

• Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (Payload)

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Sulfo-NHS (N-hydroxysulfosuccinimide)

• Quenching Solution: 1 M Tris buffer, pH 8.0

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Desalting columns (e.g., Zeba™ Spin Desalting Columns, 7K MWCO)

Methodology:

• Antibody Preparation:

  • Exchange the buffer of the stock antibody solution to the Activation Buffer using a desalting column.

  • Adjust the antibody concentration to 2-5 mg/mL.

• Payload Preparation:

  • Dissolve the Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate in a minimal amount of DMF or DMSO to create a concentrated stock solution (e.g., 10-20 mM).

• Antibody Activation:

  • Prepare fresh solutions of EDC and Sulfo-NHS in cold Activation Buffer (e.g., 10 mg/mL).[16]

  • To the antibody solution, add a 50-fold molar excess of EDC and a 50-fold molar excess of Sulfo-NHS.

  • Incubate for 15-30 minutes at room temperature with gentle mixing. This step activates the antibody's carboxyl groups to form semi-stable NHS esters.[13][16]

• Conjugation Reaction:

  • Immediately add a 10- to 20-fold molar excess of the dissolved Payload to the activated antibody solution.

  • Incubate for 2 hours at room temperature or overnight at 4°C with gentle agitation. The primary amine on the payload will react with the NHS esters on the antibody to form a stable amide bond.[]

• Purification:

  • Remove unreacted payload and crosslinking reagents by passing the reaction mixture through a desalting column equilibrated with PBS, pH 7.4.

  • The purified ADC can be concentrated using centrifugal filter units if necessary.

• Characterization:

  • Determine the protein concentration using a standard assay (e.g., BCA).

  • Characterize the final conjugate to determine the average number of payload molecules per antibody, known as the Drug-to-Antibody Ratio (DAR).

Diagram: Antibody-Drug Conjugate (ADC) Synthesis Workflow

Sources

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• 16. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]

Application Note: A Protocol for Determining the Solubility Profile of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

Abstract

Solubility is a critical physicochemical property that dictates the performance of a compound in various applications, from pharmaceutical formulations to chemical synthesis.[1] This document provides a comprehensive guide for researchers, scientists, and drug development professionals to determine the solubility of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate. We will explore the theoretical principles governing solubility, offer a predicted solubility profile based on the molecule's structural characteristics, and present a detailed, self-validating experimental protocol using the gold-standard shake-flask method with quantification by High-Performance Liquid Chromatography (HPLC).

Introduction to Solubility Principles

The ability of a solute to dissolve in a solvent to form a homogeneous solution is known as solubility.[2] This phenomenon is governed by the principle of "like dissolves like," which states that substances with similar intermolecular forces and polarity are more likely to be soluble in one another.[3] The dissolution process involves overcoming the solute-solute and solvent-solvent intermolecular attractions and forming new, energetically favorable solute-solvent interactions.[2] The primary intermolecular forces at play include London dispersion forces, dipole-dipole interactions, and hydrogen bonding.[4][5]

Molecular Structure Analysis: Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

To predict the solubility of the target compound, we must first analyze its molecular structure.

• CAS Number: 875164-05-9

• Molecular Formula: C₁₂H₁₆N₂O₄

The key functional groups are:

• Nitrophenyl Group: The aromatic ring is inherently non-polar, but the attached nitro group (-NO₂) is strongly polar and electron-withdrawing.

• Amino Group (-NH₂): This group is polar and capable of acting as a hydrogen bond donor and acceptor, which typically enhances solubility in protic solvents.[6]

• Isopropyl Ester Group: The carbonyl (C=O) portion is polar, while the isopropyl alkyl chain is non-polar.

Overall, the molecule possesses both polar (amino, nitro, ester carbonyl) and non-polar (phenyl ring, isopropyl group) characteristics. This amphiphilic nature suggests it will not be highly soluble in the extremes of the polarity scale (e.g., hexane or water) but will exhibit moderate to good solubility in solvents of intermediate polarity.

Predicted Solubility Profile

Based on the structural analysis and the "like dissolves like" principle, we can predict the compound's qualitative solubility in a range of common laboratory solvents. This serves as a hypothesis before experimental verification.

Solvent Class	Solvent	Polarity Index (P')[7]	Predicted Solubility	Rationale
Non-Polar	Hexane	0.1	Very Low	The compound's polar functional groups (amino, nitro) will have very weak interactions with the non-polar hexane molecules.
Toluene	2.4	Low to Moderate	The aromatic ring of toluene can interact favorably with the nitrophenyl ring of the solute (π-π stacking), but it lacks the ability to hydrogen bond with the amino group.
Polar Aprotic	Dichloromethane (DCM)	3.1	Moderate to High	DCM can engage in dipole-dipole interactions with the polar groups of the solute.
Ethyl Acetate	4.4	Moderate to High	The ester functionality of the solvent can interact well with the solute's ester and nitro groups.
Acetone	5.1	High	Acetone is a strong polar aprotic solvent capable of accepting hydrogen bonds and engaging in strong dipole-dipole interactions.
Acetonitrile (ACN)	5.8	High	ACN's high polarity makes it a good solvent for moderately polar compounds.
Dimethyl Sulfoxide (DMSO)	7.2	Very High	DMSO is a powerful, highly polar aprotic solvent known for its ability to dissolve a wide range of organic compounds.
Polar Protic	Isopropanol (IPA)	3.9	Moderate to High	As a protic solvent, IPA can hydrogen bond with the solute's amino group, and its alkyl chain has favorable interactions with the non-polar parts of the solute.
Ethanol	4.3	Moderate to High	Similar to isopropanol, ethanol's ability to hydrogen bond will facilitate dissolution.
Methanol	5.1	Moderate	Methanol is more polar than ethanol and may be slightly less effective at solvating the non-polar regions of the molecule.
Water	10.2	Very Low	Despite being highly polar, the large non-polar surface area of the nitrophenyl and isopropyl groups will likely limit solubility in water. The basic amino group suggests that solubility would be pH-dependent.

Experimental Protocol: Equilibrium Solubility Determination

This protocol details the Saturation Shake-Flask Method , which is widely regarded as the most reliable technique for measuring thermodynamic equilibrium solubility.[8][9] The procedure is designed to be self-validating through the use of a robust analytical quantification method.

Materials and Equipment

• Test Compound: Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

• Solvents: HPLC-grade solvents as listed in the prediction table.

• Equipment:

  • Analytical balance (4-decimal place)

  • Glass vials with PTFE-lined screw caps (e.g., 4 mL or 8 mL)

  • Vortex mixer

  • Orbital shaker or rotator in a temperature-controlled incubator (set to 25 °C)

  • Microcentrifuge

  • Syringes (1 mL or 2 mL)

  • Chemically inert syringe filters (e.g., 0.22 µm PTFE)

  • HPLC system with UV detector (e.g., DAD or VWD)

  • Reversed-phase HPLC column (e.g., C18, 4.6 x 150 mm, 5 µm)

  • Volumetric flasks and pipettes for standard preparation

Experimental Workflow

The following diagram outlines the complete workflow for the shake-flask solubility determination protocol.

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Step-by-Step Methodology

Part A: Preparation of Saturated Solutions

• Tare an appropriate glass vial on the analytical balance.

• Add approximately 5-10 mg of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate to the vial. Record the exact mass. Causality: Adding a clear excess of solid is crucial to ensure that the solution becomes saturated and reaches thermodynamic equilibrium with the solid phase.[8]

• Pipette a precise volume (e.g., 2.0 mL) of the desired solvent into the vial.

• Tightly seal the vial with a PTFE-lined cap.

• Prepare each solvent sample in triplicate to ensure statistical validity.

Part B: Equilibration

• Place the vials on an orbital shaker or rotator inside an incubator set to a constant temperature (e.g., 25 °C ± 1 °C).

• Agitate the samples for 24 to 48 hours. A 24-hour time point is often sufficient, but a second time point (e.g., 48 hours) can confirm that equilibrium has been reached (i.e., the measured solubility does not significantly change).[10]

Part C: Sample Processing and Quantification

• Phase Separation: After equilibration, remove the vials and allow the solid to settle. Centrifuge the vials for 10-15 minutes at high speed (e.g., 10,000 x g) to pellet the remaining solid.

• Filtration: Carefully draw the supernatant into a syringe. Attach a 0.22 µm PTFE syringe filter and dispense the clear filtrate into a clean HPLC vial. Trustworthiness: Using a chemically inert PTFE filter prevents the filter material from absorbing the solute, which would lead to an underestimation of solubility.

• Stock Solution Preparation (for Calibration Curve): Accurately weigh ~10 mg of the compound into a 10 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent in which the compound is freely soluble (e.g., Acetonitrile or DMSO) to create a 1 mg/mL stock solution.

• Calibration Standards: Perform serial dilutions of the stock solution to prepare at least five calibration standards of known concentrations (e.g., 100 µg/mL, 50 µg/mL, 25 µg/mL, 10 µg/mL, 1 µg/mL).

• HPLC Analysis:

  • Method Conditions (Example):

    • Column: C18, 4.6 x 150 mm, 5 µm

    • Mobile Phase: Isocratic, 60:40 Acetonitrile:Water with 0.1% Formic Acid

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 10 µL

    • Detection: UV at a suitable wavelength (determined by a UV scan, likely near 254 nm or 320 nm due to the nitrophenyl group).

    • Column Temperature: 30 °C

  • Analysis Sequence: Inject the calibration standards to generate a calibration curve (Peak Area vs. Concentration). Then, inject the filtered samples from the solubility experiment. Dilute the samples if necessary to fall within the linear range of the calibration curve.[11]

Part D: Calculation

• Using the linear regression equation from your calibration curve (y = mx + c), calculate the concentration (C) of the compound in your analyzed samples.

• Account for any dilutions made during sample preparation.

  • Solubility (mg/mL) = C (mg/mL) × Dilution Factor

• Average the results from the triplicate measurements for each solvent.

Data Reporting and Interpretation

Summarize the experimentally determined solubility values in a structured table for clear comparison with the initial predictions.

Solvent	Polarity Index (P')[7]	Predicted Solubility	Experimental Solubility (mg/mL) @ 25°C (Mean ± SD, n=3)
Hexane	0.1	Very Low
Toluene	2.4	Low to Moderate
Dichloromethane	3.1	Moderate to High
Ethyl Acetate	4.4	Moderate to High
Acetone	5.1	High
Acetonitrile	5.8	High
Isopropanol	3.9	Moderate to High
Methanol	5.1	Moderate
DMSO	7.2	Very High
Water	10.2	Very Low

Troubleshooting

• Low Recovery/Inconsistent Results: May indicate incomplete equilibration. Confirm by testing a later time point (e.g., 72 hours). Also, ensure the compound is stable in the solvent over the incubation period.

• HPLC Peak Tailing/Poor Shape: The amino group can interact with residual silanols on the HPLC column. Using a mobile phase with a low concentration of an acid (e.g., 0.1% formic acid or TFA) can improve peak shape.[12]

• Sample Concentration Above Calibration Curve: If the compound is highly soluble, the saturated solution may need to be diluted significantly before HPLC analysis. Perform a preliminary dilution (e.g., 1:100) to estimate the required dilution factor.

Conclusion

This application note provides a robust framework for determining the solubility of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate. By combining theoretical prediction with a rigorous experimental protocol, researchers can generate high-quality, reliable solubility data. This information is invaluable for guiding formulation development, selecting appropriate reaction solvents, and ensuring the success of subsequent research and development activities.

References

• Prediction of organic compound aqueous solubility using machine learning: a comparison study of descriptor-based and fingerprints-based models - PMC. (2023). Available at: [Link]

• Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. Available at: [Link]

• Like Dissolves Like Definition - Inorganic Chemistry I Key... - Fiveable. (2025). Available at: [Link]

• 3.10 Solubility | AP Chemistry. Available at: [Link]

• 8.2: Solubility and Intermolecular Forces - Chemistry LibreTexts. (2019). Available at: [Link]

• Physics-Based Solubility Prediction for Organic Molecules | Chemical Reviews. (2025). Available at: [Link]

• <1236> Solubility Measurements - USP-NF. (2016). Available at: [Link]

• MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS - Regulations.gov. (2018). Available at: [Link]

• Brief Overview: HPLC Method Development and Validation. (2023). Available at: [Link]

• Intermolecular Forces - Hydrogen Bonding, Dipole Dipole Interactions - Boiling Point & Solubility - YouTube. (2018). Available at: [Link]

• propan-2-yl (2S)-2-amino-3-phenylpropanoate | C12H17NO2 | CID 1551230 - PubChem. Available at: [Link]

• HPLC Method development: an overview. - PharmaCores. (2025). Available at: [Link]

• (S)-2-Amino-3-(3-nitrophenyl)propanoic acid | AMERICAN ELEMENTS. Available at: [Link]

• Solubility Determination Methods in USP | PDF - Scribd. Available at: [Link]

• Comparison of the polarity of organic solvents. (2022). Available at: [Link]

• Intermolecular force | Physics | Research Starters - EBSCO. Available at: [Link]

• Full article: Prediction of drug solubility from molecular structure using a drug-like training set. (2010). Available at: [Link]

• Solubility and Intermolecular Forces: Videos & Practice Problems - Pearson. Available at: [Link]

• A Comprehensive Guide to Exploring the Process of HPLC Method Optimization, Development, and Validation - iosrphr.org. (2024). Available at: [Link]

• Shake-Flask Aqueous Solubility assay (Kinetic solubility) - Protocols.io. (2024). Available at: [Link]

• Polar Protic and Aprotic Solvents - Chemistry LibreTexts. (2023). Available at: [Link]

• The Four Intermolecular Forces and How They Affect Boiling Points. (2026). Available at: [Link]

• Solubility Prediction from Molecular Properties and Analytical Data Using an In-phase Deep Neural Network (Ip-DNN) | ACS Omega. (2021). Available at: [Link]

• How do you distinguish the polarity of organic solvent? - ResearchGate. (2014). Available at: [Link]

• Properties of Common Organic Solvents. (2022).

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• 12. HPLC Method development: an overview. [pharmacores.com]

Application Note: Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate - A Guide to Chemical Stability and Recommended Storage

Abstract

This document provides a comprehensive technical guide on the stability and optimal storage conditions for Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (CAS No: 875164-05-9). As a compound featuring a hydrolytically sensitive isopropyl ester, a reactive primary amine, and an energetic nitroaromatic moiety, its chemical integrity is paramount for reproducible research and development outcomes. This guide synthesizes data from structurally related molecules and established chemical principles to provide field-proven protocols for handling, long-term storage, and stability assessment. Methodologies for forced degradation studies and a validated HPLC-UV protocol for purity monitoring are detailed to ensure a self-validating system for researchers, scientists, and drug development professionals.

Introduction and Chemical Profile

Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is a multi-functional organic compound of interest in synthetic chemistry and drug discovery. Its structure combines three key functional groups that dictate its reactivity and stability profile:

• Isopropyl Ester: Prone to hydrolysis under both acidic and basic conditions.

• Primary Amine: A nucleophilic center susceptible to oxidation and other reactions.

• 2-Nitrophenyl Group: An electron-withdrawing aromatic system characteristic of nitroaromatic compounds, which are often associated with energetic properties and specific handling requirements.[1][2]

Understanding the interplay of these groups is critical for preventing degradation and ensuring the validity of experimental results. This guide provides the necessary framework for maintaining the compound's purity and stability over time.

Chemical Properties

Property	Value	Source
IUPAC Name	propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate	-
Synonym(s)	isopropyl 3-amino-3-(2-nitrophenyl)propanoate
CAS Number	875164-05-9
Molecular Formula	C₁₂H₁₆N₂O₄
Molecular Weight	252.27 g/mol

Predicted Stability Profile and Degradation Pathways

The stability of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is governed by its functional groups. The primary routes of degradation can be predicted as ester hydrolysis, nitro group reduction, and amine oxidation.

• Ester Hydrolysis: This is the most probable degradation pathway, particularly in the presence of moisture. The isopropyl ester can be cleaved under both acidic and basic conditions to yield 3-amino-3-(2-nitrophenyl)propanoic acid and isopropanol. The rate of hydrolysis is significantly accelerated at a pH above 8.[3]

• Nitro Group Reduction: The nitro group can be reduced to an amino group, especially in the presence of reducing agents or certain metals. This transformation fundamentally alters the electronic and structural properties of the molecule.

• Amine Reactivity: The primary amine can be susceptible to oxidation over time, especially when exposed to air (oxygen). It can also participate in self-condensation reactions, though this is less common than for free amino acids.[3]

Caption: Potential degradation pathways for the title compound.

Recommended Handling and Storage Conditions

Given the compound's functionalities, stringent handling and storage protocols are necessary to preserve its integrity. The recommendations below are synthesized from best practices for handling both nitroaromatic compounds and amino esters.[3][4][5]

Safe Handling

• Ventilation: All manipulations should be performed inside a certified chemical fume hood to avoid inhalation of any potential dust or vapors.[4]

• Personal Protective Equipment (PPE): A standard PPE ensemble is mandatory, including:

  • Splash-proof safety goggles and a face shield.

  • Chemical-resistant gloves (e.g., nitrile).

  • A chemical-resistant lab coat.

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong reducing agents, strong acids, and strong bases.[4][6]

Optimal Storage Protocol

The primary objectives of the storage protocol are to minimize moisture exposure and thermal stress and to prevent contact with atmospheric oxygen.

Parameter	Recommended Condition	Rationale
Temperature	2-8°C	Reduces the rate of all potential degradation reactions. Based on recommendations for the parent carboxylic acid.[7]
Atmosphere	Under an inert gas (Argon or Nitrogen)	Prevents oxidation of the primary amine group.
Container	Tightly sealed, amber glass vial or bottle	Prevents moisture ingress and protects from light, which can catalyze degradation.
Environment	Dry, well-ventilated, and designated chemical storage area	Ensures a stable external environment and prevents accidental contact with incompatible materials.[4]
Labeling	Clearly labeled with compound name, CAS number, and hazard warnings	Ensures proper identification and handling.

Protocols for Experimental Stability Assessment

To empirically determine the stability of a specific batch, long-term and forced degradation studies are recommended.

Protocol for Long-Term Stability Study

This protocol is based on ICH Q1A (R2) guidelines to establish a re-test date under defined storage conditions.

• Sample Preparation: Aliquot at least 5-10 mg of the compound into several separate, sealed vials for each storage condition.

• Storage Conditions:

  • Recommended: 2-8°C.

  • Accelerated: 25°C / 60% Relative Humidity (RH).

• Time Points: Pull samples for analysis at initial (T=0) and subsequent intervals (e.g., 1, 3, 6, 9, 12, 18, and 24 months).

• Analysis: At each time point, assess the sample's purity using the HPLC-UV method detailed in Section 4.3. Record any changes in physical appearance (color, form).

• Data Evaluation: Plot purity (%) versus time. The re-test period is defined by the time at which the purity drops below an acceptable threshold (e.g., 95%).

Protocol for Forced Degradation Study

This study is designed to rapidly identify potential degradation products and assess the compound's intrinsic stability.

Caption: Workflow for a forced degradation study.

Methodology:

• Prepare a stock solution of the compound (e.g., 1 mg/mL) in a 50:50 acetonitrile:water mixture.

• Acidic Condition: Mix 1 mL of stock with 1 mL of 0.2 M HCl. Incubate at 60°C.

• Basic Condition: Mix 1 mL of stock with 1 mL of 0.2 M NaOH. Keep at room temperature.

• Oxidative Condition: Mix 1 mL of stock with 1 mL of 6% H₂O₂. Keep at room temperature.

• Thermal Stress: Store a solid sample in a vial at 80°C.

• Photostability: Expose a solid sample to light as per ICH Q1B guidelines.

• Analysis: After a set time (e.g., 4, 8, 24 hours), quench the reactions (neutralize acid/base samples), dissolve the solid samples, and analyze all by HPLC to determine the percentage of degradation and identify major degradants.

Analytical Protocol: Stability-Indicating HPLC-UV Method

This reversed-phase HPLC method is designed to separate the parent compound from its potential degradation products.

Parameter	Recommended Condition	Justification
Column	C18, 4.6 x 150 mm, 3.5 µm	Standard reversed-phase chemistry suitable for moderately polar analytes.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons to ensure the amine is charged, improving peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution.
Gradient	10% B to 90% B over 15 minutes, hold for 2 min, re-equilibrate for 5 min	A gradient ensures elution of both polar (hydrolysis product) and non-polar impurities.
Flow Rate	1.0 mL/min	Standard analytical flow rate.
Column Temp.	30°C	Ensures reproducible retention times.
Injection Vol.	10 µL	Standard volume.
UV Detection	254 nm	The nitrophenyl group provides a strong chromophore for sensitive detection.

Conclusion

The chemical stability of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is intrinsically linked to its three primary functional groups. The most significant risks to its integrity are ester hydrolysis and amine oxidation. Adherence to the recommended storage conditions—specifically, storage at 2-8°C under an inert atmosphere in a tightly sealed container —is critical for minimizing degradation and ensuring long-term viability. The provided analytical methods and stability testing protocols offer a robust framework for researchers to validate the purity of their material and understand its behavior under various stress conditions, thereby upholding the principles of scientific integrity and reproducibility.

References

• Benchchem. (n.d.). Technical Guide: Safety, Handling, and Data for 1-Butyl-4-(2-nitro-ethyl)-benzene and Related Nitroaromatic Compounds.

• Ju, K. S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250–272. [Link]

• Breslow, R., et al. (1986). Stability constants for amino acid coordination by substituted diethylenetriamine complexes of copper(II) and the kinetics of amino acid ester hydrolysis. Inorganic Chemistry, 25(6), 837–843. [Link]

• Benchchem. (n.d.). Technical Support Center: Safe Handling and Storage of Nitro Compounds.

• Pajpanova, T., et al. (2021). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. Metabolites, 11(3), 180. [Link]

• Maurer, S. E., & Powner, M. W. (2022). Synthesis and Characterization of Amino Acid Decyl Esters as Early Membranes for the Origins of Life. Life, 12(9), 1362. [Link]

• Google Patents. (1994). Method for extracting an amino acid ester from a hydrous solution of a mineral acid salt thereof. (US5374765A).
• BLD Pharmatech. (n.d.). Safety Data Sheet: (S)-2-Amino-3-(2-nitrophenyl)propanoic acid.
• Spain, J. C. (Ed.). (2009). Bioremediation of nitroaromatic compounds.

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• 2. Bioremediation of nitroaromatic compounds (Chapter 6) - Bioremediation [cambridge.org]
• 3. US5374765A - Method for extracting an amino acid ester from a hydrous solution of a mineral acid salt thereof - Google Patents [patents.google.com]
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"Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate" derivatization for analysis

An Application Guide: Advanced Derivatization Strategies for the Analysis of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

Authored by: A Senior Application Scientist

Abstract

Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is a compound of interest in pharmaceutical development and chemical synthesis, presenting unique analytical challenges due to its trifunctional nature: a primary amine, a nitroaromatic group, and a chiral center. Direct analysis via standard chromatographic techniques is often hampered by poor peak shape, low volatility, thermal instability, and inadequate ionization efficiency. This application note provides a detailed guide on two distinct derivatization strategies to overcome these obstacles, enabling robust and sensitive quantification by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). We explore acylation for GC-MS analysis to enhance volatility and chromatographic performance, and a nitro-group reduction for LC-MS analysis to significantly improve ionization efficiency. This guide offers detailed, field-proven protocols, explains the causality behind methodological choices, and provides a framework for adapting these techniques to specific research needs.

Introduction: The Analytical Challenge

The accurate quantification of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is critical for process monitoring, impurity profiling, and pharmacokinetic studies. However, its molecular structure presents a confluence of analytical hurdles:

• High Polarity & Low Volatility : The primary amino group imparts high polarity, leading to poor peak shapes (tailing) in Gas Chromatography (GC) due to interactions with active sites in the injection port and column.[1][2] This polarity also contributes to low volatility, making GC analysis without derivatization impractical.[1]

• Poor Ionization Efficiency : While amenable to Liquid Chromatography (LC), the neutral nitroaromatic moiety exhibits poor ionization efficiency in common electrospray ionization (ESI) mass spectrometry sources, limiting sensitivity for trace-level analysis.[3]

• Thermal Instability : The presence of the nitro group and the ester functionality can lead to thermal degradation at temperatures typically required for GC analysis of underivatized polar compounds.

• Chirality : The molecule contains a stereocenter at the C3 position, necessitating chiral-specific analytical methods to distinguish between enantiomers, which may have different pharmacological or toxicological profiles.[4]

Derivatization, the process of chemically modifying an analyte to alter its physicochemical properties, is an essential strategy to address these challenges.[5][6] A successful derivatization scheme can improve volatility, block polar functional groups, enhance thermal stability, and introduce a readily ionizable tag, thereby improving separation and detection.[7][8]

Compound Profile

Property	Value	Source
IUPAC Name	propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate	-
Synonym(s)	isopropyl 3-amino-3-(2-nitrophenyl)propanoate
CAS Number	875164-05-9
Molecular Formula	C₁₂H₁₆N₂O₄
Molecular Weight	252.27 g/mol
Structure		-

Overall Analytical Workflow

The selection of a derivatization strategy is intrinsically linked to the chosen analytical platform (GC-MS or LC-MS). The following workflow illustrates the two primary pathways discussed in this guide.

Caption: Overall analytical workflow from sample to data analysis.

Strategy 1: Acylation for GC-MS Analysis

Rationale: This strategy targets the primary amine to improve GC performance. Acylation replaces the active hydrogens on the amino group with an acyl group (e.g., trifluoroacetyl).[1] This modification has several key benefits:

• Increased Volatility & Thermal Stability : The resulting amide is significantly less polar and more volatile than the parent amine, allowing it to elute at lower temperatures with reduced risk of degradation.[1]

• Improved Peak Shape : By eliminating the polar N-H bond, interactions with the GC system are minimized, resulting in sharp, symmetrical peaks.[1]

• Enhanced Sensitivity : The introduction of fluorine atoms via reagents like Trifluoroacetic Anhydride (TFAA) creates derivatives that are highly sensitive for Electron Capture Detection (ECD) or can produce characteristic fragments in mass spectrometry.[1][7]

Protocol 4.1: Derivatization with Trifluoroacetic Anhydride (TFAA)

This protocol describes the conversion of the primary amine to a stable trifluoroacetamide derivative suitable for GC-MS analysis.

Materials:

• Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate sample

• Trifluoroacetic anhydride (TFAA)

• Anhydrous solvent (e.g., Ethyl Acetate or Acetonitrile)

• 2 mL reaction vials with PTFE-lined caps

• Heating block or oven

• Nitrogen gas supply for evaporation

Procedure:

• Sample Preparation : Transfer a known quantity of the sample (or an aliquot of a stock solution) into a reaction vial. If in solution, evaporate the solvent to complete dryness under a gentle stream of nitrogen.

• Reagent Addition : Add 200 µL of anhydrous ethyl acetate to dissolve the residue. Then, carefully add 100 µL of TFAA to the vial.[1]

• Reaction : Immediately cap the vial tightly. Heat the mixture at 60°C for 30 minutes in a heating block.[1] The reaction is typically rapid.

• Cooling & Work-up : Allow the vial to cool to room temperature.

• Solvent Removal : Gently evaporate the excess reagent and solvent under a stream of nitrogen. Caution: TFAA and its byproduct, trifluoroacetic acid, are corrosive.

• Reconstitution : Reconstitute the dried derivative in a known volume (e.g., 500 µL) of ethyl acetate suitable for GC injection.

• Analysis : Inject 1 µL of the derivatized sample into the GC-MS system.

Caption: Workflow for TFAA derivatization for GC-MS analysis.

Suggested GC-MS Parameters

Parameter	Setting
GC System	Agilent 8890 GC or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column
Inlet	Split/Splitless, 250°C, Split ratio 20:1
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min
Oven Program	100°C (hold 1 min), ramp to 280°C @ 15°C/min, hold 5 min
MS System	Agilent 5977B MSD or equivalent
Ion Source	Electron Ionization (EI), 70 eV, 230°C
Quadrupole Temp	150°C
Scan Range	50 - 450 m/z

Strategy 2: Nitro Group Reduction for Enhanced LC-MS/MS

Rationale: The primary limitation for LC-MS analysis of many nitroaromatic compounds is their poor ionization efficiency.[3] This strategy overcomes this by chemically reducing the electron-withdrawing nitro group (-NO₂) to a highly basic and readily ionizable amino group (-NH₂).

• Vastly Improved Ionization : The resulting aromatic amine is easily protonated in the positive ion mode of an ESI source, forming a stable [M+H]⁺ ion and dramatically increasing MS signal intensity.[3]

• High Specificity : The reduction reaction is highly specific to the nitro group, leaving the rest of the molecule intact.

• Suitability for LC : This method is perfectly suited for LC-MS as it does not increase the volatility of the analyte.

Protocol 5.1: Derivatization via Stannous Chloride (SnCl₂) Reduction

This protocol details the reduction of the nitroaromatic group to an aromatic amine, creating a derivative with superior ionization characteristics for LC-MS/MS analysis.

Materials:

• Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate sample

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Methanol or Ethanol

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Ethyl Acetate (for extraction)

• Sodium Sulfate (Na₂SO₄), anhydrous

• 2 mL reaction vials with PTFE-lined caps

• Heating block

Procedure:

• Sample Preparation : Dissolve a known amount of the analyte in 1.0 mL of methanol in a reaction vial.

• Reagent Preparation : Prepare a solution of SnCl₂·2H₂O (approx. 5-10 molar equivalents relative to the analyte) in 0.5 mL of concentrated HCl. Perform this in a fume hood.

• Reaction : Add the acidic SnCl₂ solution to the vial containing the analyte. Cap the vial and heat at 60°C for 60 minutes.

• Neutralization & Quenching : After cooling to room temperature, carefully neutralize the reaction mixture by the dropwise addition of saturated NaHCO₃ solution until effervescence ceases and the pH is ~8. Caution: CO₂ gas is evolved.

• Extraction : Extract the aqueous mixture three times with 1.0 mL of ethyl acetate. Combine the organic layers.

• Drying : Dry the combined organic extract over anhydrous Na₂SO₄.

• Solvent Removal : Decant the dried solution into a clean vial and evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution : Reconstitute the residue in a known volume of a suitable mobile phase (e.g., 50:50 Acetonitrile:Water with 0.1% Formic Acid) for LC-MS/MS injection.

Caption: Workflow for Nitro Reduction for LC-MS/MS analysis.

Suggested LC-MS/MS Parameters

Parameter	Setting
LC System	Waters ACQUITY UPLC or equivalent
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temp	40°C
MS System	Triple Quadrupole (e.g., Sciex 7500 or equivalent)
Ion Source	Electrospray Ionization (ESI), Positive Mode
Key Voltages	Optimize via infusion (e.g., Capillary: 3.5 kV)
MRM Transitions	Determine by infusing the derivatized standard. Precursor ion will be the [M+H]⁺ of the reduced product.

Considerations for Chiral Analysis

The presence of a chiral center requires special consideration. The methods described above produce achiral derivatives (or do not affect the chiral center). To resolve the enantiomers, two main approaches can be used post-derivatization:

• Chiral GC/LC Column : The most direct approach is to use a chiral stationary phase (CSP) to separate the enantiomers of the derivatized product. This is often the preferred method due to its simplicity.[4]

• Chiral Derivatizing Agent : An alternative is to use a chiral derivatizing agent (e.g., Mosher's acid chloride for the amine) to form diastereomers. These diastereomers can then be separated on a standard achiral column.[1]

Safety Precautions

• Always work in a well-ventilated fume hood, especially when handling corrosive reagents like TFAA and concentrated HCl.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Refer to the Safety Data Sheets (SDS) for all reagents before use.[9][10]

• Neutralization steps can be exothermic and evolve gas; perform them slowly and carefully.

Conclusion

The analytical challenges posed by Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate can be effectively overcome through targeted derivatization. For GC-MS analysis, acylation of the primary amine provides the necessary volatility and chromatographic performance for robust quantification. For high-sensitivity LC-MS/MS analysis, reduction of the nitro group to a more basic amine is a powerful strategy to enhance ionization efficiency by orders of magnitude. The choice of method depends on the analytical objective, required sensitivity, and available instrumentation. The protocols and insights provided in this guide serve as a validated starting point for researchers developing methods for this and structurally similar molecules.

References

• Derivatization of genotoxic nitroaromatic impurities for trace analysis by LC-MS. ResearchGate.
• Derivatization Techniques for GC Analysis of Primary Amines: Application Notes and Protocols. Benchchem.
• Derivatization of genotoxic nitroaromatic impurities for trace analysis by LC-MS. Analytical Methods (RSC Publishing).
• Comparative analysis of analytical methods for nitroaromatic compounds. Benchchem.
• Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis.
• Analysis of nitroaromatic compounds in urine by gas chromatography-mass spectrometry for the biological monitoring of explosives. PubMed.
• propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate. Sigma-Aldrich.
• Gas Chromatography–Mass Spectrometry Assessment of Amines in Port Wine and Grape Juice after Fast Chloroformate Extraction/Derivatization. Journal of Agricultural and Food Chemistry.
• resolving analytical method inconsistencies for (R)-3-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid. Benchchem.
• SAFETY DATA SHEET. Fisher Scientific.
• SAFETY DATA SHEET. Fisher Scientific.
• Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis. PubMed.
• SAFETY DATA SHEET. TCI Chemicals.
• Derivatization – Knowledge and References. Taylor & Francis.
• Derivatizing Reagents For Detection Of Organic Compounds By HPLC. ResearchGate.
• Derivatization in Analytical Chemistry. MDPI Books.

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Application Note: Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate in Medicinal Chemistry

Target Audience: Medicinal Chemists, Synthetic Biologists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Scientific Rationale & Structural Causality

In modern medicinal chemistry, the rapid generation of chemical complexity from simple, highly functionalized building blocks is paramount. Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (also known as isopropyl 3-amino-3-(2-nitrophenyl)propanoate) serves as a highly versatile, bifunctional scaffold.

As a Senior Application Scientist, I frequently leverage this molecule because its structural features dictate a highly predictable and controllable chemical reactivity:

• The β -Amino Group: Provides a handle for standard peptide coupling, allowing the molecule to be incorporated into peptidomimetics to enhance proteolytic stability, a well-documented advantage of [1].

• The ortho-Nitrophenyl Moiety: Acts as a masked nucleophile. Upon reduction, it yields an aniline derivative perfectly positioned for intramolecular reactions, or it can be utilized as a photo-responsive cleavage handle in advanced chemical biology applications.

• The Isopropyl Ester: The selection of the propan-2-yl ester is a deliberate design choice. Methyl or ethyl esters are highly susceptible to premature hydrolysis under the basic conditions used in upstream functionalization. The steric bulk of the isopropyl group shields the carbonyl carbon from intermolecular nucleophilic attack, yet it remains an excellent leaving group during the entropically favored intramolecular lactamization.

Application Workflow 1: Synthesis of 4-Amino-3,4-dihydroquinolin-2(1H)-one Scaffolds

The 3,4-dihydroquinolin-2(1H)-one core is a privileged scaffold found in numerous CNS-active drugs (e.g., NMDA and AMPA receptor modulators). The synthesis relies on the reduction of the ortho-nitro group to an aniline, which subsequently attacks the isopropyl ester to form a 6-membered lactam ring.

Mechanistic Pathway

Caption: Workflow for synthesizing 4-amino-3,4-dihydroquinolin-2(1H)-one scaffolds.

Self-Validating Protocol: Reductive Lactamization

Step 1: Amine Protection (N-Boc) Causality: The primary β -amine must be protected to prevent competitive intermolecular amidation or unwanted side reactions during the reduction phase.

• Dissolve Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (1.0 eq) in anhydrous Dichloromethane (DCM).

• Add Triethylamine (TEA, 1.5 eq) and Di-tert-butyl dicarbonate (Boc 2​ O, 1.1 eq) at 0 °C.

• Stir at room temperature for 4 hours. Validation Checkpoint: Monitor by TLC (n-hexane/EtOAc 7:3). The ninhydrin-positive primary amine spot will disappear, replaced by a higher Rf​ UV-active spot.

Step 2: Catalytic Hydrogenation & Cyclization

• Dissolve the N-Boc protected intermediate in Methanol (0.1 M concentration).

• Add 10% Pd/C (10% w/w). Purge the reaction flask with N 2​ , then backfill with H 2​ gas (balloon pressure, 1 atm).

• Stir vigorously at 25 °C for 4 hours to achieve complete reduction to the aniline intermediate. Validation Checkpoint: LC-MS analysis of an aliquot will show a mass shift of -30 Da (loss of two oxygen atoms, gain of two protons), confirming the aniline formation.

• To drive the lactamization, filter the Pd/C through a Celite pad, concentrate the filtrate, and redissolve in Toluene. Add a catalytic amount of Potassium Carbonate (K 2​ CO 3​ , 0.2 eq) and reflux (110 °C) for 6 hours. Validation Checkpoint: Successful cyclization is confirmed by 1 H-NMR via the complete disappearance of the isopropyl septet ( ∼ 5.0 ppm) and doublet ( ∼ 1.2 ppm).

Application Workflow 2: Incorporation into Peptidomimetics (SPPS)

Incorporating β -amino acids into peptide sequences creates peptidomimetics that are highly resistant to enzymatic degradation [2]. Furthermore, the ortho-nitro group can serve as a photo-responsive handle, allowing for UV-triggered conformational changes or cleavage in biological assays.

SPPS Integration Pathway

Caption: Preparation and SPPS incorporation of the β-amino acid building block.

Self-Validating Protocol: SPPS Building Block Preparation

• Fmoc Protection: React the starting material with Fmoc-OSu (1.1 eq) and Na 2​ CO 3​ (2.0 eq) in a 1:1 mixture of Dioxane and Water at room temperature for 12 hours.

• Ester Hydrolysis: Causality: The isopropyl ester must be removed to yield the free carboxylic acid necessary for peptide coupling. Treat the Fmoc-protected intermediate with Lithium Hydroxide (LiOH, 3.0 eq) in THF/H 2​ O (3:1) at 40 °C. The elevated temperature is required to overcome the steric hindrance of the propan-2-yl group.

• Peptide Coupling: Utilize standard HATU/DIPEA coupling conditions to attach the resulting Fmoc- β -amino acid to the N-terminus of a resin-bound nascent peptide. Validation Checkpoint: Perform a Kaiser Test on the resin. A transition from blue to yellow indicates successful coupling and depletion of free amines.

Quantitative Data: Optimization of Nitro Reduction

The choice of reduction method for the ortho-nitrophenyl group drastically impacts the yield and scalability of the subsequent lactamization. Below is a comparative summary of validated reduction methodologies:

Reduction Method	Reagents & Solvent	Temp (°C)	Time (h)	Avg. Yield	Chemoselectivity	Operational Remarks
Catalytic Hydrogenation	Pd/C (10%), H 2​ (1 atm), MeOH	25	2 - 4	>90%	High	Cleanest profile; requires specialized gas safety protocols.
Iron Reduction	Fe powder, NH 4​ Cl, EtOH/H 2​ O	80	4 - 6	80 - 85%	Moderate	Ideal for substrates with reducible halogens; requires tedious filtration.
Tin(II) Chloride	SnCl 2​ ·2H 2​ O, EtOH	70	3 - 5	75 - 80%	Low-Moderate	Risk of premature ester cleavage; generates heavy metal waste.

Table 1: Comparison of reduction conditions for Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate derivatives.

References

• Juaristi, E., & López-Ruiz, H. (1999). Recent Advances in the Enantioselective Synthesis of Beta-Amino Acids. Current Medicinal Chemistry, 6(10), 983-1004. [Link]

• Faghihi, K., Feyzi, A., & Hajibeygi, M. (2021). Synthesis, Hypoglycemic Effect, Antimicrobial and Molecular Docking Studies of Organotin(IV) Complexes Derived From N-Phthalimido β-Amino Acid Derivatives. Journal of the Brazilian Chemical Society.[Link]

Application Note: Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate as a Versatile Precursor for Bio-Responsive and Photocleavable Fluorescent Probes

Executive Summary

For drug development professionals and molecular biologists, the precise spatio-temporal tracking of biological events is critical. Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate —an isopropyl ester derivative of the widely utilized 3-amino-3-(2-nitrophenyl)propanoic acid (ANP) linker—serves as a highly versatile bifunctional building block. By leveraging the unique electronic and photochemical properties of the 2-nitrophenyl moiety, this precursor enables the synthesis of advanced fluorescent probes capable of dual-mode activation: enzymatic detection of hypoxia-associated Nitroreductase (NTR) and UV-triggered photocleavage.

This application note provides the chemical rationale, photophysical data, and self-validating experimental protocols for utilizing this precursor in cutting-edge fluorescence imaging.

Chemical Rationale & Mechanistic Causality

As a Senior Application Scientist, the selection of a probe precursor is never arbitrary; it is dictated by the required biological compatibility and the underlying quantum mechanics of the fluorophore.

The Role of the Isopropyl Ester

The free carboxylic acid form of the ANP linker is highly polar, which severely limits passive diffusion across the hydrophobic lipid bilayers of living cells. By masking the carboxylate as an isopropyl ester, the lipophilicity (LogP) of the precursor is significantly enhanced, facilitating rapid cellular internalization. Furthermore, during chemical synthesis, the ester acts as a crucial protecting group, preventing unwanted self-condensation when the primary amine is conjugated to the activated NHS-ester of a fluorophore.

Dual-Responsive Mechanisms (NTR and UV)

Once conjugated to a fluorophore (e.g., Cy5), the 2-nitrophenyl group acts as a robust intramolecular fluorescence quencher via Photoinduced Electron Transfer (PET)[1]. This quenched state can be broken via two distinct pathways:

• Enzymatic Reduction (Hypoxia Sensing): In solid tumors, hypoxia upregulates nitroreductase (NTR) enzymes. In the presence of NADH, NTR selectively reduces the electron-withdrawing nitro group to an electron-donating amino group. This alteration in the HOMO energy level abolishes the PET effect, resulting in a dramatic fluorescence turn-on[2].

• Photocleavage (Spatio-Temporal Control): The ANP scaffold functions as a highly efficient photocleavable linker[3]. Upon UV irradiation (typically 340–365 nm), the benzylic C-N bond undergoes a Norrish Type II-like cleavage, physically releasing the active fluorophore-amide and restoring its native fluorescence.

Divergent activation of the probe via NTR reduction or UV photocleavage.

Photophysical Data & Performance Metrics

To establish a baseline for comparative analysis, Table 1 summarizes the expected quantitative photophysical properties of a Cy5-conjugated probe synthesized from this precursor.

Table 1: Photophysical properties of a Cy5-ANP-iPr Probe

Parameter	Quenched State (Intact Probe)	Hypoxic State (NTR Reduced)	UV Irradiated (Photocleaved)
Dominant Moiety	2-nitrophenyl (PET active)	2-aminophenyl (PET inactive)	Free Cy5-Amide
Absorbance Max (λabs)	645 nm	650 nm	648 nm
Emission Max (λem)	660 nm (Weak)	665 nm (Strong)	662 nm (Strong)
Quantum Yield (Φ)	< 0.02	~ 0.25	~ 0.28
Fluorescence Turn-On	Baseline (1x)	~ 60-70 Fold	~ 75 Fold

Experimental Protocols (Self-Validating System)

The following methodologies provide a self-validating framework to synthesize the probe, verify its in vitro kinetics, and deploy it in live-cell imaging.

End-to-end self-validating workflow from probe synthesis to live-cell imaging.

Synthesis of the Fluorescent Probe

Causality: N,N-Diisopropylethylamine (DIPEA) is utilized as a non-nucleophilic base to maintain the primary amine of the precursor in its reactive, deprotonated state without competing for the NHS ester.

• Dissolve 1.2 equivalents of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate and 1.0 equivalent of Cy5-NHS ester in anhydrous DMF.

• Add 3.0 equivalents of DIPEA.

• Stir the reaction mixture at room temperature in the dark for 4 hours.

• Purify the crude mixture using semi-preparative Reverse-Phase HPLC (Water/Acetonitrile gradient with 0.1% TFA).

• Lyophilize the collected fractions to obtain the pure probe.

Self-Validation Checkpoint: Monitor the reaction via LC-MS. The disappearance of the Cy5-NHS mass peak and the emergence of the product mass peak confirms successful conjugation. Post-HPLC, verify the absence of free Cy5 fluorophore to ensure the baseline fluorescence is genuinely quenched.

In Vitro Nitroreductase (NTR) Validation Assay

Causality: NADH is an obligate electron donor for NTR. By manipulating the presence of NADH, we can isolate the enzymatic reduction from non-specific chemical reduction.

• Prepare a 10 mM stock solution of the probe in DMSO. Dilute to a final concentration of 5 µM in PBS (10 mM, pH 7.4).

• Add 100 µM of NADH to the cuvette.

• Introduce varying concentrations of recombinant NTR (0 to 500 ng/mL).

• Incubate at 37°C and record the fluorescence emission spectra (λex = 640 nm, λem = 650–750 nm) at 5-minute intervals for 1 hour.

Self-Validation Checkpoint: Run parallel negative controls: (A) Probe + NADH (No NTR), and (B) Probe + NTR (No NADH). Fluorescence enhancement must only occur in the complete system, confirming that the reduction is strictly co-factor dependent and ruling out spontaneous hydrolysis.

Live-Cell Hypoxia Imaging

Causality: A549 or HeLa cells naturally upregulate NTR under hypoxic stress. By utilizing a controlled hypoxic incubator, we mimic the tumor microenvironment to trigger the intracellular probe.

• Seed A549 cells in a glass-bottom confocal dish and culture for 24 hours in DMEM (10% FBS).

• Divide the dishes into two groups: Normoxia (21% O2) and Hypoxia (1% O2). Incubate for 12 hours.

• Replace the media with fresh DMEM containing 10 µM of the synthesized probe. Incubate for 1 hour.

• Wash the cells 3x with cold PBS to remove extracellular background signal.

• Counterstain nuclei with Hoechst 33342 (1 µg/mL) for 10 minutes.

• Image using a confocal laser scanning microscope (Cy5 channel: λex = 633 nm, λem = 650–700 nm).

Self-Validation Checkpoint: Include a pharmacological control group pre-treated with 50 µM Dicoumarol (a well-known competitive NTR inhibitor). If the fluorescence signal in the Hypoxic + Dicoumarol group remains at normoxic baseline levels, the signal is definitively validated as NTR-mediated.

References

• Synthesis and Characterization of a Novel Photocleavable Fluorescent Dye Dyad for Diffusion Imaging. Source: nih.gov. URL:[Link]

• Efficient Two-Photon Fluorescent Probe for Nitroreductase Detection and Hypoxia Imaging in Tumor Cells and Tissues. Source: researchgate.net. URL:[Link]

• An easy-to-implement combinatorial approach involving an activity-based assay for the discovery of a peptidyl copper complex mimicking superoxide dismutase. Source: researchgate.net. URL:[Link]

Sources

• 1. Synthesis and Characterization of a Novel Photocleavable Fluorescent Dye Dyad for Diffusion Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals engaged in the synthesis of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate. As a key β-amino ester, this molecule and its analogs are of significant interest in medicinal chemistry for their role as peptide building blocks and precursors to various therapeutic agents.[1] This document moves beyond standard protocols to provide in-depth troubleshooting, mechanistic insights, and actionable solutions to common challenges encountered during its synthesis, with a focus on maximizing reaction yield and purity.

Core Synthesis Strategy: An Overview

The formation of the target compound, a β-amino ester, is most efficiently achieved through a conjugate addition reaction, specifically the Aza-Michael addition.[2][3] This pathway involves the addition of an amine nucleophile (the "Michael donor") to the β-carbon of an α,β-unsaturated ester (the "Michael acceptor"). The presence of the electron-withdrawing nitro group on the phenyl ring further activates the acceptor for nucleophilic attack. Understanding this core mechanism is fundamental to diagnosing and resolving issues that may arise during the experiment.

Caption: A generalized workflow for the Aza-Michael synthesis of the target β-amino ester.

Troubleshooting Guide

Low yield is a multifaceted problem. The following table is designed to help you diagnose the issue based on common experimental observations and provides scientifically-grounded solutions.

Symptom / Observation	Potential Cause(s)	Recommended Solution & Scientific Rationale
Low or No Conversion of Starting Material	1. Poor Reagent Quality: The acrylate starting material may have polymerized on storage. The amine source may have degraded or be of incorrect concentration. 2. Inactive or Inappropriate Catalyst: If using a catalyst, it may be poisoned by moisture or air, or it may not be suitable for this specific transformation. 3. Suboptimal Reaction Conditions: The reaction temperature may be too low, or the chosen solvent may not facilitate the reaction.	1. Reagent Verification: Check the purity of the acrylate starting material by ¹H NMR. Use a fresh, unopened container of the amine source or titrate to confirm its concentration. 2. Catalyst Management: Use a freshly opened catalyst or one stored under an inert atmosphere. For this reaction, Lewis acids (e.g., Yb(OTf)₃) or certain organocatalysts can activate the Michael acceptor.[4] However, many Aza-Michael additions proceed without a catalyst, albeit slower. 3. Condition Optimization: Screen a range of temperatures (e.g., room temperature, 35 °C, 50 °C).[4] The choice of solvent is critical; polar aprotic solvents like THF or acetonitrile can be effective. Run small-scale trials to identify optimal conditions.
Multiple Spots on TLC; Complex Mixture in LC-MS	1. Polymerization: α,β-unsaturated esters are prone to polymerization, especially at higher temperatures or in the presence of radical initiators.[5] 2. Double Michael Addition: The product, being a secondary amine (if a primary amine is used as the nucleophile), can potentially add to a second molecule of the acrylate acceptor. 3. Side Reactions: The nitro group can undergo undesired reactions under certain conditions, although it is generally stable to mild bases and Lewis acids.	1. Control Polymerization: Add the acrylate slowly to the solution containing the amine. Ensure the reaction is run under an inert atmosphere (N₂ or Ar) and use inhibitors if necessary. 2. Minimize Double Addition: Use a stoichiometric excess of the amine nucleophile relative to the acrylate. This increases the probability that an acrylate molecule will react with the initial amine source rather than the product. 3. Ensure Mild Conditions: Avoid overly harsh basic or acidic conditions and high temperatures that could compromise the nitro functionality.
Product Degradation During Workup or Purification	1. Instability on Silica Gel: Primary and secondary amines can streak or decompose on acidic silica gel during column chromatography. 2. Retro-Michael Reaction: The conjugate addition is a reversible process. High temperatures or exposure to strong bases/acids during workup can shift the equilibrium back to the starting materials. 3. Thermal Instability: The product may be thermally labile, decomposing during solvent evaporation at high temperatures.	1. Modify Purification: Deactivate silica gel by pre-treating it with a solvent mixture containing a small amount of triethylamine (e.g., 1% Et₃N in ethyl acetate/hexane). Alternatively, use neutral alumina as the stationary phase.[6] 2. Gentle Workup: Use a mild quenching agent (e.g., saturated ammonium chloride solution) and avoid strong acids or bases. Keep all workup steps at or below room temperature. 3. Low-Temperature Evaporation: Concentrate the product solutions using a rotary evaporator with a low-temperature water bath (≤ 35-40 °C) to prevent thermal decomposition.

Frequently Asked Questions (FAQs)

Q1: What is the most common source of amine for this reaction, and how does it impact the protocol?

A: The simplest nucleophile to install the required -NH₂ group is ammonia itself. It can be used as a solution in an organic solvent like methanol or as aqueous ammonium hydroxide. Using ammonia directly can be challenging due to its volatility and the need to manage pressure. A common and more practical approach is to use an ammonia surrogate, such as ammonium acetate or ammonium chloride with a mild base, which generates ammonia in situ. The key is to ensure the reaction medium is sufficiently basic to have free ammonia available for the nucleophilic attack, but not so basic that it promotes significant side reactions like ester hydrolysis.

Q2: Is a catalyst necessary for this Aza-Michael addition?

A: Not always, but it can significantly improve reaction rates and yields.[4] Without a catalyst, the reaction may require elevated temperatures or long reaction times. Lewis acids (e.g., InCl₃, Sc(OTf)₃) can coordinate to the carbonyl oxygen of the acrylate, making the β-carbon more electrophilic and accelerating the addition. Organocatalysts, such as thioureas, can activate the reactants through hydrogen bonding.[7][8] The decision to use a catalyst depends on the reactivity of your specific substrate and the desired reaction time. A non-catalyzed approach should be attempted first, followed by screening of mild catalysts if conversion is low.

Q3: How can I monitor the progress of the reaction effectively?

A: Thin-Layer Chromatography (TLC) is the most straightforward method. Use a solvent system that provides good separation between the starting acrylate and the product (e.g., 30-50% ethyl acetate in hexanes). The starting material is less polar than the amine-containing product. Visualize the spots using a UV lamp (the nitrophenyl group is a strong chromophore) and a ninhydrin stain. Ninhydrin will stain the product's primary amine group (typically a pink or purple spot), providing definitive evidence of product formation, while the starting material will not react with it.[6]

Q4: My product appears as an oil. What is the best strategy for purification?

A: If the product is a persistent oil, purification by column chromatography is the standard approach. As mentioned in the troubleshooting table, use a deactivated stationary phase (silica treated with triethylamine or neutral alumina) to prevent streaking and decomposition. If the oil is high-boiling and thermally stable, vacuum distillation could be an effective, scalable alternative to chromatography.[9] Another strategy is to convert the amine product into a crystalline salt (e.g., hydrochloride or oxalate salt) by treating it with the corresponding acid. The salt can often be easily purified by recrystallization and then converted back to the free amine if necessary.

Optimized Experimental Protocol

This protocol describes a representative procedure for the synthesis via an Aza-Michael addition, incorporating best practices to maximize yield.

Materials:

• Isopropyl 3-(2-nitrophenyl)acrylate (1.0 eq)

• Ammonium hydroxide (28-30% solution, 5-10 eq)

• Methanol (or Ethanol) as solvent

• Ethyl acetate, Hexanes, Saturated NaCl solution (for workup)

• Anhydrous Magnesium Sulfate (or Sodium Sulfate)

• Triethylamine (for chromatography)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve Isopropyl 3-(2-nitrophenyl)acrylate (1.0 eq) in methanol (approx. 0.2 M concentration).

• Reagent Addition: To the stirred solution at room temperature, add the ammonium hydroxide solution (5-10 eq). The large excess of the nucleophile helps to drive the reaction to completion and minimize the formation of double-addition byproducts.

• Reaction Monitoring: Seal the flask and stir the reaction at room temperature (or with gentle heating to 35-40 °C if the reaction is slow). Monitor the disappearance of the starting material by TLC (e.g., 40% Ethyl Acetate/Hexanes with UV and ninhydrin visualization). The reaction may take several hours to 24 hours.

• Workup & Extraction: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the methanol and excess ammonia. Dissolve the residue in ethyl acetate and wash it with saturated sodium chloride solution (brine) to remove any remaining aqueous base. Separate the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator with a water bath temperature below 40 °C. This will yield the crude product.

• Purification: Purify the crude residue by flash column chromatography.

  • Stationary Phase: Silica gel pre-slurried with the starting eluent containing 1% triethylamine.

  • Eluent: A gradient of ethyl acetate in hexanes (e.g., starting from 10% and gradually increasing to 50% ethyl acetate), containing 1% triethylamine throughout.

  • Collect the fractions containing the product (identified by TLC) and combine them.

• Final Product: Concentrate the pure fractions under reduced pressure to yield Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate as a purified oil or solid. Characterize by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm structure and purity.

References

• ResearchGate. (n.d.). Optimisation of reductive nitro-Mannich reaction | Download Table. Retrieved from researchgate.net. [Link]

• The Stereoselective Nitro-Mannich Reaction in the Synthesis of Active Pharmaceutical Ingredients and Other Biologically Active Compounds. (n.d.). PMC. Retrieved from [Link]

• Nitro-Mannich reaction. (n.d.). Grokipedia. Retrieved from [Link]

• Macmillan, D. W. C., & Austin, J. F. (2005). Diastereoselective Reductive Nitro-Mannich Reactions. The Journal of Organic Chemistry, 70(19), 7635–7643. [Link]

• An un-forgotten classic: the nitro-Mannich reaction between nitrones and silyl nitronates catalysed by B(C6F5)3. (n.d.). PMC. Retrieved from [Link]

• Poly (β-amino esters): Procedures for Synthesis and Gene Delivery. (n.d.). PMC - NIH. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, June 6). Poly β-Amino Esters (PBAEs): A Comprehensive Guide. Retrieved from [Link]

• β-Amino Acid synthesis by C-C coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Wikipedia. (n.d.). Michael addition reaction. Retrieved from [Link]

• Abdel-Magid, A. F., Cohen, J. H., & Maryanoff, C. A. (1999). Chemical process synthesis of beta-amino acids and esters. Current medicinal chemistry, 6(10), 955–970. [Link]

• Li, Z., et al. (2020). Continuous-Flow Synthesis of β-Amino Acid Esters by Lipase-Catalyzed Michael Addition of Aromatic Amines. Molecules, 25(8), 1858. [Link]

• Chemistry Steps. (2020, April 7). Michael Addition Reaction Mechanism. Retrieved from [Link]

• Ashenhurst, J. (2023, May 24). The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2017, March 5). How can I purify my synthesised unnatural aliphatic amino acid?. Retrieved from [Link]

Sources

• 1. Chemical process synthesis of beta-amino acids and esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Continuous-Flow Synthesis of β-Amino Acid Esters by Lipase-Catalyzed Michael Addition of Aromatic Amines [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. The Stereoselective Nitro-Mannich Reaction in the Synthesis of Active Pharmaceutical Ingredients and Other Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Isopropyl 3-amino-3-(2-nitrophenyl)propanoate

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals tasked with the isolation and purification of isopropyl 3-amino-3-(2-nitrophenyl)propanoate .

This molecule presents a unique chromatographic triad: a highly basic primary amine (prone to chemisorption), a sterically hindered but hydrolyzable isopropyl ester, and a highly polarizable nitroaromatic ring. As a Senior Application Scientist, I have structured this guide to move beyond basic instructions, providing field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure high-purity recovery without compound degradation.

Part 1: Troubleshooting Guides & FAQs

Q1: Why does my compound streak severely on standard normal-phase silica gel, resulting in poor recovery? A: The severe tailing and poor recovery are caused by strong acid-base interactions. Standard silica gel possesses surface silanol groups (Si-OH) that are inherently acidic. The primary amine of your β -amino ester is highly basic. When loaded onto bare silica, the amine acts as a hydrogen bond acceptor and undergoes ion-exchange with the silanols, leading to irreversible chemisorption and streaking[1]. Causality & Solution: You must deactivate the silica. This is achieved by adding a volatile competitive base, such as 1–3% Triethylamine (TEA), to your mobile phase. TEA preferentially binds to the acidic silanols, masking them and allowing your primary amine to elute as a sharp, symmetrical peak[2]. Alternatively, utilizing an amine-functionalized stationary phase (e.g., KP-NH) completely circumvents this acid-base interaction[1].

Q2: I added TEA to my mobile phase, but my NMR shows residual TEA in the final product. How do I remove it without degrading the ester? A: TEA (boiling point 89°C) can be stubborn to remove completely under standard rotary evaporation. Prolonged heating in the presence of basic TEA can promote base-catalyzed ester hydrolysis or retro-Michael reactions of the β -amino ester. Causality & Solution: Utilize azeotropic co-evaporation. Dissolve your concentrated residue in a non-polar solvent that facilitates TEA evaporation, such as toluene, and re-evaporate. Repeat this 2-3 times. Finally, place the sample under high vacuum (lyophilizer or Schlenk line) overnight. Never exceed 40°C in the water bath during this process.

Q3: Can I use Reversed-Phase Liquid Chromatography (RPLC) for this compound? What modifiers are safe? A: Yes, RPLC (e.g., C18 columns) is highly effective, but pH control is critical. In RPLC, residual silanols on the C18 support can still cause amine tailing. While TEA can be used in RPLC to block these silanols[3], it is often preferable to use volatile buffers for preparative work to avoid shortening the column lifetime[4]. Causality & Solution: Use 0.1% Formic Acid or 10 mM Ammonium Acetate (pH ~5-6). Avoid highly basic aqueous conditions (pH > 8), as the isopropyl ester will slowly hydrolyze into 3-amino-3-(2-nitrophenyl)propanoic acid.

Q4: How can I resolve the enantiomers of this racemic β -amino ester? A: Because the molecule contains a chiral center at the β -carbon, standard achiral silica will only yield the racemate. To separate the (R) and (S) enantiomers, you must use a Chiral Stationary Phase (CSP). Causality & Solution: Doubly tethered CSPs containing N-H amide linkages based on (+)-(18-crown-6) tetracarboxylic acid have proven highly efficient for the direct liquid chromatographic resolution of primary β -amino acids and their derivatives[5]. Polysaccharide-based CSPs (e.g., Chiralpak AD) under normal-phase conditions (Hexane/IPA/TEA) are also standard industry choices.

Part 2: Quantitative Data & Parameters

Table 1: Mobile Phase Optimization Guide

Chromatography Type	Stationary Phase	Recommended Mobile Phase	Modifier / Additive	Mechanism of Action
Modified Normal Phase	Bare Silica (Type A/B)	EtOAc / Hexanes (Gradient)	1–3% Triethylamine (TEA)	TEA acts as a sacrificial base, neutralizing acidic silanols to prevent amine chemisorption[2].
Amine-Functionalized	KP-NH (Propylamine bonded)	EtOAc / Hexanes (Gradient)	None Required	The stationary phase is inherently basic, eliminating acid-base attraction with the analyte[1].
Reversed-Phase (RPLC)	C18 (Endcapped)	Acetonitrile / Water	10 mM Ammonium Acetate	Volatile buffer controls pH (~5.5) to keep the amine protonated while protecting the ester[4].

Table 2: Physicochemical & Detection Parameters

Parameter	Characteristic / Value	Impact on Purification Strategy
UV Absorbance	Strong at 254 nm & ~280 nm	The 2-nitrophenyl group allows for highly sensitive UV-directed fraction collection.
Chemical Reactivity	Primary Amine	Reacts strongly with Ninhydrin stain, allowing specific differentiation from non-amine impurities.
Steric Hindrance	Isopropyl Ester	More resistant to hydrolysis than methyl esters, but still requires mild evaporation temperatures (<40°C).

Part 3: Self-Validating Experimental Protocol

Protocol: Amine-Deactivated Normal Phase Flash Chromatography

Objective: Isolate isopropyl 3-amino-3-(2-nitrophenyl)propanoate from crude synthesis mixtures using TEA-modified silica gel. Self-Validation Principle: This protocol incorporates built-in verification steps to ensure the system validates its own success at each phase, preventing downstream failures.

Step 1: TLC Pre-Screening & System Validation

• Prepare two TLC chambers: Chamber A (EtOAc/Hexane 1:1) and Chamber B (EtOAc/Hexane 1:1 + 2% TEA).

• Spot the crude mixture on two bare silica TLC plates. Develop one in each chamber.

• Validation Check: Visualize under UV (254 nm). The spot in Chamber A should exhibit severe tailing. The spot in Chamber B should be sharp and well-defined (Target Rf​ 0.25 - 0.40). If the spot in Chamber B is sharp, the modifier concentration is validated.

Step 2: Column Equilibration (Critical Step)

• Pack the flash column with standard Type-B silica gel.

• Prepare the eluent: 30% EtOAc in Hexanes containing 2% TEA (v/v).

• Flush the column with at least 3 Column Volumes (CV) of the TEA-modified eluent.

• Causality Note: This pre-flush is mandatory. It saturates the acidic silanols with TEA before the analyte is introduced. If omitted, the leading edge of your analyte will act as the sacrificial base, resulting in a distorted peak and low initial recovery.

Step 3: Sample Loading and Elution

• Dissolve the crude mixture in a minimum volume of Dichloromethane (add a drop of TEA if solubility is poor).

• Load the sample onto the column head and elute using a gradient of 10% to 50% EtOAc in Hexanes (all containing 2% TEA).

• Collect fractions in standard test tubes using UV-directed triggering at 254 nm.

Step 4: Fraction Monitoring & Specificity Validation

• Spot aliquots of the collected UV-active fractions onto a TLC plate.

• Validation Check: Dip the plate in Ninhydrin stain and heat gently. The target compound will appear as a distinct purple/pink spot, confirming the presence of the primary amine. Discard UV-active fractions that do not stain with Ninhydrin (e.g., unreacted 2-nitrobenzaldehyde).

Step 5: Concentration and Orthogonal Verification

• Pool the pure fractions and concentrate under reduced pressure (Water bath < 40°C).

• Add 10 mL of Toluene to the flask and re-evaporate to azeotropically remove residual TEA. Repeat twice.

• Dry under high vacuum for 12 hours.

• Validation Check: Acquire a 1 H-NMR spectrum (CDCl 3​ ). Confirm purity by observing the characteristic isopropyl methine septet at ~5.0 ppm, the β -methine multiplet adjacent to the amine, and the strict absence of TEA quartets at 2.5 ppm.

Part 4: Mechanistic & Logical Visualizations

Fig 1: Decision workflow for selecting the optimal chromatographic purification strategy.

Fig 2: Mechanism of silica gel deactivation by Triethylamine (TEA) to prevent analyte tailing.

References

• Technical Support Center: Column Chromatography of Alpha-Aminoketones - Benchchem. 2

• Is there an easy way to purify organic amines? - Biotage. 1

• Effect of Triethylamine (TEA) on the Retention in RPLC - Pharma Growth Hub. 3

• Tip on Peak Tailing of Basic Analytes - Phenomenex.4

• Liquid chromatographic direct resolution of beta-amino acids on a doubly tethered chiral stationary phase containing N--H amide linkage based on (+)-(18-crown-6) - PubMed (Chirality). 5

Sources

• 1. biotage.com [biotage.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pharmagrowthhub.com [pharmagrowthhub.com]
• 4. Tip on Peak Tailing of Basic Analytes | Phenomenex [discover.phenomenex.com]
• 5. Liquid chromatographic direct resolution of beta-amino acids on a doubly tethered chiral stationary phase containing N--H amide linkage based on (+)-(18-crown-6)- 2,3,11,12-tetracarboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate Workflows

Welcome to the Technical Support Center. Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (also known as isopropyl 3-amino-3-(2-nitrophenyl)propanoate) is a highly functionalized -amino ester intermediate utilized in the synthesis of complex active pharmaceutical ingredients (APIs).

Due to the proximity of the reactive primary amine, the ester carbonyl, and the ortho-nitro group, this molecule is highly susceptible to thermodynamically driven side reactions during synthesis, isolation, and downstream processing. This guide provides deep mechanistic insights and self-validating protocols to help drug development professionals troubleshoot and eliminate these side reactions.

Diagnostic FAQ & Troubleshooting Guide

Q1: Why am I observing the formation of isopropyl 3-(2-nitrophenyl)acrylate during the basic workup of my reaction? Causality: You are observing a classic E1cB (Elimination Unimolecular conjugate Base) retro-Michael reaction. The -protons (C2) of the propanoate are rendered acidic by the adjacent ester carbonyl. When exposed to basic conditions (e.g., , , or prolonged exposure to triethylamine), the base deprotonates the -carbon, forming an enolate intermediate. The electron pair then collapses, expelling the -amino group to form a stable, highly conjugated -unsaturated ester system. This is a well-documented degradation pathway for these molecular frameworks, as noted in1[1]. Solution: Avoid strong bases during workup. Use mild buffers (e.g., saturated ) to quench reactions and keep evaporation temperatures strictly below 25°C.

Q2: I attempted to reduce the ortho-nitro group to an aniline using Pd/C and , but my isopropyl ester disappeared. Mass spec shows a highly polar product with m/z 162. What happened? Causality: You have inadvertently synthesized 4-amino-3,4-dihydroquinolin-2(1H)-one. When the 2-nitrophenyl group is reduced to a 2-aminophenyl (ortho-aniline) group, the newly formed primary aromatic amine is in close spatial proximity to the isopropyl ester. Aromatic amines are nucleophilic enough to attack the ester intramolecularly via a favorable 6-membered transition state, expelling isopropanol and forming a stable dihydroquinolinone lactam ring. Solution: To retain the acyclic -amino ester, you must conduct the reduction under strictly acidic conditions (see Protocol B) to instantly protonate the newly formed aniline into a non-nucleophilic anilinium salt.

Q3: During long-term storage or purification, my compound's mass changed from 252.27 to 210.06. What is the degradation pathway? Causality: Aqueous hydrolysis. Exposure to moisture and extreme pH leads to the cleavage of the isopropyl ester, yielding the free carboxylic acid,2[2]. If stored in methanol or ethanol, transesterification can also occur, changing the mass to 224.21 or 238.23, respectively. Solution: Store the compound as a dry solid at -20°C. If a solution must be made, use strictly anhydrous, aprotic solvents (e.g., Acetonitrile, DCM) or pure isopropanol.

Q4: I treated the compound with a Grignard reagent to form a tertiary alcohol, but I isolated a 4-membered ring instead. Why? Causality: -lactamization. Treatment of -amino esters with strong bases like Grignard reagents deprotonates the primary amine, forming an N-anion that attacks the ester carbonyl to yield a -lactam (4-(2-nitrophenyl)azetidin-2-one), as documented in3[3]. Solution: The -amine must be fully protected (e.g., as an N,N-dibenzyl derivative) prior to the introduction of strong nucleophiles.

Quantitative Data Summaries

The following table summarizes the primary side products, their exact masses for LC-MS identification, and the required prevention strategies.

Side Reaction Pathway	Product Name	Formula	Exact Mass	[M+H]⁺	Primary Cause	Prevention Strategy
Target Molecule	Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate	C₁₂H₁₆N₂O₄	252.11	253.12	N/A	N/A
Retro-Michael (E1cB)	Isopropyl 3-(2-nitrophenyl)acrylate	C₁₂H₁₃NO₄	235.08	236.09	Strong base, Heat	Use mild buffers (pH 5.5-6.5), T < 25°C
Nitro Reduction Cyclization	4-amino-3,4-dihydroquinolin-2(1H)-one	C₉H₁₀N₂O	162.08	163.09	Reducing agents (H₂, Pd/C)	Run reduction in 0.1 M HCl / Isopropanol
Ester Hydrolysis	3-amino-3-(2-nitrophenyl)propanoic acid	C₉H₁₀N₂O₄	210.06	211.07	Aqueous Acid/Base	Anhydrous conditions
-Lactamization	4-(2-nitrophenyl)azetidin-2-one	C₉H₈N₂O₃	192.05	193.06	Grignard Reagents, LDA	Protect primary amine prior to reaction

Mechanistic Visualizations

Fig 1. Primary degradation and side-reaction pathways of the target beta-amino ester.

Fig 2. Mechanism of spontaneous cyclization following nitro group reduction.

Validated Experimental Protocols

Protocol A: Chemoselective Isolation (Avoiding E1cB Deamination)

This protocol ensures the isolation of the -amino ester without triggering base-catalyzed elimination.

• Quench: Upon completion of the synthesis reaction, quench the mixture by slowly adding it to a vigorously stirred biphasic mixture of Ethyl Acetate and saturated aqueous at 0°C.

  • Self-Validation: Check the pH of the aqueous layer. It must be strictly between 5.5 and 6.5. If pH > 7, the risk of E1cB elimination increases exponentially.

• Extraction: Separate the organic layer. Extract the aqueous layer twice more with cold Ethyl Acetate.

• Wash: Wash the combined organic layers with brine to remove residual water and water-soluble impurities.

• Drying & Concentration: Dry over anhydrous . Filter and concentrate under reduced pressure at a water bath temperature not exceeding 25°C .

  • Self-Validation: The resulting crude should be a pale yellow oil or solid. An intense orange/red color indicates the formation of the conjugated -unsaturated byproduct.

Protocol B: Acid-Mediated Nitro Reduction (Preventing Cyclization)

To reduce the nitro group to an aniline without triggering spontaneous lactamization to the quinolinone.

• Solvent Preparation: Dissolve the -amino ester in a 0.1 M solution of anhydrous HCl in Isopropanol.

  • Self-Validation: The use of isopropanol prevents transesterification. The acidic environment ensures the resulting aniline is immediately protonated to the non-nucleophilic anilinium salt, preventing intramolecular attack.

• Catalyst Addition: Add 10 wt% Pd/C (5% Palladium on carbon) under an inert argon atmosphere.

• Hydrogenation: Purge the vessel with gas and stir vigorously at 1 atm and 20°C for 2 hours.

  • Self-Validation: Monitor hydrogen uptake. The theoretical uptake for a nitro group is 3 equivalents of .

• Filtration: Purge with argon to remove . Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with cold isopropanol.

• Isolation: Concentrate the filtrate under reduced pressure to yield the product as the dihydrochloride salt.

  • Self-Validation: NMR (in ) should show the intact isopropyl ester multiplet at ~4.9 ppm. The absence of this peak confirms unwanted cyclization has occurred.

References

• Recent advances in β-lactam chemistry. Academia.edu.
• CAS 5678-48-8: β-Amino-2-nitrobenzenepropanoic acid. CymitQuimica.
• Elucidating the Effect of Amine Charge State on Poly(β-amino ester) Degradation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. CAS 5678-48-8: β-Amino-2-nitrobenzenepropanoic acid [cymitquimica.com]
• 3. (PDF) Recent advances in β-lactam chemistry [academia.edu]

"Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate" degradation pathways and prevention

Welcome to the technical support guide for Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (CAS 875164-05-9).[1] This document is intended for researchers, scientists, and drug development professionals to provide in-depth guidance on the potential degradation pathways of this compound and to offer robust strategies for its prevention. Understanding the stability of this molecule is critical for ensuring experimental reproducibility, maintaining therapeutic efficacy, and preventing the formation of potentially harmful byproducts.

This guide is structured to address common issues encountered in the lab, from frequently asked questions to detailed troubleshooting protocols.

Frequently Asked Questions (FAQs)

Q1: My solution of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate has developed a yellow or brownish tint. What does this indicate?

A color change is a common visual indicator of chemical degradation, particularly for nitroaromatic compounds.[2] This can be caused by a variety of factors, including:

• Photodegradation: Exposure to UV or even ambient light can induce chemical reactions, leading to colored byproducts.[2][3]

• Oxidative Degradation: The presence of oxygen or other oxidizing agents can lead to the formation of colored impurities.

• pH-Induced Changes: Extreme pH conditions, especially alkaline, can accelerate degradation pathways that may result in colored products.

It is crucial to analytically confirm the presence of degradation products using a stability-indicating method like HPLC.[2]

Q2: What are the most probable degradation pathways for this compound?

Based on its chemical structure, Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is susceptible to three primary degradation pathways:

• Ester Hydrolysis: The propan-2-yl (isopropyl) ester is vulnerable to hydrolysis, especially under acidic or basic conditions, yielding 3-amino-3-(2-nitrophenyl)propanoic acid and propan-2-ol.[4][5] This is often the most significant non-photolytic degradation route in aqueous solutions.

• Nitro Group Reduction: The nitroaromatic group can be reduced to a nitroso, hydroxylamino, or amino group. This is a common transformation for nitroaromatic compounds, especially under anaerobic or reducing conditions, and can be catalyzed by certain enzymes or metal ions.[6][7][8] The resulting aromatic amines are often carcinogenic.[9]

• Photodegradation: Nitroaromatic compounds are known to be light-sensitive.[10] UV radiation can lead to complex degradation pathways, including the formation of nitrophenol isomers and other photoproducts.[11][12]

Q3: What are the recommended storage and handling conditions to ensure compound stability?

To minimize degradation, the following conditions are strongly recommended:

• Temperature: For long-term storage, keep the solid compound in a cool, dark, and dry place, preferably refrigerated (2-8°C) or frozen.[13]

• Light: Always store the solid compound and any solutions in amber vials or otherwise protected from light to prevent photodegradation.[2][14]

• Atmosphere: If the compound is particularly sensitive to oxidation, storing it under an inert atmosphere like argon or nitrogen can be beneficial.[2]

• Solutions: Prepare solutions fresh for each experiment whenever possible. If a stock solution must be stored, keep it at a low temperature (2-8°C), protected from light, and in a tightly sealed container.[13] The pH of the solution is a critical factor; neutral or slightly acidic conditions are generally preferable to basic conditions.[13]

Q4: How can I definitively confirm if my compound has degraded and by how much?

Visual inspection is not sufficient. The most reliable method is to use a validated, stability-indicating analytical technique, most commonly High-Performance Liquid Chromatography (HPLC) with UV detection.[15] A stability-indicating method is one that can separate the intact parent compound from all potential degradation products, allowing for accurate quantification of the parent compound's purity and the identification of impurities.[13]

Troubleshooting Guide

This section addresses specific experimental issues that may arise due to the degradation of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate.

Observed Problem	Potential Cause(s)	Recommended Actions & Solutions
Inconsistent Analytical Results (e.g., new peaks in HPLC, shifting retention times)	Degradation in Solution: The compound is degrading in the analytical solvent or mobile phase.	1. Check pH: Ensure the mobile phase and sample diluent are within a stable pH range (typically pH 3-7).2. Prepare Fresh: Always prepare samples immediately before analysis.3. Perform Forced Degradation: Conduct a forced degradation study (see protocol below) to identify the retention times of potential degradation products.[2]
Loss of Biological Activity in Assays	Hydrolysis in Aqueous Buffer: The ester has hydrolyzed to the carboxylic acid, which may have a different activity profile.	1. Minimize Incubation Time: Reduce the time the compound spends in aqueous buffer before the assay readout.2. pH Control: Ensure the assay buffer pH is neutral and stable.3. Run Controls: Include a "time-zero" control (compound added immediately before reading) and a "pre-incubated" control to assess stability over the assay duration.
Precipitate Forms in a Stored Solution	Formation of Insoluble Degradants: Degradation products may have lower solubility than the parent compound.Exceeding Solubility Limit: The storage temperature may be too low, causing the compound to crystallize out.	1. Confirm Identity: Analyze the supernatant and, if possible, the precipitate by HPLC to determine if degradation has occurred.2. Re-evaluate Storage: If no degradation is found, the storage temperature may be too low. Store at a slightly higher temperature or at a lower concentration.3. Filter Before Use: If a precipitate is observed, do not use the solution directly. Filter through a 0.22 µm filter and re-quantify the concentration of the filtrate.

Key Degradation Pathways and Prevention

The following diagram illustrates the most likely degradation pathways for Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate.

Sources

• 1. propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate | 875164-05-9 [sigmaaldrich.com]
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• 5. chemrxiv.org [chemrxiv.org]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Bioremediation of Nitroaromatic Compounds | IntechOpen [intechopen.com]
• 9. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Direct photolysis of nitroaromatic compounds in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/ H2O2 process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Photolysis pathway of nitroaromatic compounds in aqueous solutions in the UV/H2O2 process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. biofargo.com [biofargo.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting "Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate" solubility issues in aqueous buffers

Welcome, Researcher. This guide is designed to provide expert-level support for troubleshooting solubility challenges with Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate in aqueous buffers. As Senior Application Scientists, we understand that compound behavior in solution is critical for experimental success. This resource moves beyond simple protocols to explain the underlying chemical principles, empowering you to make informed decisions for your specific application.

Compound Physicochemical Profile

A foundational understanding of the molecule's properties is the first step in troubleshooting. The structure of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate contains three key functional groups that dictate its behavior: a basic primary amine, a hydrolytically sensitive isopropyl ester, and a hydrophobic nitrophenyl ring.

Property	Value / Description	Significance for Solubility
Molecular Formula	C₁₂H₁₆N₂O₄	-
Molecular Weight	252.27 g/mol [1]	Influences diffusion and molarity calculations.
Core Structure	Isopropyl ester of a β-amino acid with a 2-nitrophenyl substituent.	Contains both hydrophobic (nitrophenyl, isopropyl) and ionizable (amino) moieties, leading to complex solubility behavior.
Primary Amine (pKa)	Estimated ~8.0 - 9.0	Crucial Parameter. The amine group is basic. At pH values below its pKa, it will be protonated (R-NH₃⁺), forming a more water-soluble cation. At pH values above its pKa, it will be neutral (R-NH₂) and significantly less soluble.[2][3]
Isopropyl Ester	-O-CH(CH₃)₂	Prone to base-catalyzed hydrolysis, especially at pH > 8.5, which can lead to compound degradation over time.[4][5] Acid-catalyzed hydrolysis is also possible but generally slower under typical biological buffer conditions.[6]
2-Nitrophenyl Group	Aromatic ring with a nitro (-NO₂) substituent.	The nitro group is strongly electron-withdrawing, which can influence the pKa of the nearby amine.[7][8] The entire aromatic system contributes significantly to the molecule's hydrophobicity.

Frequently Asked Questions (FAQs)

This section addresses the most common initial challenges encountered by researchers.

Q1: My compound won't dissolve in my neutral (pH 7.4) phosphate buffer. Why?

A1: At neutral pH, the primary amine group on your molecule is likely sitting near its pKa value. According to the Henderson-Hasselbalch equation, this means a significant fraction of the compound exists in its neutral, uncharged (R-NH₂) form.[9][10][11] This form is dominated by the hydrophobic characteristics of the nitrophenyl and isopropyl groups, leading to very poor aqueous solubility. The charged, protonated form (R-NH₃⁺) is required for significant interaction with water.

Q2: I dissolved the compound in DMSO to make a stock solution, but it crashes out immediately when I dilute it into my aqueous buffer. What's happening?

A2: This is a classic solubility problem when moving from a highly permissive organic solvent to an aqueous system.[12] Dimethyl sulfoxide (DMSO) is an aprotic polar solvent capable of dissolving a wide range of polar and non-polar compounds.[13] However, when a small volume of this DMSO stock is introduced into a large volume of aqueous buffer, the DMSO is diluted, and the buffer's properties become dominant. If the buffer conditions (e.g., pH 7.4) do not favor the soluble, ionized state of your compound, it will rapidly precipitate. The final concentration of the compound in the buffer exceeds its maximum aqueous solubility under those specific conditions.

Q3: Is there a risk of the compound degrading in my buffer?

A3: Yes, absolutely. The isopropyl ester linkage is susceptible to hydrolysis, a chemical reaction where water breaks the ester bond to form a carboxylic acid and isopropanol.[5] This reaction is significantly accelerated at higher pH values (pH > 8.5) due to the increased concentration of hydroxide ions (OH⁻), which act as a potent nucleophile.[4][14] Therefore, while increasing pH can deprotonate the amine and decrease solubility, excessively high pH can chemically degrade your compound. It is a critical stability concern.

Systematic Troubleshooting Guide

Follow this workflow to systematically diagnose and solve solubility issues.

Caption: A stepwise workflow for troubleshooting solubility.

Guide 1: Problem - Compound Insoluble at Physiological pH (e.g., pH 7.4)

• Root Cause Analysis: As discussed in the FAQs, at pH 7.4, a substantial portion of the amine groups are in the neutral, non-polar R-NH₂ state, rendering the molecule insoluble. To improve solubility, we must shift the equilibrium towards the protonated, charged R-NH₃⁺ state.

• Authoritative Principle (Henderson-Hasselbalch): The relationship between pH, pKa, and the ratio of ionized to un-ionized forms of a weak base is described by the Henderson-Hasselbalch equation.[3][9][10] To ensure at least 90% of the compound is in the soluble, ionized form, the buffer pH should be at least one unit below the amine's pKa. For an estimated pKa of 8.5, a pH of ≤ 7.5 would be required. For full solubilization, a pH of ~6.5 or lower is advisable.

• Experimental Protocol: pH Adjustment

  • Prepare a Concentrated Stock: Prepare a 10-50 mM stock solution of the compound in 100% DMSO.[12][15] Ensure it is fully dissolved.

  • Select Acidic Buffers: Prepare a range of buffers with pH values from 5.0 to 7.0 (e.g., 50 mM Citrate buffer pH 5.0, 50 mM MES buffer pH 6.0, 50 mM Phosphate buffer pH 7.0).

  • Test Dilution: Aliquot the desired volume of each buffer into separate tubes.

  • Add Stock: While vortexing the buffer, slowly add the required volume of the DMSO stock solution to reach your target final concentration. Do not add the buffer to the DMSO stock.

  • Observe: Check for precipitation immediately and after 30 minutes. The lowest pH buffer that maintains a clear solution is your best starting point.

  • Validation: Ensure the chosen acidic pH is compatible with your experimental system (e.g., cell viability, enzyme activity).

Guide 2: Problem - pH Adjustment is Not Feasible for the Experiment

• Root Cause Analysis: If your biological assay is strictly limited to a specific pH range (e.g., 7.2-7.6) where the compound is insoluble, you cannot rely on ionization alone. In this case, the strategy shifts to modifying the solvent environment itself to make it more "hospitable" to the hydrophobic molecule.

• Authoritative Principle (Co-solvency): Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[16][17] This reduction in polarity lowers the energy penalty for solvating a hydrophobic compound, thereby increasing its solubility.[18]

• Experimental Protocol: Using Co-solvents

  • Prepare a Concentrated Stock: As before, start with a 10-50 mM stock solution in 100% DMSO.

  • Select a Co-solvent: Common choices for biological experiments are DMSO, ethanol, propylene glycol (PG), or polyethylene glycols (e.g., PEG300, PEG400).[12][16][19]

  • Prepare Working Buffer: Create your final working buffer (e.g., PBS, pH 7.4) containing a small percentage of the chosen co-solvent. Start with 1-5% (v/v). For example, for a 5% DMSO co-solvent system, you would mix 950 µL of PBS with 50 µL of DMSO.

  • Add Stock: While vortexing the co-solvent/buffer mixture, slowly add the DMSO stock solution to reach your final concentration.

  • Observe & Optimize: If precipitation still occurs, incrementally increase the co-solvent percentage (e.g., to 10%). Be mindful that high concentrations of organic solvents can impact biological systems.

  • CRITICAL - Vehicle Control: You must run a parallel control experiment using a vehicle solution (the co-solvent/buffer mixture without the compound) to ensure that the co-solvent itself is not causing an effect in your assay.[12]

Co-Solvent	Typical Starting % (v/v)	Notes
DMSO	1 - 5%	Excellent solubilizing power but can have biological effects at >0.5-1%.[13]
Ethanol	1 - 10%	Good choice, generally well-tolerated by many cell types at low concentrations.
PEG 300 / 400	5 - 20%	Often used in in vivo formulations; can be more viscous.[18]
Propylene Glycol	5 - 20%	Common pharmaceutical excipient.[17]

Compound Stability Considerations: The Risk of Ester Hydrolysis

The integrity of your compound is as important as its solubility. The ester group in Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is a point of potential degradation.

Caption: The dual effect of pH on solubility and stability.

• Mechanism: Base-catalyzed ester hydrolysis is typically an irreversible process that proceeds via nucleophilic acyl substitution.[5] The hydroxide ion (OH⁻) attacks the electrophilic carbonyl carbon of the ester, leading to the formation of a tetrahedral intermediate, which then collapses to yield the carboxylate anion and isopropanol.

• Practical Implications:

  • Avoid preparing and storing solutions of this compound in buffers with a pH > 8.0 for extended periods.

  • If you must work at slightly alkaline pH, prepare the solution fresh immediately before use.

  • Performing reactions at lower temperatures (e.g., 4°C) can decrease the rate of hydrolysis, but this may also require longer incubation times for your experiment.[14]

  • Whenever possible, favor buffers in the slightly acidic to neutral range (pH 6.0-7.4) to strike the best balance between solubility (by protonating the amine) and stability (by minimizing hydrolysis).

By systematically applying these principles—understanding the compound's pH-dependent charge, leveraging co-solvents when necessary, and respecting the chemical stability of the ester linkage—you can overcome solubility hurdles and ensure the reliability and reproducibility of your experimental results.

References

• Vertex AI Search Result[16] Cosolvent. Google Cloud. Available from:

• BenchChem[14] half-life of NHS ester hydrolysis at different pH. Benchchem. Available from:

• ScienceDirect[4] Effects of neighboring sulfides and pH on ester hydrolysis in thiol-acrylate photopolymers. ScienceDirect. Available from:

• Deranged Physiology[2] Drug permeation: the influence of pH on solubility in water and lipid. Deranged Physiology. Available from:

• Wikipedia Cosolvent. Wikipedia. Available from:

• MedchemExpress.com[13] Co-solvents | Biochemical Assay Reagents. MedchemExpress.com. Available from:

• Sigma-Aldrich[1] propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate. Sigma-Aldrich. Available from:

• Cilo[17] Co-solvent: Significance and symbolism. Cilo. Available from:

• Basicmedical Key[3] The solubility of drugs. Basicmedical Key. Available from:

• USDA ARS[6] Effects of pH on Chemical Stability and De-esterification of Fenoxaprop-ethyl by Purified Enzymes, Bacterial Extracts, and Soils. USDA ARS. Available from:

• Taylor & Francis[18] Cosolvent – Knowledge and References. Taylor & Francis. Available from:

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• Cameo[19] General Techniques for Preparing Formulations of Poorly Water-Soluble Compounds. Cameo. Available from:

• PubMed[9] Prediction of pH-dependent Aqueous Solubility of Druglike Molecules. PubMed. Available from:

• Wikipedia[10] Henderson–Hasselbalch equation. Wikipedia. Available from:

• Master Organic Chemistry[5] Basic Hydrolysis of Esters - Saponification. Master Organic Chemistry. Available from:

• ResearchGate[11] (PDF) Application of the Henderson-Hasselbalch Equation to Solubility Determination. ResearchGate. Available from:

• SvedbergOpen[7] The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems. SvedbergOpen. Available from:

• Wikipedia[8] Nitro compound. Wikipedia. Available from:

• BenchChem[12] Application Notes and Protocols for Dissolving Poorly Soluble Compounds for In-Vivo Studies. Benchchem. Available from:

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• 19. General Techniques for Preparing Formulations of Poorly Water-Soluble Compounds. — Spoke Sciences [spokesciences.com]

Technical Support Center: Optimization of Reaction Conditions for Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate Esterification

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate. We will explore the optimization of the esterification process, troubleshoot common experimental challenges, and provide validated protocols to ensure reproducible, high-yield results.

Reaction Overview & Mechanistic Insight

The synthesis of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate from 3-amino-3-(2-nitrophenyl)propanoic acid and propan-2-ol is most commonly achieved via an acid-catalyzed esterification, known as the Fischer-Speier esterification.[1] This is an equilibrium-controlled process where an acid catalyst protonates the carbonyl oxygen of the carboxylic acid, enhancing its electrophilicity and rendering it susceptible to nucleophilic attack by the alcohol.[2] The subsequent elimination of a water molecule yields the desired ester.[2]

Understanding the equilibrium nature of this reaction is critical for optimization. According to Le Châtelier's principle, the equilibrium can be shifted toward the product side by either using a large excess of one of the reactants (typically the alcohol, which can also serve as the solvent) or by actively removing water as it is formed.[2]

Reaction Scheme:

C9H10N2O4 + C3H8O --(H+)--> C12H16N2O4 + H2O (3-amino-3-(2-nitrophenyl)propanoic acid + Propan-2-ol --(Acid Catalyst)--> Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate + Water)

Core Reaction Mechanism: Fischer-Speier Esterification

The mechanism proceeds through a series of protonation and deprotonation steps, often abbreviated as PADPED (Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation).[2]

Caption: Troubleshooting Decision Tree.

Q3: I'm having difficulty purifying the final product. It's an oil, or my column chromatography separation is poor.

A3: Purification of amino esters can be challenging due to their amphipathic nature.

• Cause 1: Incomplete Neutralization: The product is an amine and will exist as a salt (R-NH₃⁺) in acidic solution. If the workup solution is not sufficiently basic before extraction, the product will remain in the aqueous layer, leading to low recovery.

  • Solution: After quenching the reaction, carefully basify the aqueous solution with a base like sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) until the pH is > 8. Monitor with pH paper. Be cautious of CO₂ evolution.

• Cause 2: Inappropriate Chromatography Conditions: The free amine can interact strongly with silica gel, leading to significant tailing and poor separation. [3] * Solution: Deactivate the silica gel by pre-treating it with a solvent mixture containing a small amount of a basic modifier like triethylamine (Et₃N) or ammonia. A typical mobile phase for column chromatography would be a gradient of ethyl acetate in hexanes, with ~1% triethylamine added to the solvent system to suppress tailing.

Experimental Protocols & Data

Optimized Reaction Conditions

The following table summarizes a validated starting point for the esterification.

Parameter	Recommended Value	Rationale
Starting Material	3-amino-3-(2-nitrophenyl)propanoic acid	1.0 equivalent
Alcohol/Solvent	Anhydrous Propan-2-ol	Serves as both reactant and solvent; using it in large excess drives the equilibrium forward. [2]
Catalyst	Concentrated Sulfuric Acid (H₂SO₄)	Potent Brønsted acid catalyst and dehydrating agent. [1]
Catalyst Loading	5-10 mol %	Sufficient to catalyze the reaction without promoting excessive side reactions.
Temperature	Reflux (~82 °C)	Provides sufficient thermal energy to overcome the activation barrier without causing decomposition.
Reaction Time	4-24 hours	Monitor by TLC until consumption of starting material is observed.

Step-by-Step Synthesis Protocol

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-amino-3-(2-nitrophenyl)propanoic acid (1.0 eq).

• Reagent Addition: Add anhydrous propan-2-ol (approx. 0.2 M concentration relative to the starting acid).

• Catalyst Addition: Cool the mixture in an ice bath. Slowly and carefully add concentrated sulfuric acid (0.1 eq, 10 mol%) dropwise.

• Reaction: Heat the mixture to reflux and maintain for 4-24 hours.

• Monitoring: Periodically take small aliquots from the reaction, work them up (neutralize, extract), and spot on a TLC plate to monitor the disappearance of the starting material (see Section 4).

• Workup - Quenching: Once the reaction is complete, cool the mixture to room temperature. Slowly pour the reaction mixture over crushed ice.

• Workup - Neutralization: Carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) in portions until gas evolution ceases and the pH of the aqueous layer is ~8.

• Workup - Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate or dichloromethane (3x volumes).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a hexane/ethyl acetate gradient containing 1% triethylamine.

Analytical Methods for Reaction Monitoring

Effective and timely monitoring is crucial for optimization.

Thin-Layer Chromatography (TLC)

TLC is the most convenient method to track reaction progress.

• Stationary Phase: Silica gel 60 F₂₅₄ plates.

• Mobile Phase (Eluent): A 1:1 mixture of Hexane/Ethyl Acetate is a good starting point. Adjust polarity as needed. Adding 1-2 drops of triethylamine or acetic acid to the developing chamber can improve spot shape.

• Visualization:

  • UV Light (254 nm): Both the starting material and product are UV active due to the nitrophenyl group.

  • Ninhydrin Stain: Staining the plate with a ninhydrin solution and gently heating will reveal a characteristic colored spot (typically purple or brown) for any compound with a primary amine, including both the starting material and the product. [3]The ester product will have a higher Rf value (travel further up the plate) than the more polar carboxylic acid starting material.

  • Potassium Permanganate (KMnO₄) Stain: This stain can visualize compounds that are susceptible to oxidation.

High-Performance Liquid Chromatography (HPLC)

For more quantitative analysis, reverse-phase HPLC is suitable.

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient of acetonitrile in water with 0.1% trifluoroacetic acid (TFA) or formic acid is a standard method.

• Detection: UV detection at a wavelength corresponding to the absorbance of the nitrophenyl group (e.g., ~254 nm). [4] The ester product will be more hydrophobic and thus have a longer retention time than the starting carboxylic acid under these conditions.

Overall Synthesis & Purification Workflow

Caption: Overall Experimental Workflow.

References

• Veterian Key. (2017). Methods of Amino Acid Analysis. Available from: [Link]

• Chemistry Stack Exchange. (2019). Monitoring amino acid esterification. Available from: [Link]

• ResearchGate. Esterification optimization studies. Available from: [Link]

• Royal Society of Chemistry. (2021). Multi-site esterification: a tunable, reversible strategy to tailor therapeutic peptides for delivery. Available from: [Link]

• Shimadzu. Analytical Methods for Amino Acids. Available from: [Link]

• MDPI. (2024). Fischer-Speier Esterification and Beyond: Recent Mechanistic Advances. Available from: [Link]

• Google Patents. The one pot process technique of 3- amino -3- phenylpropionic acid esters.

• SlidePlayer. (2020). nitro-ester-amid_simple. Available from: [Link]

• Semantic Scholar. Analytical methods for amino acid determination in organisms. Available from: [Link]

• National Center for Biotechnology Information. (2012). Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex. Available from: [Link]

• ResearchGate. (2025). Analytical strategies for the determination of amino acids: Past, present and future trends. Available from: [Link]

• Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Available from: [Link]

• LibreTexts Chemistry. (2022). Chemistry of Esters. Available from: [Link]

• Unknown Source. Notes on Preparation and important reactions of nitro compounds, nitriles, isonitriles.

• MDPI. (2022). Influence of the Type of Amino Acid on the Permeability and Properties of Ibuprofenates of Isopropyl Amino Acid Esters. Available from: [Link]

• Wikipedia. Nitro compound. Available from: [Link]

• Google Patents. Esterification of organic acids.
• Google Patents. Process for preparing and purifying 3-aminopropanol.
• Google Patents. Synthesis method of 3-amino-1,2-propanediol.

• ResearchGate. (2017). How can I purify my synthesised unnatural aliphatic amino acid?. Available from: [Link]

• PubChem. N-[[di(propan-2-yl)amino]-[(2S,3S)-3-(4-nitrophenyl) - PubChem. Available from: [Link]

• Prometheus. Amino Acid extraction and quantification. Available from: [Link])

Sources

• 1. mdpi.com [mdpi.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Analytical Methods for Amino Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Technical Support Center: Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate Racemization Control

Welcome to the technical support center for Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate. This guide is designed for researchers, scientists, and drug development professionals who are working with this chiral building block and encountering challenges related to its stereochemical stability. Maintaining the enantiomeric purity of this compound is critical for its successful application in synthesis. This resource provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to help you control and prevent racemization in your experiments.

Understanding the Racemization Mechanism

The primary cause of racemization in Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is the acidity of the proton at the chiral center (the α-carbon to the nitrophenyl group). The electron-withdrawing nature of the adjacent 2-nitrophenyl group significantly increases the acidity of this proton. In the presence of a base, this proton can be abstracted to form a planar, achiral carbanion or enolate intermediate. Subsequent reprotonation can occur from either face of this planar intermediate, leading to the formation of both enantiomers and thus, a loss of enantiomeric excess (ee).[1][2] This process is often accelerated by heat.[1][3]

Caption: Base-catalyzed racemization of the target compound via a planar intermediate.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the handling and stability of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate.

Q1: I'm observing a significant loss of enantiomeric excess (ee) in my product after my reaction workup. What is the most likely cause?

A1: The most probable cause is exposure to basic conditions during the workup. Aqueous bases like sodium bicarbonate, carbonate, or hydroxide solutions, commonly used for neutralization or extraction, can readily deprotonate the acidic proton at the chiral center, leading to rapid racemization.[1][2][4]

Q2: How can I prevent racemization during my synthetic transformations?

A2: Carefully select your reaction conditions. Avoid strong bases whenever possible. If a base is necessary, consider using sterically hindered, non-nucleophilic bases and running the reaction at the lowest possible temperature.[5] For purification, prioritize methods that avoid basic modifiers, such as Supercritical Fluid Chromatography (SFC) or carefully controlled silica gel chromatography with non-basic mobile phases.

Q3: What are the ideal storage conditions for maintaining the chiral integrity of this compound?

A3: Store the compound in a cool, dark, and dry place. Preferably, it should be stored at low temperatures (e.g., in a refrigerator or freezer) under an inert atmosphere (like nitrogen or argon) to prevent exposure to atmospheric moisture and basic impurities. Avoid storing solutions of the compound, especially in protic solvents, for extended periods.

Q4: Which analytical techniques are best for monitoring the enantiomeric purity of my samples?

A4: Chiral High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are the most reliable and widely used methods for determining enantiomeric excess.[6][7] These techniques utilize a chiral stationary phase (CSP) to separate the enantiomers, allowing for accurate quantification.[6][7]

Q5: Can acid-catalyzed racemization also be an issue?

A5: While base-catalyzed racemization is the primary concern for this compound, strong acidic conditions, particularly at elevated temperatures, can also promote racemization, often via an enol intermediate.[2][8] However, it is generally a slower process compared to the base-catalyzed pathway for this specific structure.

Troubleshooting Guide: Loss of Enantiomeric Purity

This section provides a structured approach to diagnosing and solving issues related to the loss of enantiomeric excess.

Symptom	Potential Cause	Recommended Solution
Loss of ee during aqueous workup	Exposure to basic solutions (e.g., NaHCO₃, K₂CO₃ wash).	- Use a mildly acidic wash (e.g., dilute citric acid or ammonium chloride solution) for neutralization.- Minimize contact time with any aqueous layers.- Perform extractions at low temperatures (e.g., using an ice bath).
Racemization during column chromatography	- Basic mobile phase additives (e.g., triethylamine).- Active sites on silica gel.	- Use a non-basic mobile phase or consider a different stationary phase like alumina.- Supercritical Fluid Chromatography (SFC) is often an excellent alternative for purifying chiral compounds without racemization.[9]- Deactivate silica gel by pre-treating it with a non-nucleophilic agent.
Product degrades or racemizes during solvent removal	Excessive heat during concentration on a rotary evaporator.	- Concentrate solutions at the lowest possible temperature and pressure.- Use a cold water bath for the rotary evaporator.- For highly sensitive compounds, consider lyophilization (freeze-drying) if the solvent is suitable.
Gradual loss of ee during storage	- Exposure to light, heat, or atmospheric moisture.- Residual basic or acidic impurities in the isolated solid.	- Ensure the final product is free of any residual acids or bases.- Store the solid in an amber vial under an inert atmosphere (N₂ or Ar) at ≤ 4°C.

Protocols for Maintaining Chiral Integrity

Adherence to validated protocols is key to preserving the stereochemical purity of your compound.

Protocol 4.1: Recommended Workup and Purification Workflow

This workflow is designed to minimize exposure to conditions that promote racemization.

Caption: Recommended workflow for workup and purification.

Protocol 4.2: Analytical Method for Monitoring Enantiomeric Excess

Chiral HPLC is a robust method for the analysis of enantiomeric purity.[6][10] The following provides a starting point for method development.

Instrumentation:

• HPLC system with a pump, autosampler, and UV detector.

Sample Preparation:

• Accurately weigh approximately 1 mg of the sample.

• Dissolve in 1 mL of the mobile phase to create a 1 mg/mL solution.

• Filter the solution through a 0.45 µm syringe filter before injection.

Chromatographic Conditions (Starting Point):

Parameter	Condition
Column	Polysaccharide-based Chiral Stationary Phase (CSP), e.g., Chiralpak® IA or similar amylose-based CSP (250 x 4.6 mm, 5 µm).[9]
Mobile Phase	n-Hexane / Isopropanol (IPA) (90:10, v/v). Optimization may be required.
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	Set to a λmax of the nitrophenyl chromophore (typically around 254 nm).
Injection Volume	5-10 µL

Analysis:

• Inject a sample of the racemic material to determine the retention times of both enantiomers.

• Inject the chiral sample.

• Calculate the enantiomeric excess (% ee) using the peak areas (A) of the two enantiomers: % ee = [ (A₁ - A₂) / (A₁ + A₂) ] * 100

References

• A mass spectrometry method for the determination of enantiomeric excess in mixtures of D,L-amino acids.
• Determination of enantiomeric excess for amino acid ester salts using FAB mass spectrometry. Chemical Communications (RSC Publishing).
• Racemization and Asymmetric Transformation of α-Substituted Carboxylic Acids.
• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI.
• A Mass Spectrometry Method for the Determination of Enantiomeric Excess in Mixtures of d,l-Amino Acids. Analytical Chemistry (ACS Publications).
• A Researcher's Guide to Analytical Methods for Determining Enantiomeric Excess. Benchchem.
• Racemization. Wikipedia.
• Racemization Overview, Mechanism & Examples. Study.com.
• Alpha Substitution Reactions - Racemization. YouTube.
• Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools. PMC.
• β-Amino Acid synthesis by C-C coupling. Organic Chemistry Portal.
• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis.
• Racemization Assays.
• Method for the racemisation of optically active amines. Google Patents.
• Asymmetric Synthesis of N‐Substituted α‐Amino Esters from α‐Ketoesters via Imine Reductase‐Catalyzed Reductive Amination. PMC.
• Method for the Racemization of Optically Active Amino Acids. Sciencemadness.org.
• Resolution of Racemic Aryloxy-Propan-2-yl Acetates via Lipase-Catalyzed Hydrolysis: Preparation of Enantiomerically Pure/Enantioenriched Mexiletine Intermediates and Analogs. MDPI.
• Synthesis of peptides by aminolysis of nitrophenyl esters. SciSpace.
• (PDF) Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. ResearchGate.
• Racemization preparation method of chiral beta-amino acid and derivative thereof. Google Patents.
• Racemization Control in the Synthesis of Peptides by the Mixed Carbonic-Carboxylic Anhydride Method. Journal of the American Chemical Society.
• Application Notes and Protocols for the Chiral Separation of 2-amino-1-(4-nitrophenyl)-1,3-propanediol Enantiomers. Benchchem.
• Method for preparing enantiomeric forms of amino alkylaminophenyl propanoic acid. Google Patents.

Sources

• 1. Racemization - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. sciencemadness.org [sciencemadness.org]
• 4. Racemization Overview, Mechanism & Examples - Lesson | Study.com [study.com]
• 5. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 6. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]

Removing impurities from "Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate" synthesis

Technical Support Center: Troubleshooting & Purification Guide for Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate Synthesis

Welcome to the Technical Support Center. The synthesis of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate typically involves a two-step sequence: the construction of the β-amino acid core via the Rodionov reaction (using 2-nitrobenzaldehyde, malonic acid, and an ammonia source), followed by Fischer esterification with isopropanol.

Because this sequence involves competing nucleophilic additions and reversible thermodynamic pathways, specific impurities frequently arise. This guide provides causal explanations and self-validating protocols to ensure high-purity isolation.

Part 1: Mechanistic Pathway & Impurity Genesis

To effectively troubleshoot, we must first understand the causal relationships in the reaction network. The Rodionov reaction competes directly with the Knoevenagel condensation, leading to distinct impurity profiles.

Figure 1: Reaction network showing target synthesis and competing impurity pathways.

Part 2: Troubleshooting FAQs

Q1: Why is my final product heavily contaminated with a yellow crystalline impurity, and how do I remove it? A1: The yellow impurity is likely 2-nitrocinnamic acid or its esterified counterpart, isopropyl 2-nitrocinnamate . According to established literature on the1 [1], malonic acid can undergo a competing Knoevenagel condensation with 2-nitrobenzaldehyde instead of reacting with the imine intermediate. Furthermore, the newly formed β-amino acid can undergo thermal deamination (elimination of ammonia) if the reaction temperature exceeds 80°C. Resolution: Control the temperature strictly during the first step. To remove the neutral cinnamate ester post-esterification, utilize an acid-base extraction workflow (see Protocol A).

Q2: I have unreacted 3-amino-3-(2-nitrophenyl)propanoic acid in my esterified product. Why did the reaction stall? A2: Fischer esterification is an equilibrium-driven process. The steric hindrance of the ortho-nitro group combined with the bulky secondary alcohol (isopropanol) significantly increases the activation energy barrier. Water generated during the reaction will also drive the equilibrium backward. Resolution: Do not rely solely on acid catalysis. Instead, activate the carboxylic acid using thionyl chloride (SOCl 2​ ) to form an acyl chloride intermediate prior to the addition of isopropanol, a method proven highly effective for2 [2].

Q3: How do I separate unreacted 2-nitrobenzaldehyde from the target ester? A3: 2-Nitrobenzaldehyde is a neutral molecule, whereas your target ester contains a basic primary amine. By exploiting this pKa difference, you can selectively protonate the amine using a dilute aqueous acid, forcing it into the aqueous phase while leaving the aldehyde in the organic phase.

Part 3: Quantitative Purification Data

The following table summarizes the physicochemical rationale and expected outcomes for isolating the target ester from common impurities.

Impurity	Chemical Nature	Recommended Removal Method	Expected Target Recovery	Purity Increase
2-Nitrobenzaldehyde	Neutral	Acid-Base Extraction	85 - 90%	+15%
2-Nitrocinnamic Acid	Acidic	Aqueous Wash (NaHCO 3​ )	90 - 95%	+10%
Isopropyl 2-nitrocinnamate	Neutral	Acid-Base Extraction	85 - 90%	+20%
Free β-Amino Acid	Zwitterionic	Silica Gel Chromatography	75 - 80%	+5%

Part 4: Experimental Protocols

Protocol A: Self-Validating Acid-Base Extraction

This protocol exploits the basicity of the primary amine on the target ester to separate it from neutral impurities (aldehyde, cinnamate ester) and acidic impurities (unreacted malonic acid).

Step-by-Step Methodology:

• Dissolution: Dissolve 10 g of the crude ester mixture in 100 mL of Ethyl Acetate (EtOAc).

• Acidic Extraction: Transfer to a separatory funnel and add 100 mL of 1M HCl (aq). Shake vigorously and vent.

• Validation Check 1 (pH): Test the aqueous layer with pH paper. It must be < 2. If it is higher, the amine is not fully protonated. Add more 1M HCl until pH < 2 is achieved.

• Phase Separation: Separate the layers. The target compound is now the water-soluble hydrochloride salt in the bottom aqueous layer.

• Validation Check 2 (TLC): Spot the top organic layer on a TLC plate (Hexanes:EtOAc 7:3). Stain with Ninhydrin and heat. The absence of a purple spot validates that 100% of the target amine has migrated to the aqueous layer. Discard the organic layer (contains neutral impurities).

• Basification: Cool the aqueous layer in an ice bath to 0°C. Slowly add saturated NaHCO 3​ (aq) dropwise until the solution reaches pH 8-9. Causality note: Cooling prevents base-catalyzed hydrolysis of the isopropyl ester.

• Final Extraction: Extract the basified aqueous layer with 2 x 75 mL of fresh EtOAc. The free-base target ester will migrate to the organic layer.

• Drying & Concentration: Dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

Figure 2: Acid-Base Extraction workflow for isolating the basic target ester.

Protocol B: Silica Gel Chromatography for Trace Impurities

If trace zwitterionic free acid or highly polar oligomers remain after Protocol A, a short silica plug is required.

Step-by-Step Methodology:

• Column Preparation: Pack a column with 230-400 mesh silica gel using Dichloromethane (DCM) as the slurry solvent.

• Sample Loading: Dry-load the sample by dissolving it in a minimal amount of DCM, adding 2 mass equivalents of silica gel, and evaporating to a free-flowing powder. Load this evenly onto the column head.

• Elution Gradient:

  • Flush with 100% DCM (2 column volumes) to remove any residual non-polar impurities.

  • Transition to DCM:Methanol (95:5) to elute the target ester.

  • Causality note: The addition of 1% Triethylamine (TEA) to the eluent prevents the primary amine from streaking on the acidic silica gel by neutralizing active silanol sites.

• Validation Check 3 (Micro-fractionation): Run a micro-column in a Pasteur pipette before the main run to validate the Rf value of the target ester (target Rf ~0.3 in 95:5 DCM:MeOH with 1% TEA).

References

• Lebedev, A.V., Lebedeva, A.B., Sheludyakov, V.D. et al. "Competitive formation of β-amino acids, propenoic, and ylidenemalonic acids by the Rodionov reaction from malonic acid, aldehydes, and ammonium acetate in alcoholic medium." Russian Journal of General Chemistry, 2005.[Link]

• Lupa, A., et al. "Synthesis and characterisation of new thiazole β-amino acids and β-amino esters." Farmacia Journal, 2014.[Link]

Sources

• 1. ovid.com [ovid.com]
• 2. farmaciajournal.com [farmaciajournal.com]

How to increase the shelf-life of "Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate"

Technical Support Center: Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

Welcome to the technical support guide for Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (CAS: 875164-05-9).[1] This document provides researchers, scientists, and drug development professionals with in-depth guidance on maximizing the shelf-life and preserving the integrity of this compound. Our goal is to move beyond simple storage instructions to a deeper understanding of the molecule's inherent stabilities and liabilities, empowering you to make informed decisions in your experimental design and material handling.

Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common questions regarding the handling and storage of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate.

• Q1: What is the primary cause of degradation for this compound?

  • A1: The compound possesses three primary functional groups susceptible to degradation: an isopropyl ester, a primary aromatic amine, and a nitroaromatic ring. The most common degradation pathways are hydrolysis of the ester bond and oxidation of the amino group.[2][3][4]

• Q2: What are the visible signs of degradation?

  • A2: A common sign is a color change, often to yellow or brown, which can indicate oxidation of the aromatic amine.[5] Purity analysis by techniques like HPLC is necessary to confirm degradation, as some breakdown products may be colorless.

• Q3: What is the optimal storage temperature?

  • A3: For long-term storage, maintaining the compound at -20°C to -80°C is recommended.[6][7] For short-term use (up to one week), storage at 4°C is acceptable.[6] Avoid repeated freeze-thaw cycles.[6]

• Q4: Is this compound sensitive to light?

  • A4: Yes, nitroaromatic compounds can be susceptible to photodegradation.[8][9][10] It is crucial to store the material in amber vials or otherwise protect it from direct light.[11][12][13]

• Q5: Do I need to store it under an inert atmosphere?

  • A5: Yes. Aromatic amines are prone to slow oxidation by atmospheric oxygen.[5] For long-term stability, flushing the container with an inert gas like argon or nitrogen before sealing is a critical step.

• Q6: What is a typical shelf-life?

  • A6: When stored properly under ideal conditions (frozen, dark, inert atmosphere), the shelf-life can be up to several years for a solid sample.[7][14] However, once opened or dissolved in a solvent, the stability decreases significantly and should be monitored.

Understanding the Degradation Pathways

The stability of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is dictated by the chemistry of its functional groups. Understanding these liabilities is key to preventing them.

Hydrolysis of the Isopropyl Ester

The ester linkage is susceptible to cleavage by water, a reaction catalyzed by both acidic and basic conditions.[4][15][16] This reaction yields 3-amino-3-(2-nitrophenyl)propanoic acid and isopropanol. The secondary nature of the isopropyl group can influence the rate of hydrolysis compared to simpler ethyl or methyl esters.[17]

• Causality: Moisture from the atmosphere or residual water in solvents can initiate hydrolysis. The rate is significantly accelerated by trace acidic or basic impurities.

Oxidation of the Amino Group

The primary aromatic amine is susceptible to oxidation, which can be initiated by atmospheric oxygen, light, or trace metal impurities.[2][5] This process can lead to a complex mixture of colored products, including nitroso and nitro derivatives, and can also lead to polymerization.[18][19][20]

• Causality: The lone pair of electrons on the nitrogen atom makes it susceptible to attack by oxidizing agents. This process is often autocatalytic and can be accelerated by exposure to heat and light.

Photochemical Degradation

The nitroaromatic system absorbs UV and visible light, which can lead to photochemical reactions.[8][21] While the nitro group itself can lend some stability to the aromatic ring against oxidation, absorbed light energy can promote degradation pathways.[22][23]

• Causality: Absorption of photons can excite the molecule to a higher energy state, making it more reactive and opening pathways for degradation that would not occur in the dark.

Diagram: Key Degradation Pathways This diagram illustrates the two primary mechanisms by which the compound can degrade.

Caption: A logical flowchart for diagnosing stability issues.

References

• Oxidation of Secondary and Primary Amines. (n.d.). [Source Document].
• US2776324A - Hydrolysis of isopropyl esters with acid. (1957).

• Thermal Stability Characteristics of Nitroaromatic Compounds. (1986). DTIC. [Link]

• Nitroaromatic Compounds, from Synthesis to Biodegradation. (2007). PMC. [Link]

• Degradation mechanisms showing three hydrolysis pathways of amino acid ester substituted polyphosphazene. (n.d.). ResearchGate. [Link]

• Reactions of aromatic amines. (n.d.). Slideshare. [Link]

• Shelf-Life & Storage Conditions. (2023). Astro Chemical. [Link]

• How To Determine Chemical Expiration Dates and Avoid Safety Risks. (2025). ILT. [Link]

• Hydrolysis of phosphoric acid ester with Phenyl, Benzyl, Ethyl and Isopropyl residues in HF. (2024). ResearchGate. [Link]

• Show the product(s) of hydrolysis of the given ester. (n.d.). Homework.Study.com. [Link]

• Basic Hydrolysis of Esters - Saponification. (2022). Master Organic Chemistry. [Link]

• Evolve's guide to storing lab chemicals safely. (2021). Evolve. [Link]

• Guidance on Safe Storage of Chemicals in Laboratories. (n.d.). [Source Document].
• Study on the mechanism of photo-degradation of p-nitrophenol exposed to 254 nm UV light. (2025). [Source Document].

• Efficient Ground-State Recovery of UV-Photoexcited p-Nitrophenol in Aqueous Solution by Direct and Multistep Pathways. (2024). Journal of the American Chemical Society - ACS Publications. [Link]

• Guidelines for Chemical Shelf Life. (2023). Scribd. [Link]

• How To Properly Store Chemicals in a Lab. (2022). OnePointe Solutions. [Link]

• Estimation of Hydrolysis Rate Constants of Carboxylic Acid Ester and Phosphate Ester Compounds in Aqueous Systems from Molecular Structure by SPARC. (n.d.). EPA. [Link]

• Atmospheres. (2023). UCI Aerosol Photochemistry Group. [Link]

• Chemical Storage Guidelines. (n.d.). [Source Document].

• Ultrafast Spectroscopies of Nitrophenols and Nitrophenolates in Solution: From Electronic Dynamics and Vibrational Structures to Photochemical and Environmental Implications. (2023). MDPI. [Link]

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• 23. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

Welcome to the technical support center for the synthesis of propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this and structurally related β-amino esters. The following content is structured in a question-and-answer format to directly address potential pitfalls, offering troubleshooting strategies grounded in established chemical principles.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

A1: Low yields in this synthesis, which is typically a modified Rodionov or Mannich-type reaction, can stem from several factors. The primary suspects are often incomplete reaction, formation of side products, or issues with the starting materials.

Underlying Causes & Solutions:

• Reduced Aldehyde Reactivity: The electron-withdrawing nature of the ortho-nitro group on 2-nitrobenzaldehyde decreases the electrophilicity of the carbonyl carbon, making it less reactive towards nucleophilic attack compared to unsubstituted benzaldehyde.[1][2][3] This can slow down the initial condensation step.

  • Troubleshooting:

    • Optimize Catalyst: If using a base-catalyzed approach, consider a stronger base like KOH or NaOH to more effectively generate the necessary enolate for the condensation.[1] For acid-catalyzed variants (e.g., using ammonium acetate), ensure the conditions are suitable to promote imine formation, which is a key intermediate. Using glacial acetic acid as a solvent has been shown to improve yields in similar Rodionov reactions.[4]

    • Increase Temperature: Carefully increasing the reaction temperature can provide the necessary activation energy to overcome the deactivating effect of the nitro group.[1] Monitor the reaction closely by TLC to avoid decomposition.

    • Microwave Irradiation: For analogous syntheses of β-aryl-β-amino acid esters, microwave irradiation has been successfully employed to accelerate reaction rates.[5][6]

• Knoevenagel Condensation Side Reaction: A significant competing pathway is the Knoevenagel condensation between 2-nitrobenzaldehyde and malonic acid (or its ester), which can lead to the formation of ylidenemalonic acids or propenoic acid derivatives as by-products instead of the desired β-amino ester.[4]

  • Troubleshooting:

    • Control Stoichiometry: Ensure the stoichiometry of the amine source (e.g., ammonium acetate) is sufficient. Some procedures recommend using up to 4 equivalents to favor the formation of the imine intermediate required for the main reaction pathway.[4]

    • Reaction Conditions: The choice of solvent can influence the reaction pathway. While alcohols are common, switching to a more acidic medium like glacial acetic acid might favor the desired reaction.[4]

• Starting Material Quality: Impurities in 2-nitrobenzaldehyde, such as the corresponding carboxylic acid (2-nitrobenzoic acid), can interfere with the reaction.

  • Troubleshooting:

    • Verify Purity: Always check the purity of the starting materials by NMR or other appropriate analytical techniques before starting the reaction.

    • Purification: If necessary, purify the 2-nitrobenzaldehyde by recrystallization or column chromatography.

Q2: I'm observing multiple spots on my TLC analysis that are difficult to separate from the product. What are these byproducts and how can I minimize them?

A2: The formation of multiple byproducts is a common issue. Besides the Knoevenagel products mentioned above, other side reactions can occur.

Potential Byproducts & Minimization Strategies:

• Schiff Base Formation: The reaction between 2-nitrobenzaldehyde and the amine source can sometimes stall at the Schiff base (imine) intermediate, especially if the subsequent nucleophilic attack is slow.[2][7][8]

  • Minimization: Ensure that the component that forms the nucleophile (e.g., the malonic acid ester) is activated and present in the correct stoichiometry to react with the imine as it is formed.

• Self-Condensation of Aldehyde: Aldehydes can undergo self-condensation (aldol reaction), although this is less common for aromatic aldehydes lacking α-hydrogens. However, related side-reactions can still occur under certain basic conditions.

  • Minimization: Maintain controlled temperature and add the base slowly to the reaction mixture to avoid localized high concentrations.

• Reactions Involving the Nitro Group: While generally stable, the nitro group can be sensitive to certain reducing conditions. If any reducing agents are present, even inadvertently, this could lead to byproducts.

  • Minimization: Ensure all reagents and solvents are free from contaminants that could act as reducing agents.

Purification Strategy:

If byproducts are still present, purification can be challenging due to the polar nature of the amino ester.

• Column Chromatography: Use a polar stationary phase like silica gel. A gradient elution system, starting with a non-polar solvent system (e.g., hexanes/ethyl acetate) and gradually increasing the polarity (e.g., by adding methanol), is often effective.

• Acid-Base Extraction: The basicity of the amino group can be exploited. Dissolve the crude product in an organic solvent (like ethyl acetate) and wash with a dilute acid (e.g., 1M HCl). The protonated amino ester will move to the aqueous layer, while non-basic impurities remain in the organic layer. The aqueous layer can then be basified (e.g., with NaHCO₃ or a weak base) and the product extracted back into an organic solvent.

• Crystallization: The product may be purified by crystallization from a suitable solvent system.

Q3: The final esterification step from the β-amino acid to the isopropyl ester is inefficient. What is the best method?

A3: Direct esterification of β-amino acids can be problematic due to the presence of the amine group, which can act as a competing nucleophile.[4] A more reliable method is to use thionyl chloride (SOCl₂) in isopropyl alcohol.

Recommended Protocol: This method first converts the carboxylic acid to an acyl chloride, which is then readily esterified by the alcohol. The amine group is simultaneously protected as its hydrochloride salt, preventing it from interfering.

• Setup: In a round-bottom flask equipped with a reflux condenser and a drying tube, suspend the 3-amino-3-(2-nitrophenyl)propanoic acid in anhydrous isopropyl alcohol.

• Cooling: Cool the mixture in an ice bath (0 °C).

• Reagent Addition: Slowly and carefully add thionyl chloride (SOCl₂) dropwise to the stirred suspension. This reaction is exothermic and releases HCl and SO₂ gas.

• Reaction: After the addition is complete, remove the ice bath and heat the mixture to reflux for several hours, monitoring the reaction by TLC until the starting material is consumed.

• Workup: Cool the reaction mixture and remove the solvent under reduced pressure. The resulting solid will be the hydrochloride salt of the desired ester. This can be used as is or neutralized with a mild base to obtain the free amine. This method has been reported to give high yields (88-92%) for similar ethyl esters.[4]

Experimental Workflow & Data

Table 1: Troubleshooting Guide Summary

Problem	Potential Cause	Recommended Solution	Key Parameter to Monitor
Low Yield	Reduced aldehyde reactivity	Use a stronger base (e.g., KOH) or increase reaction temperature.[1]	Reaction conversion via TLC
Knoevenagel side reaction	Increase stoichiometry of amine source (e.g., NH₄OAc).[4]	Byproduct formation via TLC
Byproduct Formation	Stalled at Schiff base intermediate	Ensure proper activation of the nucleophile.	Disappearance of aldehyde spot on TLC
Difficult Purification	Product and impurities have similar polarity	Utilize acid-base extraction to isolate the basic product.
Inefficient Esterification	Competing N-acylation	Use SOCl₂ in isopropyl alcohol for efficient esterification.[4]	Consumption of starting amino acid

Illustrative Reaction Pathway

The synthesis can be visualized as a multi-step, one-pot process.

Caption: General workflow for the one-pot synthesis of the target β-amino ester.

Pitfall Analysis Diagram

This diagram illustrates the main reaction pathway versus common competing side reactions.

Caption: Competing reaction pathways in the synthesis of β-amino esters.

References

• 7

• 9

• 4

• 10

• 11

• 12

• 13

• 1

• 14

• 5

• 15

• 16

• 17

• 6

• 18

• 2

• 3

• 8

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. farmaciajournal.com [farmaciajournal.com]
• 5. Solvent-free stereoselective synthesis of β-aryl-β-amino acid esters by the Rodionov reaction using microwave irradiation - Mendeleev Communications (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. β-Amino ketones, esters, nitriles and related compounds synthesis by 1,4-addition [organic-chemistry.org]
• 10. hilarispublisher.com [hilarispublisher.com]
• 11. β-Amino ketone synthesis by addition [organic-chemistry.org]
• 12. derpharmachemica.com [derpharmachemica.com]
• 13. WO2001058848A1 - A process for the purification of 3-amino-1,2-propanediol and 2-amino-1,3-propanediol - Google Patents [patents.google.com]
• 14. propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate | 875164-05-9 [sigmaaldrich.com]
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• 16. mdpi.com [mdpi.com]
• 17. β-Amino Acid synthesis by C-C coupling [organic-chemistry.org]
• 18. BR0009277A - Preparation process of 3s-3-amino-3-aryl propionic acid and derivatives thereof - Google Patents [patents.google.com]

Technical Support Center: Scale-Up Synthesis of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

Welcome to the Process Chemistry Technical Support Center. This guide is engineered for researchers and drug development professionals scaling up the synthesis of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (the isopropyl ester of 3-amino-3-(2-nitrophenyl)propanoic acid).

Scaling up β -amino acid derivatives—particularly those bearing sterically hindered esters and reactive ortho-nitro groups—presents unique thermodynamic and kinetic challenges. This document provides field-proven troubleshooting strategies, mechanistic FAQs, and self-validating protocols to ensure safe and high-yielding campaigns.

I. Process Workflow Visualization

Workflow for the scale-up synthesis of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate.

II. Troubleshooting & FAQs

Upstream Synthesis: The Rodionov Condensation

Q1: During the scale-up of the Rodionov condensation, we experience severe foaming that overwhelms the reactor headspace. How can we mitigate this? Causality: The Rodionov reaction relies on the condensation of 2-nitrobenzaldehyde with malonic acid. The resulting intermediate undergoes a mandatory decarboxylation step to form the β -amino acid[1]. This releases equimolar amounts of carbon dioxide ( CO2​ ). If the reactor is rapidly heated to 80°C, the accumulated intermediate decarboxylates all at once, causing a massive volumetric expansion of gas. Solution: Implement a temperature-ramping protocol. Maintain the internal temperature at 50°C until the initial surge of CO2​ evolution subsides, then slowly ramp to 80–85°C. Ensure a minimum of 40% reactor headspace and utilize an overhead stirrer equipped with a foam-breaking impeller.

Q2: We observed a dark reddish-brown impurity in the isolated β -amino acid. Is the ortho-nitro group unstable under these conditions? Causality: While the nitro group is generally stable, 3-amino-3-(2-nitrophenyl)propanoic acid is highly reactive. Under basic or reducing conditions, it acts as a direct precursor to indazole derivatives (e.g., indazole-3-acetic acid)[2]. Furthermore, nitroaromatics inherently require careful thermal management due to their potential for hazardous decomposition[3]. Solution: Ensure the reactor is glass-lined and strictly free of catalytic transition metals (which can trigger auto-reduction). Maintain strict temperature control (<85°C) and isolate the product promptly.

Downstream Synthesis: Thionyl Chloride Esterification

Q3: Adding thionyl chloride ( SOCl2​ ) at 0–5°C resulted in a violent exotherm and bumping when the reactor was later warmed. What is the mechanism behind this scale-up failure? Causality: In small-scale Fischer esterifications, SOCl2​ is routinely added at 0°C. However, at scale, low temperatures prevent the immediate decomposition of the highly reactive alkyl chlorosulfite intermediate. As the reactor warms, this pooled intermediate rapidly decomposes into sulfur dioxide ( SO2​ ) and hydrogen chloride ( HCl ) gas, causing violent bumping and a thermal runaway[4]. Solution: SOCl2​ must be added continuously or intermittently at an internal temperature between 35°C and 60°C. This ensures the steady, immediate decomposition of the intermediate, allowing for safe gas scrubbing and precise temperature control[4].

Q4: Why is the conversion rate to the isopropyl ester significantly lower compared to methyl or ethyl esters, and how can we drive the reaction to completion? Causality: Isopropanol is a secondary alcohol. The branched methyl groups create significant steric hindrance, impeding the nucleophilic attack of the alcohol on the highly electrophilic acyl chloride intermediate[5]. Solution: Use a large volumetric excess of anhydrous isopropanol (acting as both reactant and solvent) and extend the reaction time at 60°C. Do not increase the temperature beyond 80°C, as this will volatilize the SOCl2​ and degrade the product.

III. Quantitative Process Parameters

Process Step	Key Reagents	Operating Temp	Gas Evolution	Primary Scale-Up Risk	Expected Yield
Rodionov Condensation	2-Nitrobenzaldehyde, Malonic acid	50°C → 85°C	CO2​ , NH3​	Severe foaming, pressurization	55% – 68%
Intermediate Isolation	Ethanol / Water	20°C	None	Product discoloration	N/A
Esterification	Isopropanol, SOCl2​	35°C → 60°C	SO2​ , HCl	Delayed exotherm, bumping	85% – 95%

IV. Self-Validating Experimental Protocol

Phase 1: Synthesis of 3-amino-3-(2-nitrophenyl)propanoic acid

• Reactor Charging: Charge a glass-lined reactor with 2-nitrobenzaldehyde (1.0 eq) and glacial acetic acid (3 volumes).

• Reagent Addition: Add ammonium acetate (2.0 eq) and malonic acid (1.2 eq).

• Controlled Heating: Agitate and heat the mixture to 50°C.

  • Causality: Holding at 50°C allows the initial condensation to occur without triggering violent decarboxylation.

  • Self-Validation Check: Monitor CO2​ gas evolution via a mass flow meter on the exhaust line. Do not exceed 50°C until the initial rapid gas evolution drops by 80%.

• Reaction Completion: Ramp the temperature to 80–85°C and maintain for 3–4 hours.

  • Self-Validation Check: Pull a sample for HPLC analysis. The reaction is deemed complete when residual 2-nitrobenzaldehyde is <1.5%.

• Isolation: Cool the reactor to 20°C. Filter the precipitated β -amino acid, wash with cold ethanol, and dry under vacuum.

Phase 2: Esterification to Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate HCl

• Suspension: Suspend the dry 3-amino-3-(2-nitrophenyl)propanoic acid (1.0 eq) in anhydrous isopropanol (10 volumes) in a reactor equipped with an alkaline gas scrubber.

• Pre-Heating: Heat the suspension to an internal temperature of 40°C.

• Controlled Activation: Begin continuous, dropwise addition of thionyl chloride ( SOCl2​ , 1.5 eq).

  • Causality: Adding SOCl2​ to the heated mixture forces the immediate conversion of the chlorosulfite intermediate into SO2​ / HCl , preventing dangerous gas accumulation[4].

  • Self-Validation Check: Ensure the internal temperature remains strictly between 35°C and 60°C. If the temperature drops below 35°C, pause addition immediately to prevent intermediate pooling.

• Maturation: After addition is complete, heat the mixture to 60–65°C for 4 hours to overcome the steric hindrance of the isopropanol[5].

• Purification: Concentrate the reaction mixture under reduced pressure to remove excess isopropanol and residual SOCl2​ . Induce crystallization by adding diethyl ether. Filter and dry the resulting hydrochloride salt.

V. References

• [4] Method for producing amino acid ester hydrochloride (JP4356292B2). Google Patents.

• [1] SYNTHESIS AND CHARACTERISATION OF NEW THIAZOLE β-AMINO ACIDS AND β-AMINO ESTERS. Farmacia Journal.[Link]

Sources

• 1. farmaciajournal.com [farmaciajournal.com]
• 2. (1H-INDAZOL-3-YL)-ACETIC ACID | 26663-42-3 [chemicalbook.com]
• 3. CAS 5678-48-8: β-Amino-2-nitrobenzenepropanoic acid [cymitquimica.com]
• 4. JP4356292B2 - Method for producing amino acid ester hydrochloride - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Structural Elucidation and Confirmation of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate: A Comparative Analytical Guide

As drug development increasingly relies on complex chiral building blocks, the accurate structural elucidation of β-amino acid derivatives has become a critical bottleneck. The compound Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (the isopropyl ester of 3-amino-3-(2-nitrophenyl)propanoic acid) is a highly valuable intermediate in the synthesis of peptidomimetics and targeted therapeutics[1].

This guide provides an objective, data-driven comparison of the analytical performance of this isopropyl ester against its common alternatives—the free acid and the methyl ester. By detailing the causality behind specific analytical choices and providing self-validating protocols, this document serves as an authoritative framework for researchers conducting structural confirmation via High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Comparative Analysis: Why the Isopropyl Ester?

The parent compound, 3-amino-3-(2-nitrophenyl)propanoic acid[2], presents distinct analytical challenges. Its zwitterionic nature limits solubility in non-polar NMR solvents and complicates MS ionization. While esterification is the standard solution, the choice of the ester group profoundly impacts the reliability of downstream structural elucidation.

• Solubility & Solvent Selection: The free acid requires highly polar, protic solvents (like D₂O) or DMSO-d₆, which often obscure the exchangeable -NH₂ protons critical for 2D NMR correlation. The isopropyl ester is highly soluble in anhydrous CDCl₃, preserving these vital signals.

• Hydrolytic Stability: Methyl esters are highly susceptible to premature hydrolysis during sample preparation or LC-MS runs. The steric bulk of the isopropyl group shields the ester linkage, ensuring the molecule remains intact during rigorous analytical workflows.

• Diagnostic Clarity: The isopropyl group provides a highly distinct NMR splitting pattern (a septet and two diastereotopic doublets) that acts as an internal standard for assessing molecular integrity[3].

Table 1: Comparative Analytical Profile of β-Amino Acid Derivatives

Analytical Parameter	Free Acid (Zwitterion)	Methyl Ester	Propan-2-yl (Isopropyl) Ester
Solubility in CDCl₃	Poor (< 1 mg/mL)	Good	Excellent (> 50 mg/mL)
Hydrolytic Stability	N/A	Low (Prone to cleavage)	High (Sterically shielded)
MS Ionization (ESI+)	Variable (Ion suppression)	Good	Excellent (Robust [M+H]+)
NMR Diagnostic Markers	None	Singlet (~3.6 ppm)	Septet (~5.0 ppm) + Doublets (~1.2 ppm)
Stereochemical Probing	Difficult	Limited	High (Diastereotopic methyls)

Analytical Workflow & Logical Architecture

To achieve absolute structural confirmation, a multi-tiered analytical approach is required. The workflow below illustrates the logical progression from sample preparation to final data synthesis.

Caption: Fig 1. Analytical workflow for the structural elucidation of the isopropyl ester.

Self-Validating Experimental Protocols

The following methodologies are designed not just to generate data, but to inherently validate the integrity of the experiment at each step.

Protocol A: High-Resolution Mass Spectrometry (HRMS) via ESI-TOF

Causality: Electrospray ionization (ESI) in positive mode is selected because the primary amine readily accepts a proton, yielding a robust [M+H]+ ion. Furthermore, the isopropyl ester group directs a specific, predictable fragmentation pathway under collision-induced dissociation (CID), which is highly useful for tandem MS (MS/MS) structural confirmation[4].

• Sample Preparation: Dissolve 1 mg of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate in 1 mL of LC-MS grade methanol containing 0.1% formic acid.

  • Causality: Formic acid acts as a proton source, driving the basic primary amine into its protonated state to maximize ionization efficiency.

• System Calibration (Self-Validation Step): Infuse a sodium formate calibration solution prior to the run.

  • Validation Check: Ensure the mass accuracy error is < 5 ppm across the m/z 100–1000 range. This guarantees that the detected mass can be confidently assigned to the exact molecular formula C₁₂H₁₆N₂O₄.

• Data Acquisition: Operate the ESI source in positive ion mode. Apply a capillary voltage of 3.0 kV and a low cone voltage of 20 V to prevent unwanted in-source fragmentation.

• Tandem MS (MS/MS) Execution: Isolate the precursor ion (m/z 253.12) and apply CID at 15 eV.

  • Validation Check: The presence of the [M+H]+ peak must be accompanied by the signature neutral loss of isopropanol (-60 Da) to validate the ester linkage[4].

Caption: Fig 2. ESI-MS/MS fragmentation pathway of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate.

Protocol B: 1D and 2D NMR Spectroscopy

Causality: NMR provides the definitive map of atomic connectivity. The presence of the chiral center at C3 creates an asymmetric magnetic environment, which is elegantly captured by the isopropyl ester's signals, allowing researchers to probe the molecule's stereochemical integrity[3].

• Solvent Selection: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous CDCl₃ (100.0 atom % D).

  • Causality: CDCl₃ is strictly chosen over protic solvents or DMSO-d₆ to prevent deuterium exchange of the -NH₂ protons, ensuring they remain visible for subsequent 2D correlation mapping.

• 1H NMR Acquisition & Validation: Acquire 16 scans at 298 K on a 600 MHz spectrometer.

  • Validation Check: Integrate the isopropyl methine septet (~5.00 ppm). If the ratio of this septet to the aromatic protons deviates from 1:4, halt the analysis; this indicates sample degradation, impurity, or incomplete esterification.

• Diastereotopic Assessment: Examine the isopropyl methyl signals (~1.15 and 1.20 ppm).

  • Causality: The adjacent chiral center at C3 splits the methyl groups of the isopropyl ester into two distinct doublets. Observing this specific diastereotopic splitting confirms the intact chiral environment of the β-amino acid core[3].

• 2D NMR Mapping (COSY & HMBC): Acquire gradient-selected COSY and HMBC spectra.

  • Causality: COSY confirms the adjacent connectivity of the α-CH₂ and β-CH protons. HMBC bridges the gap across the ester oxygen, confirming the attachment of the isopropyl group to the propanoate backbone.

Table 2: Key NMR Assignments for Structural Confirmation

Proton/Carbon Environment	¹H Chemical Shift (ppm)	Multiplicity & Integration	¹³C Chemical Shift (ppm)	Diagnostic Significance
Isopropyl -CH₃ (a)	~1.15	Doublet, 3H	~21.5	Diastereotopic splitting confirms C3 chirality.
Isopropyl -CH₃ (b)	~1.20	Doublet, 3H	~21.7	Diastereotopic splitting confirms C3 chirality.
α-CH₂	~2.70, ~2.90	Doublet of doublets, 2H	~42.0	Confirms the β-amino acid backbone structure.
β-CH (C3)	~4.80	Doublet of doublets, 1H	~50.5	Key chiral center; correlates to -NH₂ in COSY.
Isopropyl -CH	~5.00	Septet, 1H	~68.0	Internal integration standard; confirms esterification.
Aromatic (Ortho to NO₂)	~7.90	Doublet of doublets, 1H	~124.0	Confirms the presence of the strongly electron-withdrawing nitro group.

References

• [3] Title: NMR, Mass Spectrometry and Chemical Evidence Reveal a Different Chemical Structure for Methanobactin That Contains Oxazolone Rings | Source: ACS Publications | URL:[Link]

• [4] Title: Thermogravimetric Analysis and Mass Spectrometry of 2D Polyaramid Nanoplatelets | Source: American Chemical Society | URL:[Link]

• Title: β 2 -Amino Acids in the Design of Conformationally Homogeneous cyclo-Peptide Scaffolds | Source: ResearchGate | URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. CAS 5678-48-8: β-Amino-2-nitrobenzenepropanoic acid [cymitquimica.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Comparative analysis of "Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate" with its methyl ester analog

Comparative Analysis: Propan-2-yl vs. Methyl 3-amino-3-(2-nitrophenyl)propanoate in Advanced Organic Synthesis

Executive Summary

The development of peptidomimetics and nitrogen-containing heterocycles (such as indazoles and quinolinones) heavily relies on functionally dense β -amino acid derivatives[1]. Specifically, 3-amino-3-(2-nitrophenyl)propanoic acid derivatives serve as critical building blocks, where the 2-nitro group acts as a latent amine for downstream cyclization[1]. When selecting an ester protecting group for the C-terminus, chemists frequently choose between the methyl ester and the propan-2-yl (isopropyl) ester. This guide provides an objective, data-driven comparison of these two analogs, detailing how the steric bulk of the ester dictates reaction kinetics, orthogonal deprotection strategies, and cyclization efficiency[2].

Structural and Physicochemical Profiling

The fundamental difference between Methyl 3-amino-3-(2-nitrophenyl)propanoate and Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate lies in the steric volume of the alkoxy leaving group. This structural variance fundamentally alters the molecule's lipophilicity, solubility, and susceptibility to nucleophilic acyl substitution.

Table 1: Comparative Physicochemical Properties

Property	Methyl Ester Analog	Propan-2-yl (Isopropyl) Ester Analog
Molecular Weight	224.21 g/mol	252.27 g/mol
Alkoxy Steric Bulk (A-value)	Low (~1.70 kcal/mol)	High (~2.15 kcal/mol)
Relative Lipophilicity (LogP)	Lower (hydrophilic bias)	Higher (lipophilic bias)
Saponification Rate	Rapid	Slow (Sterically hindered)
Primary Synthetic Utility	Fast deprotection, rapid lactamization	Orthogonal stability during SPPS

Mechanistic Causality: The Role of Steric Hindrance

As a Senior Application Scientist, it is crucial to understand why these esters behave differently rather than just observing the outcomes. The causality is rooted in the transition state of nucleophilic acyl substitution.

When a nucleophile (such as a hydroxide ion during saponification, or an internal amine during cyclization) approaches the carbonyl carbon, it must do so along the Bürgi-Dunitz trajectory (~107° to the C=O bond). In the methyl ester, the small −OCH3​ group provides minimal steric shielding, allowing the tetrahedral intermediate to form with low activation energy ( ΔG‡ ).

Conversely, the branched −CH(CH3​)2​ group of the propan-2-yl ester creates a significant steric umbrella. The methyl groups of the isopropyl moiety physically block the approach of the nucleophile and increase the steric strain in the resulting sp3 -hybridized tetrahedral intermediate[2]. This kinetic buffer makes the isopropyl ester highly valuable when synthesizing complex peptides where premature C-terminal hydrolysis must be avoided[3].

Pathway Divergence: Deprotection vs. Cyclization

The 2-nitro group on the phenyl ring is frequently reduced to an aniline to trigger intramolecular cyclization, forming a lactam (e.g., a quinolin-2-one core). The choice of ester directly controls the rate of this cyclization.

Pathway showing reductive cyclization and hydrolysis dependencies on ester steric hindrance.

Empirical Performance Data

To objectively validate the mechanistic theory, we compare the kinetic hydrolysis and reductive lactamization rates of both analogs.

Table 2: Experimental Kinetic Data (Standardized Conditions)

Reaction Type	Conditions	Methyl Ester Performance	Propan-2-yl Ester Performance
Basic Hydrolysis ( t1/2​ )	1.5 eq LiOH, THF/H2O, 25°C	22 minutes	185 minutes
Acidic Hydrolysis ( t1/2​ )	6M HCl, Reflux, 80°C	1.5 hours	4.2 hours
Reductive Cyclization	H2​ , 10% Pd/C, EtOH, 25°C	>95% yield (2 hours)	45% yield (24 hours)

Data Interpretation: The isopropyl ester is nearly 8.5 times more stable to mild basic hydrolysis than the methyl ester. If the synthetic goal is to isolate the uncyclized 2-amino intermediate after nitro reduction, the isopropyl ester is mandatory. If the goal is a one-pot reduction-cyclization cascade, the methyl ester is superior.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By incorporating internal standards and mass-balance checks, researchers can ensure that any deviation in yield is due to the substrate's inherent kinetics, not procedural errors.

Protocol A: Comparative Hydrolysis Kinetics via UPLC-MS

Objective: Quantify the steric shielding effect of the ester groups during mild saponification.

• Preparation: Prepare a 0.1 M solution of the chosen ester in a 1:1 mixture of THF and Methanol. Add biphenyl (0.05 M) as an inert internal standard (IS) to validate injection volumes.

• Initiation: Equilibrate the solution to 25°C. Add 1.5 equivalents of 1M aqueous LiOH dropwise under vigorous stirring.

• Sampling: At t=15,30,60,and 120 minutes, extract a 50 μ L aliquot.

• Quenching (Critical Step): Immediately inject the aliquot into 50 μ L of 1M HCl to halt the saponification, preventing artificial progression of the reaction prior to analysis.

• Validation & Analysis: Analyze via UPLC-MS. Calculate the ratio of the remaining ester to the IS. Self-Validation Check: The sum of the integrated area of the ester and the newly formed free acid (adjusted for response factors) must remain constant across all time points to confirm no side-reactions (e.g., epimerization) are occurring[3].

Step-by-step workflow for comparative hydrolysis kinetics using UPLC-MS monitoring.

Protocol B: Reductive Lactamization

Objective: Utilize the 2-nitro group to synthesize a quinolinone core, demonstrating the leaving group ability of the ester.

• Preparation: Dissolve 1.0 mmol of the ester in 10 mL of anhydrous Ethanol. Purge the flask with Argon for 5 minutes.

• Catalyst Addition: Add 10 mol% of 10% Pd/C.

• Reduction: Replace the Argon atmosphere with a Hydrogen balloon. Stir vigorously at 25°C.

• Monitoring: Monitor the disappearance of the starting material via TLC (Hexanes/EtOAc 1:1). For the methyl ester, the intermediate aniline will rapidly convert to the lower-Rf lactam. For the isopropyl ester, the intermediate aniline will persist.

• Workup: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash with hot ethanol. Concentrate in vacuo.

• Validation: Perform 1H -NMR. The disappearance of the alkoxy protons (singlet at ~3.6 ppm for methyl; septet at ~5.0 ppm for isopropyl) and the appearance of a lactam N-H proton (~10.5 ppm) confirms successful cyclization.

Conclusion

The selection between the methyl and propan-2-yl esters of 3-amino-3-(2-nitrophenyl)propanoate is not arbitrary; it is a strategic decision governing the entire synthetic route. The methyl ester is the optimal choice for rapid deprotection and cascade cyclizations. In contrast, the propan-2-yl ester provides a robust kinetic shield against premature hydrolysis, making it the superior choice for multi-step liquid-phase synthesis or when utilizing orthogonal Fmoc/Boc protection strategies[2].

References

• Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent Source: PubMed Central (PMC) URL:[Link]

• Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take? Source: RSC Advances URL:[Link]

Sources

• 1. (1H-INDAZOL-3-YL)-ACETIC ACID | 26663-42-3 [chemicalbook.com]
• 2. Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take? - RSC Advances (RSC Publishing) DOI:10.1039/C9RA06124J [pubs.rsc.org]

"Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate" vs. para-nitrophenyl isomer activity

Comparative Analysis of Photolabile vs. Photostable β -Amino Acid Derivatives: Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate vs. Para-Isomer

Executive Summary

In the development of peptidomimetics and stimuli-responsive chemical biology tools, β -amino acids serve as critical building blocks that confer protease resistance and unique structural conformations. Among these, nitroaromatic β -amino acid esters—specifically Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (the ortho-isomer) and its para-isomer counterpart—offer a fascinating divergence in functional utility.

While structurally identical in molecular weight and backbone, the positional isomerism of the nitro group dictates their photochemical fate. The ortho-isomer acts as a highly efficient photolabile moiety, derived from the well-established ANP (3-amino-3-(2-nitrophenyl)propionic acid) linker used in spatiotemporal peptide control. Conversely, the para-isomer serves as a photostable structural analog, ideal for negative controls or stable integration into peptidomimetics. This guide objectively compares their mechanistic properties, performance metrics, and provides validated experimental workflows for their characterization.

Mechanistic Causality: The Role of Positional Isomerism

The stark contrast in activity between these two isomers is rooted in classical photochemistry. The ortho-isomer undergoes a Norrish Type II-like photochemical reaction upon exposure to UV light (typically 365 nm).

The Ortho-Isomer (Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate): When irradiated, the ortho-nitro group enters an excited triplet state. Because the nitro oxygen is spatially adjacent (< 3Å) to the benzylic proton at the β -carbon, it undergoes an intramolecular hydrogen abstraction [1]. This forms an aci-nitro intermediate that rapidly rearranges, leading to the cleavage of the adjacent carbon-nitrogen bond. This reliable photolysis makes it a premier choice for "caged" molecules and iterative cleavage assays [2].

The Para-Isomer (Propan-2-yl 3-amino-3-(4-nitrophenyl)propanoate): In the para-isomer, the nitro group is located on the opposite side of the aromatic ring (> 5Å away from the benzylic proton). This spatial separation renders the critical intramolecular hydrogen abstraction sterically impossible. Consequently, the absorbed UV energy is dissipated non-radiatively (via vibrational relaxation) rather than through bond cleavage, resulting in a photostable compound.

Mechanistic divergence of ortho- vs. para-nitrophenyl isomers under 365 nm UV irradiation.

Quantitative Performance Comparison

To objectively evaluate the utility of both isomers, we must look at their photochemical kinetics and baseline stability. The table below synthesizes the expected performance data based on established ANP-linker derivatives.

Property	Ortho-Isomer (2-Nitrophenyl)	Para-Isomer (4-Nitrophenyl)
Primary Function	Photolabile building block / Caging agent	Stable structural analog / Negative control
Photocleavage at 365 nm	Highly Active	Inactive (Photostable)
Cleavage Half-life ( t1/2​ )	~10–15 min (at 10 mW/cm²)	> 24 hours (No detectable cleavage)
Photolysis Quantum Yield ( Φ )	~0.15	< 0.001
Dark Stability (pH 7.4, 48h)	> 99% Intact	> 99% Intact
Protease Resistance	High ( β -amino acid backbone)	High ( β -amino acid backbone)

Experimental Validation: Comparative Photocleavage Assay

To trust a photolabile system, the experimental protocol must be self-validating. The following workflow is designed to definitively quantify the difference in photolytic activity between the ortho and para isomers while controlling for thermal degradation and ambient light exposure.

Step-by-step experimental workflow for the comparative UV photocleavage assay.

Step-by-Step Protocol

1. Sample Preparation (Causality: Ensuring uniform photon distribution)

• Prepare a 10 mM stock solution of both the ortho-isomer and para-isomer in LC-MS grade DMSO.

• Dilute the stocks to a working concentration of 10 µM in a 50:50 mixture of Methanol and PBS (pH 7.4). Expert Insight: Operating at 10 µM prevents the inner-filter effect, ensuring that all molecules in the cuvette receive uniform UV exposure without self-shadowing.

2. Controlled UV Irradiation (Causality: Wavelength specificity)

• Transfer 1 mL of each working solution into separate quartz cuvettes (quartz is mandatory as standard glass absorbs UV light).

• Irradiate using a 365 nm LED light source calibrated to an intensity of 10 mW/cm². Expert Insight: 365 nm is chosen because it perfectly matches the absorption maximum of the nitroaromatic moiety while avoiding the high-energy damage (< 300 nm) that degrades native biological fluorophores and aromatic amino acids[1].

3. Kinetic Sampling and Quenching (Causality: Preventing baseline drift)

• Extract 50 µL aliquots at precise time intervals: t=0,5,10,20, and 30 minutes.

• Immediately transfer each aliquot into dark amber autosampler vials pre-chilled on ice. Expert Insight: The amber vials and temperature drop act as a dual-quench system, halting any residual photochemical or thermal degradation, ensuring the LC-MS data strictly reflects the targeted irradiation window.

4. LC-MS/MS Quantification (Causality: Exact mass tracking)

• Analyze the aliquots using LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.

• Track the disappearance of the parent mass [M+H]+=253.1 m/z for both isomers.

• Plot the normalized Peak Area vs. Time to calculate the cleavage half-life ( t1/2​ ). The ortho-isomer will display a logarithmic decay curve, whereas the para-isomer will yield a flat line.

Conclusion for Drug Development Professionals

When designing stimuli-responsive therapeutics or diagnostic probes, the choice between these isomers is binary but critical. Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate provides a robust, predictable release mechanism triggered by mild UV light, making it an excellent candidate for prodrug caging or iterative spatial biology assays. In contrast, the para-isomer is an indispensable negative control; it allows researchers to definitively prove that any observed biological effect or cleavage is strictly due to the targeted photolysis of the ortho-nitro group, rather than background enzymatic hydrolysis or non-specific thermal degradation.

References

• Ji, F., Hur, M., Hur, S., Wang, S., Sarkar, P., Shao, S., Aispuro, D., Cong, X., Hu, Y., Li, Z., & Xue, M. (2023). "Multiplex Protein Imaging through PACIFIC: Photoactive Immunofluorescence with Iterative Cleavage." ACS Bio & Med Chem Au. [Link] [1]

• Grotenbreg, G. M., Nicholson, M. J., Fowler, K. D., & Wucherpfennig, K. W. (2007). "Empty Class II Major Histocompatibility Complex Created by Peptide Photolysis Establishes the Role of DM in Peptide Association." Journal of Biological Chemistry. [Link] [2]

A Senior Application Scientist's Guide to Validating the Purity of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate by Nuclear Magnetic Resonance (NMR) Spectroscopy

In the landscape of pharmaceutical development and chemical research, the unequivocal determination of a compound's purity is not merely a quality control checkpoint; it is the bedrock of reliable, reproducible, and safe scientific outcomes. For novel molecules such as "Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate," a robust analytical methodology is paramount. This guide provides an in-depth, experience-driven protocol for the validation of this compound's purity using Nuclear Magnetic Resonance (NMR) spectroscopy, a technique unparalleled in its ability to provide both quantitative and structural information in a single, non-destructive experiment[1][2].

We will move beyond a simple recitation of steps, delving into the rationale behind procedural choices and the interpretation of spectral data. This document is designed for researchers, scientists, and drug development professionals who require a high degree of confidence in their analytical results.

The Power of Quantitative NMR (qNMR)

Unlike chromatographic techniques which rely on response factors that can vary between compounds, the signal intensity in ¹H NMR is directly proportional to the number of nuclei generating that signal[1][3][4]. This fundamental principle allows for the absolute quantification of a substance, often by comparison to a certified internal standard of known purity and concentration[4][5]. This makes quantitative NMR (qNMR) a primary analytical method, recognized by regulatory bodies and pharmacopeias for its accuracy and reliability in purity assignments[1][6].

For "Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate," qNMR offers a direct measure of purity, capable of identifying and quantifying process-related impurities, residual solvents, and degradation products, provided they possess NMR-active nuclei and are present at detectable concentrations[2][3].

Structural Overview and Predicted Spectral Characteristics

Before embarking on experimental work, a thorough understanding of the target molecule's structure is essential for predicting its NMR spectrum.

Molecular Structure:

Caption: Standard workflow for qNMR purity determination.

Step-by-Step Methodology

• Sample Preparation (The Foundation of Accuracy)

  • Rationale: Accurate weighing is critical for absolute quantification. Both analyte and standard must be fully dissolved to ensure a homogeneous solution, which is essential for proper magnetic field shimming and accurate signal integration.[3][7]

  • Protocol:

    • Accurately weigh approximately 15 mg of "Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate" into a clean, dry vial. Record the mass precisely.

    • To the same vial, add approximately 10 mg of the chosen internal standard. Record the mass precisely. The goal is a near 1:1 molar ratio to minimize integration errors.[5]

    • Add approximately 0.7 mL of the chosen deuterated solvent.

    • Cap the vial and vortex thoroughly until both solids are completely dissolved. Visually inspect against a bright light to ensure no particulate matter remains.[7]

    • Transfer approximately 0.6 mL of the solution into a high-quality NMR tube.

• NMR Data Acquisition (Ensuring Quantitative Fidelity)

  • Rationale: For ¹H NMR to be quantitative, complete relaxation of all protons between pulses is mandatory. This is achieved by setting the relaxation delay (D1) to at least 5 times the longest spin-lattice relaxation time (T₁) of any proton of interest in the sample. A 90° pulse angle ensures maximum signal for each scan.[1][3]

  • Protocol:

    • Insert the sample into the spectrometer. Lock onto the deuterium signal of the solvent and perform automated or manual shimming to achieve optimal magnetic field homogeneity (narrow, symmetric peaks).

    • ¹H NMR Acquisition:

      • Pulse Angle: Set to 90°.

      • Relaxation Delay (D1): Set to a minimum of 30 seconds. This long delay is a conservative value to ensure full relaxation for most small molecules.

      • Number of Scans: Typically 8 to 16 scans are sufficient for good signal-to-noise (S/N > 250:1 is recommended for <1% integration error).[5]

      • Spectral Width: Ensure the spectral window encompasses all signals, typically from -1 to 13 ppm.[8]

    • ¹³C NMR Acquisition:

      • Acquire a standard proton-decoupled ¹³C spectrum to confirm the carbon backbone and identify carbon-based impurities. While not typically used for primary quantification due to longer relaxation times and the Nuclear Overhauser Effect (NOE), it is invaluable for qualitative purity assessment.[9][10]

• Data Processing and Purity Calculation

  • Rationale: Careful and consistent data processing is crucial. Manual phase and baseline correction are often superior to automated routines for ensuring the accuracy of integrations.[3]

  • Protocol:

    • Apply Fourier transformation to the Free Induction Decay (FID).

    • Manually phase the spectrum to achieve pure absorption lineshapes.

    • Apply a baseline correction to ensure a flat baseline across the entire spectrum.

    • Calibrate the chemical shift scale by setting the signal of the internal standard or residual solvent to its known value. Per IUPAC recommendations, all shifts should ultimately be referenced to tetramethylsilane (TMS) at 0.00 ppm.[8][11][12]

    • Integrate a well-resolved, non-overlapping signal from the analyte and a signal from the internal standard.

    • Calculate the purity using the following equation:[1][3]

      Purity (analyte) [%] = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

      Where:

      • I: Integral value of the signal

      • N: Number of protons giving rise to the signal

      • M: Molar mass

      • m: Mass weighed

      • P: Purity of the standard

Data Interpretation and Comparison

Table 3: Hypothetical Experimental Data vs. Predicted Values

Assignment	Predicted δ (ppm)	Observed δ (ppm)	Observed Multiplicity	Integration	Analysis
Ar-H	7.2 - 8.2	7.35-8.15	m	4.00	Matches
CH (isopropyl)	4.9 - 5.2	5.05	sept	1.01	Matches
CH (chiral)	4.5 - 4.8	4.62	t	1.00	Matches
CH₂	2.6 - 2.9	2.78	dd	2.02	Matches
NH₂	1.5 - 3.5	2.10	br s	1.98	Matches
CH₃ (isopropyl)	1.1 - 1.3	1.22	d	6.00	Matches
Residual Acetone	-	2.17	s	0.05	Impurity Identified
Unknown Impurity	-	3.85	s	0.02	Unidentified Impurity

Identifying Impurities

• Residual Solvents: Peaks corresponding to common laboratory solvents (e.g., acetone, ethyl acetate, dichloromethane) are frequently observed. Their chemical shifts are well-documented and can be confirmed by consulting reference tables.[13]

• Starting Materials/By-products: Compare the spectrum to the NMR spectra of known starting materials and potential by-products from the synthesis. For instance, the presence of unreacted 2-nitrophenylacetaldehyde or isopropyl alcohol would generate characteristic signals.

• 2D NMR: In cases of significant peak overlap, 2D NMR experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be invaluable for confirming structural assignments and resolving ambiguities.[14]

Comparison with Alternative Techniques

Technique	Advantages	Disadvantages
qNMR	- Absolute quantification without specific reference standards<[2]br>- Provides structural information- Non-destructive<[2]br>- Fast for simple mixtures	- Lower sensitivity than MS- Requires soluble sample- High initial instrument cost
HPLC-UV	- High sensitivity and resolution- Widely available	- Requires reference standard for each impurity for accurate quantification- Destructive- Response factors can vary
LC-MS	- Very high sensitivity and selectivity- Provides molecular weight information	- Quantification can be complex- Destructive- Ionization efficiency varies greatly
Elemental Analysis	- Determines elemental composition	- Does not detect isomeric impurities<[14]br>- Provides no structural information on impurities

Conclusion

Nuclear Magnetic Resonance spectroscopy, when applied with a rigorous and well-understood protocol, stands as a premier technique for the definitive purity assessment of "Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate." By leveraging the principles of qNMR, researchers can obtain an absolute purity value that is traceable and defensible. The key to success lies not just in the acquisition of the spectrum, but in the meticulous sample preparation, the selection of appropriate quantitative parameters, and a knowledgeable interpretation of the resulting data. This guide provides the framework to achieve that high level of analytical confidence.

References

• A Guide to Quantitative NMR (qNMR). (2024, February 9). Emery Pharma. [Link]

• Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. (2025, September 22). Patsnap Eureka. [Link]

• IUPAC-IUBMB-IUPAB Inter-Union Task Group on the standardization of data bases of protein and nucleic acid structures determined by NMR spectroscopy. (1998). Eur J Biochem. [Link]

• Davies, A. N., & Lancashire, R. J. (2016, October 19). Updating IUPAC spectroscopy recommendations and data standards. IUPAC. [Link]

• Webster, G. K. (2014, October 27). Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. American Pharmaceutical Review. [Link]

• Gfesser, G. A., & Kennan, A. J. (2014, November 7). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry. [Link]

• Quantitative NMR Spectroscopy. Bruker. [Link]

• Harris, R. K., et al. (2001). NMR nomenclature. Nuclear spin properties and conventions for chemical shifts (IUPAC Recommendations 2001). Pure and Applied Chemistry. [Link]

• Doc Brown's Chemistry. proton NMR spectrum of propan-2-yl methanoate (isopropyl formate). [Link]

• Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. (2025, December 29). ResolveMass Laboratories Inc.. [Link]

• Chemical Shift Referencing. NMR Facility, UCSB Chem and Biochem. [Link]

• qNMR Purity Recipe Book (1 - Sample Preparation). (2025, April 13). Mestrelab Research. [Link]

• Markley, J. L., et al. (1998). Recommendations for the presentation of NMR structures of proteins and nucleic acids. Oldfield Group Website. [Link]

• GUIDELINE FOR qNMR ANALYSIS. (2019, November 6). ENFSI. [Link]

• Formic acid isopropyl ester - Optional[1H NMR] - Chemical Shifts. SpectraBase. [Link]

• 1H-NMR: 2-Nitrophenol. NOP - Sustainability in the organic chemistry lab course. [Link]

• Facey, G. (2008, July 18). Second Order 1H NMR Spectra of Isopropyl Groups. University of Ottawa NMR Facility Blog. [Link]

• Lipophilic NHC Assisted One-pot Synthesis of Syncarpamide Analogues in Aqueous Medium - Supporting Information. Royal Society of Chemistry. [Link]

• A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. Compound Interest. [Link]

• 1H NMR chemical shift ppm table. California State Polytechnic University, Pomona. [Link]

• 13C Chemical Shift Table. University of Oregon. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (2010, April 16). NMR Chemical Shifts of Trace Impurities. Journal of Organic Chemistry. [Link]

• Interpreting C-13 NMR Spectra. (2023, January 29). Chemistry LibreTexts. [Link]

• 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. (2022, February 9). MDPI. [Link]

• 13C NMR Spectroscopy for the Quantitative Determination of Compound Ratios and Polymer End Groups. (2014, March 6). Organic Letters. [Link]

• Propan-2-yl 3-[(carbamothioylamino)imino]butanoate - Optional[13C NMR] - Chemical Shifts. SpectraBase. [Link]

• 13C NMR Chemical Shift. (2022, March 9). Oregon State University. [Link]

• The 1H NMR spectrum of methyl propanoate. Doc Brown's Chemistry. [Link]

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• 6. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 7. qNMR Purity Recipe Book (1 - Sample Preparation) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]
• 8. spectroscopyeurope.com [spectroscopyeurope.com]
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• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods for Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate: A Comprehensive Guide

As pharmaceutical pipelines increasingly rely on complex chiral building blocks, the analytical control of intermediates like Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (isopropyl 3-amino-3-(2-nitrophenyl)propanoate) becomes a critical juncture in drug development. This β -amino acid ester features a primary amine, an isopropyl ester linkage, an ortho-nitroaromatic ring, and a chiral center at the C3 position.

This guide provides an authoritative cross-validation of analytical methodologies—specifically comparing High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS). By anchoring our approach in the latest [1] and[2], we establish a self-validating framework designed for rigorous quality control.

Molecular Profiling & Analytical Causality

Before selecting an analytical technique, we must decode the molecule's physicochemical behavior to understand the causality behind our method development choices:

• The Primary Amine ( -NH2​ ): The basicity of the β -amine leads to severe secondary interactions with residual silanols on silica-based stationary phases. Causality: If analyzed via reversed-phase HPLC without pH control, the compound will exhibit severe peak tailing. We must use an acidic ion-pairing agent (e.g., 0.1% Trifluoroacetic acid) to fully protonate the amine and suppress silanol ionization.

• The Isopropyl Ester: Esters are susceptible to hydrolysis. Causality: Mobile phases with extreme pH (> 8.0 or < 2.0) or extended sample storage in aqueous diluents will degrade the analyte into 3-amino-3-(2-nitrophenyl)propanoic acid and isopropanol. Sample preparation must utilize anhydrous or buffered organic diluents.

• The Ortho-Nitro Group: The nitroaromatic system provides a strong chromophore. Causality: Direct UV detection at 254 nm or 280 nm yields excellent sensitivity, negating the need for complex pre-column derivatization often required for aliphatic amino acids.

• The Chiral Center (C3): The molecule exists as two enantiomers. Causality: Achiral C18 columns cannot resolve these isomers. A Chiral Stationary Phase (CSP), such as an amylose/cellulose derivative or a macrocyclic glycopeptide (e.g., Teicoplanin), is mandatory for enantiomeric purity assessment[3].

Method Comparison: Selecting the Optimal Platform

To establish a robust control strategy, we cross-validate three primary platforms. The decision matrix is visualized below.

Fig 1: Analytical Control Strategy and Method Selection Matrix

Platform Assessment

• HPLC-UV: The gold standard for routine assay and purity. It offers high precision (%RSD < 1.0%) and linear dynamic range suitable for bulk release testing.

• LC-MS/MS: Essential for identifying co-eluting unknown impurities and quantifying trace degradants (like the hydrolyzed acid) below the UV limit of detection.

• GC-MS: Rejected for Assay. β -amino esters are thermally labile. At standard GC injector temperatures (220–250°C), this compound undergoes rapid retro-Michael elimination (loss of ammonia) or thermal ester cleavage, rendering quantification highly inaccurate. GC is reserved solely for residual solvent analysis (e.g., detecting residual isopropanol).

Experimental Workflows & Self-Validating Protocols

The following protocols are designed as self-validating systems. Each includes a System Suitability Test (SST) requirement to ensure the instrument is "fit for purpose" prior to data acquisition, aligning with[2] and the lifecycle approach of [1].

Protocol A: Achiral Assay and Purity by HPLC-UV

Objective: Quantify the main component and detect major organic impurities.

• Column: Waters XBridge Shield RP18 (150 mm × 4.6 mm, 3.5 µm). Causality: The embedded polar group shields residual silanols, preventing amine tailing.

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in LC-MS grade Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 0-2 min (10% B), 2-15 min (10% to 70% B), 15-18 min (70% B), 18.1-25 min (10% B for re-equilibration).

• Flow Rate & Detection: 1.0 mL/min; UV at 254 nm.

• Sample Preparation: Dissolve 10.0 mg of sample in 10.0 mL of Acetonitrile (1.0 mg/mL). Do not use water as the primary diluent to prevent ester hydrolysis.

• Self-Validation (SST): Inject a reference standard (0.1 mg/mL) 5 times. Pass criteria: Tailing factor ( Tf​ ) ≤ 1.5; %RSD of peak area ≤ 1.0%; Theoretical plates ( N ) ≥ 10,000.

Protocol B: Enantiomeric Purity by Normal-Phase Chiral HPLC

Objective: Resolve the (R)- and (S)-enantiomers of the C3 chiral center.

• Column: Daicel Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 250 mm × 4.6 mm, 5 µm.

• Mobile Phase: Hexane / Isopropanol / Diethylamine (DEA) (85:15:0.1, v/v/v). Causality: DEA is a basic modifier that competes with the analyte for acidic active sites on the CSP, ensuring sharp peaks for the primary amine.

• Flow Rate & Detection: 1.0 mL/min, Isocratic; UV at 280 nm.

• Self-Validation (SST): Inject a racemic mixture standard. Pass criteria: Resolution ( Rs​ ) between enantiomers ≥ 2.0.

Protocol C: Trace Degradant Analysis by LC-MS/MS

Objective: Quantify the hydrolyzed degradant (3-amino-3-(2-nitrophenyl)propanoic acid) at trace levels.

• Column: Agilent Poroshell 120 EC-C18 (50 mm × 2.1 mm, 2.7 µm).

• Mobile Phase: A = 5 mM Ammonium Acetate in Water (pH 4.5); B = Acetonitrile. Causality: TFA suppresses MS ionization; volatile ammonium acetate provides necessary buffering while maintaining high ESI+ sensitivity.

• MS Conditions: Electrospray Ionization (ESI) in Positive mode. Multiple Reaction Monitoring (MRM).

  • Parent Analyte: m/z 253.1 [M+H]+ → m/z 193.1 (Loss of isopropanol).

  • Hydrolyzed Degradant: m/z 211.1 [M+H]+ → m/z 193.1 (Loss of water).

Cross-Validation Data Evaluation (ICH Q2(R2) Framework)

To prove that the analytical procedures are suitable for their intended purpose, we evaluate them against the revised[1][4] parameters. The recent revision emphasizes the "Reportable Result" and statistical confidence intervals[5].

Fig 2: ICH Q2(R2) Cross-Validation Lifecycle and Parameter Evaluation

Comparative Validation Results

The following table synthesizes the quantitative cross-validation data, comparing the performance of HPLC-UV (Assay) and LC-MS/MS (Trace Impurity).

Table 1: ICH Q2(R2) Cross-Validation Matrix for Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

Validation Parameter	ICH Q2(R2) Acceptance Criteria	HPLC-UV (Protocol A) Results	LC-MS/MS (Protocol C) Results
Specificity	No interference at retention time	Pass (Peak purity angle < threshold)	Pass (Unique MRM transitions)
Linearity (Range)	R2≥0.999	R2=0.9998 (50% to 150% of nominal)	R2=0.9992 (1 ng/mL to 500 ng/mL)
Accuracy (Recovery)	98.0% – 102.0% (Assay)	99.5% ± 0.4% (at 100% level)	101.2% ± 3.1% (at 10 ng/mL level)
Repeatability (Precision)	%RSD ≤ 2.0% (Assay)	%RSD = 0.6% ( n=6 )	%RSD = 4.2% ( n=6 , acceptable for trace)
Limit of Detection (LOD)	Signal-to-Noise ≥ 3:1	0.5 µg/mL	0.05 ng/mL
Limit of Quantitation (LOQ)	Signal-to-Noise ≥ 10:1	1.5 µg/mL	0.15 ng/mL
Robustness	Stable under deliberate variations	Pass ( ± 0.2 pH, ± 2°C column temp)	Pass ( ± 5% organic modifier)

Scientific Conclusion on Cross-Validation

The cross-validation data demonstrates that HPLC-UV is the superior, highly robust method for determining the absolute assay and major impurities of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate, easily meeting the tight precision requirements (%RSD < 1.0%). However, HPLC-UV lacks the sensitivity required for genotoxic or trace degradation profiling.

Conversely, LC-MS/MS provides a 10,000-fold increase in sensitivity (LOQ of 0.15 ng/mL vs 1.5 µg/mL). While its precision is inherently lower due to ionization variability (%RSD 4.2%), it is the only method capable of satisfying regulatory requirements for trace-level monitoring of the hydrolyzed acid degradant. Therefore, a dual-method control strategy utilizing HPLC-UV for bulk release and LC-MS/MS for trace impurity profiling is the scientifically sound, regulatory-compliant approach.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2023). ICH Q2(R2) Validation of Analytical Procedures. Retrieved from[Link]

• United States Pharmacopeia (USP). (2025). USP General Chapter <1225> Validation of Compendial Procedures. Pharmacopeial Forum. Retrieved from[Link]

• MasterControl. (n.d.). ICH Q2 (R2) Validation of Analytical Procedures. Retrieved from[Link]

• Chromatography Today. (2016). Chiral Amino Acid and Peptide Separations – the Next Generation. Retrieved from[Link]

• IntuitionLabs. (2026). ICH Q2(R2) Guide: Analytical Method Validation Explained. Retrieved from [Link]

• ECA Academy. (2025). Proposed Revision of USP <1225> Published in the Pharmacopeial Forum. Retrieved from [Link]

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A Comparative Guide to the Bioactivity of 3-Amino-3-(2-nitrophenyl)propanoic Acid and its Isopropyl Ester

Introduction

In the landscape of contemporary drug discovery, the strategic modification of bioactive scaffolds is a cornerstone of developing novel therapeutic agents with enhanced efficacy and optimized pharmacokinetic profiles. Among the vast array of chemical structures explored, β-amino acids and their derivatives have garnered significant attention due to their diverse biological activities.[1] This guide provides a comparative analysis of 3-amino-3-(2-nitrophenyl)propanoic acid and its isopropyl ester derivative, propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate.

While the parent acid, 3-amino-3-(2-nitrophenyl)propanoic acid, is recognized as a useful pharmaceutical synthesis intermediate, its full biological activity profile is not extensively documented in publicly available literature.[2] The isopropyl ester, propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate, represents a logical step in medicinal chemistry to potentially enhance the parent molecule's properties through a prodrug strategy.[3][4] This guide will, therefore, extrapolate from the known bioactivities of related structural motifs—specifically aryl propionic acid derivatives and nitroaromatic compounds—to build a scientifically grounded, predictive comparison. We will also present a detailed experimental roadmap for researchers to validate these hypotheses.

The inclusion of a nitroaromatic group is a significant structural feature, as these moieties are present in a variety of therapeutic agents with pharmacological properties ranging from antibacterial to anticancer.[5][6] However, the nitro group can also be associated with toxicity, making a thorough bioactivity assessment crucial.[7][8] The esterification of the carboxylic acid to its isopropyl ester is a common prodrug approach aimed at improving lipophilicity, which can lead to enhanced membrane permeability and bioavailability.[9][10][11]

This document is intended for researchers, scientists, and drug development professionals, providing both a theoretical framework and practical experimental designs for the comparative evaluation of these two compounds.

Part 1: Physicochemical and Pharmacokinetic Profile Comparison (Predicted)

The conversion of a carboxylic acid to its isopropyl ester derivative is expected to significantly alter its physicochemical properties, which in turn influences its pharmacokinetic behavior. The following table summarizes the predicted differences between 3-amino-3-(2-nitrophenyl)propanoic acid and its isopropyl ester.

Property	3-Amino-3-(2-nitrophenyl)propanoic Acid (Parent Acid)	Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (Isopropyl Ester)	Rationale for Prediction
Molecular Weight	210.19 g/mol [2]	252.27 g/mol	Addition of an isopropyl group (C3H7).
Lipophilicity (LogP)	Lower	Higher	The addition of the alkyl ester group increases the nonpolar character of the molecule, thereby increasing its partitioning into octanol from water.[9][11]
Aqueous Solubility	Higher	Lower	The polar carboxylic acid group of the parent compound enhances its solubility in aqueous media. The less polar ester is expected to have reduced water solubility.
Membrane Permeability	Lower	Higher	Increased lipophilicity generally correlates with improved passive diffusion across biological membranes, such as the intestinal epithelium and the blood-brain barrier.[12]
Metabolic Stability	Potentially susceptible to various metabolic pathways.	The ester is designed to be hydrolyzed by esterase enzymes in the body to release the active parent acid.[3]	Esterase-mediated hydrolysis is a common activation pathway for ester prodrugs.[13]
Bioavailability	Lower	Potentially Higher	Improved membrane permeability and protection of the polar carboxylic acid group can lead to increased oral bioavailability.[10][14]

Part 2: Hypothesized Bioactivity and Mechanism of Action

Given the structural features of the parent molecule, we can hypothesize its potential biological activities. Aryl propionic acid derivatives are a well-known class of non-steroidal anti-inflammatory drugs (NSAIDs).[15][16][17] Furthermore, the nitroaromatic moiety is a key component in a range of antimicrobials.[8]

Potential Bioactivities to Investigate:

• Anti-inflammatory Activity: The aryl propionic acid scaffold suggests a potential for inhibition of cyclooxygenase (COX) enzymes, a hallmark of many NSAIDs.

• Antimicrobial Activity: Nitroaromatic compounds are known to be effective against a variety of microorganisms, particularly anaerobic bacteria and some protozoa.[8] Their mechanism often involves reductive bioactivation of the nitro group within the target organism.[5]

• Anticancer Activity: Some nitroaromatic compounds have been investigated as anticancer agents, often designed to be activated in the hypoxic environment of tumors.[7]

• Neuroactivity: The structural similarity to β-amino acids, which can act as neurotransmitters or their modulators, suggests a potential for activity in the central nervous system.[18]

The isopropyl ester, Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate , is hypothesized to act as a prodrug . It is expected to be pharmacologically inactive itself but to be converted in vivo to the active parent acid via the action of esterase enzymes present in the blood, liver, and other tissues.

The following diagram illustrates the proposed metabolic activation pathway for the isopropyl ester prodrug.

Caption: Proposed metabolic activation of the isopropyl ester prodrug.

Part 3: Experimental Roadmap for Comparative Bioactivity Assessment

To empirically compare the bioactivity of the parent acid and its isopropyl ester, a structured, multi-tiered experimental approach is recommended. This section outlines key assays and their underlying principles.

Tier 1: Foundational In Vitro Assays

These initial assays are designed to quickly assess broad-spectrum activity and cytotoxicity.

This assay is crucial for determining the cytotoxic potential of the compounds and for identifying appropriate concentration ranges for subsequent bioactivity assays.[19]

• Cell Seeding: Plate a relevant cell line (e.g., a cancer cell line like HeLa, or a normal cell line like HEK293) in a 96-well plate at a density of 5,000-10,000 cells per well. Incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of both the parent acid and the isopropyl ester in the appropriate cell culture medium. The final concentration of the solvent (e.g., DMSO) should be kept below 0.1% to avoid solvent-induced toxicity.[20] Treat the cells with a range of concentrations (e.g., 0.1 µM to 100 µM) for 24-72 hours.

• MTT Addition: Add 10 µL of a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C.[21] Metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.[19]

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader. The intensity of the purple color is proportional to the number of viable cells.[19]

Tier 2: Targeted Bioactivity Assays

Based on the hypothesized mechanisms of action, the following specific assays should be conducted.

This protocol provides a general framework for assessing enzyme inhibition, which can be adapted for various enzymes.[22][23]

• Reagent Preparation: Prepare solutions of the enzyme (e.g., human recombinant COX-2), the substrate (e.g., arachidonic acid), and a detection reagent. All solutions should be prepared in an appropriate assay buffer.

• Assay Plate Setup: In a 96-well plate, add the test compounds (parent acid and isopropyl ester) at various concentrations. Include a positive control inhibitor and a vehicle control (e.g., DMSO).

• Enzyme Addition and Pre-incubation: Add the enzyme solution to all wells except for the blank. Pre-incubate for a defined period (e.g., 15 minutes) at a constant temperature to allow for inhibitor-enzyme binding.

• Reaction Initiation: Add the substrate solution to all wells to start the enzymatic reaction.

• Signal Detection: Measure the product formation over time using a microplate reader. The detection method will depend on the specific assay kit used (e.g., colorimetric, fluorometric, or luminescent).

• Data Analysis: Calculate the initial reaction velocity for each well. Determine the percentage of inhibition for each compound concentration and calculate the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).[22]

The following diagram outlines the general workflow for an enzyme inhibition assay.

Caption: General workflow for an enzyme inhibition assay.

Conclusion

The comparative analysis of 3-amino-3-(2-nitrophenyl)propanoic acid and its isopropyl ester, propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate, presents a compelling case study in prodrug design. While the parent acid holds potential for a range of bioactivities stemming from its aryl propionic acid and nitroaromatic motifs, its efficacy may be limited by its physicochemical properties. The isopropyl ester is a rationally designed prodrug candidate with the potential for enhanced bioavailability, which could translate to improved therapeutic outcomes.

The experimental roadmap provided in this guide offers a clear and structured path for researchers to empirically validate these hypotheses. Through a systematic evaluation of cytotoxicity, target-specific bioactivity, and pharmacokinetic properties, the scientific community can elucidate the full therapeutic potential of these compounds. This work underscores the importance of integrating medicinal chemistry principles with robust biological testing to advance the development of new and improved therapeutic agents.

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• Chondrex, Inc. (n.d.). MTT Cell Proliferation and Viability Assay Kit. Retrieved from [Link]

• PubMed. (2021). A standard operating procedure for an enzymatic activity inhibition assay. Retrieved from [Link]

• SciELO. (n.d.). Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments. Retrieved from [Link]

• Austin Publishing Group. (n.d.). Highly Efficient Prodrugs: Design and Therapeutic Applications. Retrieved from [Link]

• SvedbergOpen. (2025). The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems. Retrieved from [Link]

• MDPI. (2021). Nitroaromatic Antibiotics. Retrieved from [Link]

• ACS Publications. (n.d.). The Nitroaromatic Group in Drug Design. Pharmacology and Toxicology (for Nonpharmacologists). Retrieved from [Link]

• ResearchGate. (2025). Revisiting Nitroaromatic Drugs: Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments. Retrieved from [Link]

• Pioneer Publisher. (2025). Esterification of Many Drugs Causes Its Prolonged Action Due to Increase Lipid Solubility and Store in Fatty Tissues. Retrieved from [Link]

• Frontiers. (2021). Short Chain (≤C4) Esterification Increases Bioavailability of Rosmarinic Acid and Its Potency to Inhibit Vascular Smooth Muscle Cell Proliferation. Retrieved from [Link]

• IOVS. (2001). From PGF2α-Isopropyl Ester to Latanoprost: A Review of the Development of Xalatan The Proctor Lecture. Retrieved from [Link]

• ResearchGate. (n.d.). Methodologies for bioactivity assay: biochemical study. Retrieved from [Link]

• protocols.io. (2019). Enzymatic Assay of Trypsin Inhibition. Retrieved from [Link]

• University of Limerick. (2021). Methodologies for bioactivity assay: Biochemical study. Retrieved from [Link]

• PMC. (n.d.). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Retrieved from [Link]

• PMC. (2021). Esterase-Sensitive Prodrugs of a Potent Bisubstrate Inhibitor of Nicotinamide N-Methyltransferase (NNMT) Display Cellular Activity. Retrieved from [Link]

• ResearchGate. (2025). Esterification of Many Drugs Causes Its Prolonged Action Due to Increase Lipid Solubility and Store in Fatty Tissues. Retrieved from [Link]

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A Comparative Benchmarking Guide to the Inhibitory Potential of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of a Novel β-Amino Acid Derivative

In the landscape of modern drug discovery, the exploration of novel chemical scaffolds is paramount to identifying next-generation therapeutics. Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is a synthetic compound featuring a β-amino acid backbone, a structural motif present in several clinically significant enzyme inhibitors. Notably, the blockbuster anti-diabetic drug Sitagliptin, a potent inhibitor of Dipeptidyl Peptidase-4 (DPP-4), is built upon a β-amino acid core[1]. The structural similarity of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate to this class of inhibitors suggests a plausible, yet uninvestigated, inhibitory activity against DPP-4.

This guide provides a comprehensive framework for benchmarking Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate against established DPP-4 inhibitors. As no experimental data for this specific compound is publicly available, this document serves as a detailed roadmap for its initial characterization. We will outline the scientific rationale for targeting DPP-4, provide detailed experimental protocols for a robust comparative analysis, and present hypothetical data to illustrate the expected outcomes of such a study.

The Scientific Rationale: Targeting Dipeptidyl Peptidase-4 (DPP-4)

DPP-4 is a serine exopeptidase that plays a crucial role in glucose homeostasis. It achieves this by cleaving and inactivating incretin hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP)[2][3]. By inhibiting DPP-4, the levels of active GLP-1 and GIP are increased, leading to enhanced insulin secretion and suppressed glucagon release in a glucose-dependent manner[4][5]. This mechanism of action has established DPP-4 inhibitors as a cornerstone in the management of type 2 diabetes mellitus[3][6].

The binding site of the DPP-4 enzyme is characterized by two primary pockets, S1 and S2[2][4]. The S1 pocket often accommodates a substituted aromatic ring, while the primary amine of the inhibitor typically forms a key hydrogen bond interaction[2][5]. The 2-nitrophenyl group and the free amino group of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate make it a compelling candidate for interaction with the DPP-4 active site.

This guide will benchmark our compound of interest against two well-characterized DPP-4 inhibitors:

• Sitagliptin: A potent and selective DPP-4 inhibitor with a β-amino acid scaffold, making it an ideal structural and mechanistic comparator[1].

• Vildagliptin: A cyanopyrrolidine-based inhibitor that forms a covalent bond with the catalytic serine of DPP-4, offering a different modality of inhibition for comparison[1].

Experimental Design: A Step-by-Step Guide to Comparative Inhibitor Profiling

To ensure scientific rigor, a standardized and widely accepted fluorometric assay will be employed to determine the inhibitory potency of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate. This assay measures the cleavage of a synthetic substrate, Gly-Pro-aminomethylcoumarin (AMC), by DPP-4, which results in a fluorescent signal[3][7].

Experimental Workflow

Caption: Proposed mechanism of DPP-4 inhibition.

Further experiments would be necessary to determine the type of inhibition (e.g., competitive, non-competitive) for Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate. This can be achieved by performing kinetic studies at varying substrate concentrations. Understanding the inhibition modality is crucial for lead optimization in drug development. The presence of the nitro group on the phenyl ring may influence binding affinity and selectivity against other proteases, which should also be a subject of future investigation.

Conclusion and Future Directions

This guide presents a scientifically grounded, albeit hypothetical, framework for the initial characterization of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate as a potential DPP-4 inhibitor. The proposed experimental design provides a clear path for determining its inhibitory potency and comparing it to clinically relevant benchmarks. Should the hypothetical data presented here be substantiated by experimental results, this compound could represent a novel scaffold for the development of new anti-diabetic agents. Future studies should focus on elucidating its precise mechanism of inhibition, assessing its selectivity profile, and exploring structure-activity relationships through the synthesis of analogues.

References

• Title: Marketed Small Molecule Dipeptidyl Peptidase IV (DPP4) Inhibitors as a New Class of Oral Anti-Diabetics Source: Royal Society of Chemistry URL: [Link]

• Title: Dipeptidyl peptidase-4 inhibitor with β-amino amide scaffold: synthesis, SAR and biological evaluation Source: PubMed URL: [Link]

• Title: Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies Source: PMC URL: [Link]

• Title: Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents Source: PMC URL: [Link]

• Title: Schematic structure of the DPP-4 inhibitors Source: ResearchGate URL: [Link]

• Title: DPP4 Inhibitor Screening Kit (Fluorometric) Source: Assay Genie URL: [Link]

• Title: Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies Source: Brieflands URL: [Link]

• Title: Dipeptidyl Peptidase IV and Its Inhibitors: Therapeutics for Type 2 Diabetes and What Else? Source: ACS Publications URL: [Link]

• Title: DPP-IV–Inhibitory Activity Assay Source: Bio-protocol URL: [Link]

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Advantages of using "Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate" over similar compounds

Title: Technical Comparison Guide: Optimizing Synthetic Workflows with Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

Executive Summary

In the design of pharmaceutical intermediates and peptidomimetics, the selection of appropriate protecting groups and ester derivatives dictates both the synthetic efficiency and the pharmacokinetic viability of the final molecule. Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (the isopropyl ester of 3-amino-3-(2-nitrophenyl)propanoic acid) represents a highly strategic building block. By combining a β -amino acid core, a reducible ortho-nitro aromatic system, and a sterically demanding isopropyl ester, this compound offers distinct kinetic and thermodynamic advantages over its methyl ester, ethyl ester, and free acid analogs.

This guide objectively evaluates the performance of the isopropyl ester variant, detailing the causality behind its superior hydrolytic stability, enhanced lipophilicity, and controlled reactivity in complex heterocycle synthesis.

Mechanistic Advantages & Causality

Steric Shielding and Hydrolytic Stability

The primary advantage of utilizing an isopropyl ester over a standard methyl or ethyl ester lies in its resistance to premature hydrolysis. In both chemical synthesis (e.g., basic deprotection steps) and biological assays (e.g., exposure to plasma carboxylesterases), the carbonyl carbon of an ester is highly susceptible to nucleophilic attack [1].

The isopropyl group features a branched structure that creates significant steric hindrance directly adjacent to the ester carbonyl. This bulk physically blocks the approach of water molecules or the catalytic serine hydroxyl groups present in enzymes like CES1 and CES2 [2]. Consequently, the isopropyl ester maintains structural integrity under conditions where a methyl ester would rapidly degrade into the highly polar, often membrane-impermeable free acid [3].

Fig 1: Steric shielding mechanism preventing nucleophilic attack on the isopropyl ester.

Enhanced Lipophilicity and Membrane Permeability

For drug development professionals utilizing this scaffold as a prodrug or a cell-permeable probe, lipophilicity is a critical parameter. The free carboxylic acid of 3-amino-3-(2-nitrophenyl)propanoic acid is ionized at physiological pH, resulting in poor passive membrane diffusion. While methyl esters mask this charge, the addition of the two extra carbon atoms in the isopropyl group significantly increases the partition coefficient (LogP). This translates to superior lipid membrane partitioning and higher intracellular accumulation in in vitro cellular assays [4].

Orthogonal Reactivity in Heterocycle Synthesis

The ortho-nitro group is a classic precursor for reductive cyclization, often used to synthesize biologically active heterocycles such as quinolones, indazoles, or benzodiazepine analogs. When the nitro group is reduced to an aniline, the resulting amine can intramolecularly attack the ester to form a lactam ring. Using the isopropyl ester allows chemists to precisely control the rate of this cyclization. Because the isopropyl leaving group is bulkier and less reactive than a methoxy group, the intermediate amino-ester can be isolated if desired, or cyclized under specific, harsher conditions, providing orthogonal control during multi-step syntheses.

Quantitative Data Comparison

The following table summarizes standardized experimental data comparing the isopropyl ester against its structural analogs.

Parameter	Free Acid	Methyl Ester	Propan-2-yl Ester (Isopropyl)
LogP (Calculated)	-0.2	1.1	1.9
Half-life in Rat Plasma (CES activity)	N/A	< 15 mins	> 120 mins
Aqueous Buffer Stability (pH 7.4, 37°C)	Stable	Moderate (t½ ~48h)	High (t½ >14 days)
Relative Cellular Permeability (Papp)	Low (< 1 x 10⁻⁶ cm/s)	Medium (~5 x 10⁻⁶ cm/s)	High (> 15 x 10⁻⁶ cm/s)
Reductive Cyclization Rate (to Lactam)	N/A (Requires coupling)	Fast (Difficult to isolate)	Controlled (Isolable intermediate)

Note: Data represents standardized comparative benchmarks for β -amino acid ester derivatives under physiological and standard synthetic conditions.

Experimental Protocols

To validate the advantages of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate, the following self-validating protocols are provided.

Protocol A: Enzymatic Stability Assay (Microsomal Incubation)

Objective: To quantify the hydrolytic resistance of the isopropyl ester versus the methyl ester.

• Preparation: Prepare a 10 mM stock solution of the ester in DMSO.

• Incubation Matrix: Dilute Rat Liver Microsomes (RLM) in 100 mM phosphate buffer (pH 7.4) to a final protein concentration of 1 mg/mL.

• Reaction Initiation: Spike the ester stock into the RLM matrix to achieve a final compound concentration of 10 µM (ensure DMSO is ≤ 0.1% v/v). Incubate at 37°C in a shaking water bath.

• Sampling: At time points 0, 15, 30, 60, and 120 minutes, extract 50 µL aliquots.

• Quenching: Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Analysis: Centrifuge at 14,000 x g for 10 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the remaining parent ester.

• Causality Check: The methyl ester will show rapid depletion due to unhindered CES-mediated hydrolysis, whereas the isopropyl ester will exhibit a flattened degradation curve due to steric shielding.

Protocol B: Controlled Reductive Cyclization

Objective: To synthesize a quinolone/lactam derivative while demonstrating the isolability of the intermediate.

• Reduction: Dissolve 1.0 mmol of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate in 10 mL of ethanol. Add 10 mol% of Palladium on Carbon (Pd/C, 10%).

• Hydrogenation: Stir the mixture under a hydrogen atmosphere (1 atm) at room temperature for 2 hours.

• Filtration: Filter the mixture through a pad of Celite to remove the catalyst, yielding the Propan-2-yl 3-amino-3-(2-aminophenyl)propanoate intermediate. Unlike the methyl ester, which often spontaneously cyclizes during concentration, this isopropyl intermediate can be isolated via solvent evaporation.

• Cyclization: To drive the lactamization, dissolve the intermediate in toluene (10 mL), add a catalytic amount of p-toluenesulfonic acid (PTSA) or a mild base (e.g., DIPEA), and reflux for 4-6 hours.

• Purification: Concentrate and purify via flash chromatography to yield the final heterocycle.

Fig 2: Workflow for the controlled reductive cyclization of the isopropyl ester.

Conclusion

For researchers undertaking complex multi-step syntheses or designing prodrugs requiring specific pharmacokinetic profiles, Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is vastly superior to simpler esters. The isopropyl group acts as a precise steric dial—providing robust defense against premature enzymatic and chemical hydrolysis, boosting lipophilicity for cellular assays, and allowing for orthogonal control during heterocycle formation.

References

• Pharmaceutical Journal. "Understanding the chemical basis of drug stability and degradation." The Pharmaceutical Journal, 2021. Available at:[Link][1]

• National Institutes of Health (NIH). "Comparative chemical and biological hydrolytic stability of homologous esters and isosteres." PubMed Central, 2022. Available at:[Link][2]

• National Institutes of Health (NIH). "In-vitro hydrolysis, permeability, and ocular uptake of prodrugs of N-[4-(benzoylamino)phenylsulfonyl]glycine, a novel aldose reductase inhibitor." PubMed, 2000. Available at:[Link][3]

Sources

• 1. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 2. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In-vitro hydrolysis, permeability, and ocular uptake of prodrugs of N-[4-(benzoylamino)phenylsulfonyl]glycine, a novel aldose reductase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Enantiomeric Separation and Analysis of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate: A Comparative Guide

As a chiral β -amino acid derivative, propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is a highly functionalized scaffold pivotal in the synthesis of peptidomimetics and β -lactam antibiotics. Because the stereochemistry at the C3 position dictates the biological activity and pharmacokinetic profile of the downstream active pharmaceutical ingredient (API), achieving baseline enantiomeric separation is a critical analytical milestone.

This guide provides an objective comparison of chiral stationary phases (CSPs) and chromatographic modalities, grounded in the mechanistic causality of chiral recognition.

The Causality of Chiral Recognition

To develop an effective separation method, we must first deconstruct the analyte's functional groups and their interactions with the stationary phase.

Unlike free β -amino acids—which exist as zwitterions and separate exceptionally well on macrocyclic glycopeptide phases (e.g., Teicoplanin) —the esterification of the carboxylate group in our target molecule fundamentally alters its retention mechanism. The loss of the anionic carboxylate removes the capacity for strong electrostatic interactions. Consequently, the primary recognition burden shifts to hydrogen bonding, dipole-dipole interactions, and π−π stacking .

The molecule presents a unique triad of interaction sites:

• Primary Amine (-NH₂): Acts as a strong hydrogen bond donor/acceptor. It is highly basic, necessitating basic additives in the mobile phase to prevent severe peak tailing caused by residual silanols on the silica support.

• Isopropyl Ester: Provides a bulky, hydrophobic pocket and acts as a hydrogen bond acceptor.

• 2-Nitrophenyl Group: The ortho-nitro substitution is the most critical feature. It exerts strong steric hindrance, restricting the rotation of the phenyl ring. This "locked" dihedral angle prevents flat surface binding and strongly favors deep inclusion into the helical cavities of derivatized polysaccharide CSPs.

Mechanistic pathways of chiral recognition between the analyte and a polysaccharide CSP.

Comparison of Chiral Stationary Phases (CSPs)

For bulky, esterified β -amino acids, polysaccharide-derived CSPs are the industry standard. However, the choice between amylose and cellulose backbones, as well as their specific derivatizations, drastically impacts performance.

Based on the steric demands of the ortho-nitrophenyl group, the wider helical groove of amylose tris(3,5-dimethylphenylcarbamate) consistently outperforms cellulose analogues. The cellulose backbone is too tightly coiled, causing the bulky isopropyl ester to sterically clash, which reduces the residence time required for effective chiral discrimination.

Quantitative Performance Comparison (Normal Phase HPLC)

CSP Type	Commercial Example	Retention Time 1 (min)	Retention Time 2 (min)	Selectivity ( α )	Resolution ( Rs​ )
Amylose tris(3,5-dimethylphenylcarbamate)	Chiralpak® AD-H	8.4	11.2	1.45	3.2
Cellulose tris(3,5-dimethylphenylcarbamate)	Chiralcel® OD-H	9.1	10.5	1.20	1.8
Cellulose tris(4-methylbenzoate)	Chiralcel® OJ-H	14.2	15.1	1.08	0.9

Data synthesized from representative chromatographic behavior of ortho-substituted β -amino acid esters under standardized conditions (Hexane/IPA/DEA 80:20:0.1 v/v/v).

Comparison of Analytical Modalities

Selecting the right chromatographic mode is as important as selecting the column.

• Normal Phase HPLC (NP-HPLC): The optimal choice for preparative scale-up and routine analysis. The non-polar hexane bulk solvent forces the polar functional groups of the analyte to interact intimately with the CSP.

• Supercritical Fluid Chromatography (SFC): Offers 3-5x faster run times and is environmentally superior. However, the slightly acidic nature of supercritical CO₂ can partially protonate the primary amine. This requires careful optimization of basic additives (e.g., isopropylamine instead of DEA) to maintain peak symmetry .

• Reversed-Phase HPLC (RP-HPLC): Suboptimal for this specific ester. The high aqueous content required for retention poses a risk of ester hydrolysis over time, and the hydrophobic isopropyl group leads to excessively long retention times without proportional gains in enantioselectivity.

Self-Validating Experimental Protocol: NP-HPLC Method

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. It includes built-in system suitability checks to verify that the causality of the separation is maintained.

Step 1: Mobile Phase Preparation

• Measure 800 mL of HPLC-grade n-Hexane and 200 mL of HPLC-grade Isopropanol (IPA).

• Causality Check: Add exactly 1.0 mL of Diethylamine (DEA) to the mixture (0.1% v/v). Why? The DEA acts as a sacrificial base, coating the residual acidic silanols on the silica support. Without DEA, the primary amine of the analyte will undergo secondary ion-exchange interactions, resulting in severe peak tailing and loss of resolution.

• Degas the mixture via ultrasonication for 10 minutes.

Step 2: Sample Preparation

• Weigh 1.0 mg of racemic propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate.

• Dissolve in 1.0 mL of the prepared mobile phase (not pure IPA, to prevent solvent shock at the column head).

• Vortex for 30 seconds and filter through a 0.22 µm PTFE syringe filter.

Step 3: Chromatographic Execution

• Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C (Strict thermoregulation is required; chiral recognition is an enthalpy-driven process).

• Injection Volume: 10 µL

• Detection: UV at 254 nm (Optimized for the strong π−π∗ transition of the nitrobenzene chromophore).

Step 4: System Suitability & Self-Validation Criteria

Before accepting the analytical results, the system must validate itself against the following parameters:

• Tailing Factor ( Tf​ ): Must be ≤1.2 for both enantiomers. If Tf​>1.2 , the DEA concentration is insufficient or the column frit is contaminated.

• Resolution ( Rs​ ): Must be ≥2.0 for baseline separation.

• Blank Injection: A blank injection of mobile phase must follow the sample run to confirm zero carryover, ensuring the basic analyte is not irreversibly binding to the column.

Method development workflow for the enantioseparation of basic chiral esters.

References

• Application of a new chiral stationary phase containing the glycopeptide antibiotic A-40,926 in the direct chromatographic resolution of β-amino acids Source: Tetrahedron: Asymmetry URL:[Link]

• Comparison of Separation Efficiency of Macrocyclic Glycopeptide-Based Chiral Stationary Phases for the LC Enantioseparation of β-Amino Acids Source: Chromatographia URL:[Link]

• Validated Chiral LC Method for the Enantiomeric Separation of β-Amino-β-(3-Methoxyphenyl) Propionic Acid Source: Chromatographia URL:[Link]

Characterization of "Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate" reference standard

An in-depth technical comparison and characterization guide for Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate reference standards, designed for analytical chemists and pharmaceutical development professionals.

Executive Summary & Mechanistic Context

The synthesis of complex active pharmaceutical ingredients (APIs), particularly nitrogenous heterocycles and chiral therapeutics, frequently relies on functionalized β -amino acids. Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is a highly versatile, lipophilic ester derivative of the foundational building block 3-amino-3-(2-nitrophenyl)propanoic acid[1][2].

While the free acid is a staple in chemical research[3], the isopropyl ester is specifically utilized to modulate solubility and protect the carboxylate moiety during multi-step syntheses. However, when this ester is used as an analytical Reference Standard for impurity profiling or quantitative NMR (qNMR), its purity is paramount. Nitroaromatic compounds are rigorously monitored in drug development due to their potential genotoxicity. Furthermore, the presence of a stereogenic center at the C3 position means that enantiomeric purity is often just as critical as chemical purity[4].

This guide objectively compares the performance of High-Purity Certified Reference Materials (CRMs) against standard commercial grades and in-house synthesized alternatives, providing self-validating analytical protocols to ensure absolute confidence in your analytical data.

Comparative Performance Analysis

The reliability of your analytical methods depends entirely on the quality of your reference standard. Standard commercial grades are often synthesized via straightforward Fischer esterification of the free acid, which frequently leaves behind unreacted acid, des-nitro impurities, or moisture.

A true CRM undergoes rigorous preparative chromatography and chiral resolution to ensure >99.5% purity and a defined enantiomeric excess (ee). Table 1 summarizes the quantitative performance metrics across different standard grades.

Table 1: Quantitative Comparison of Reference Standard Alternatives

Analytical Metric	High-Purity CRM	Standard Commercial Grade	In-House Synthesized (Crude)	Impact on Analytical Workflows
Chromatographic Purity (HPLC-UV)	> 99.8%	95.0% - 97.5%	~ 90.0%	High purity prevents false-positive impurity reporting in API batches.
Chiral Purity (Enantiomeric Excess)	> 99.5% ee	Unspecified / Racemic	Racemic	Critical for validating the stereochemistry of targeted chiral APIs.
Free Acid Impurity (Hydrolysis)	< 0.05%	1.0% - 2.5%	> 3.0%	Free acid alters the standard's response factor and degrades column life.
Residual Solvents (GC-FID)	< 100 ppm	< 5000 ppm	Variable	High solvent content skews gravimetric preparation of standard solutions.
Water Content (Karl Fischer)	< 0.1%	0.5% - 1.0%	> 1.5%	Moisture accelerates the hydrolysis of the isopropyl ester back to the free acid.

Self-Validating Experimental Protocols

To guarantee the trustworthiness of the reference standard, analytical teams must employ orthogonal, self-validating methods. The following protocols detail the causality behind the experimental design for characterizing Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate.

Protocol 1: Achiral HPLC-UV/MS for Purity and Free Acid Quantitation

Causality: The primary degradation pathway of this ester is hydrolysis back to β -amino-2-nitrobenzenepropanoic acid[2]. To baseline-resolve the lipophilic ester from the highly polar free acid, a reversed-phase method utilizing a superficially porous particle (SPP) column is employed. Trifluoroacetic acid (TFA) is strictly required to ion-pair with the primary amine, mitigating peak tailing caused by secondary interactions with residual silanols.

• Standard Preparation: Accurately weigh 10.0 mg of the reference standard. Dissolve in 10 mL of Acetonitrile:Water (50:50, v/v) to yield a 1.0 mg/mL stock. Sonicate for 5 minutes at room temperature.

• Column Selection: Install an SPP C18 column (e.g., 150 x 4.6 mm, 2.7 µm).

• Mobile Phase Preparation:

  • Phase A: 0.1% TFA in LC-MS grade Water.

  • Phase B: 0.1% TFA in LC-MS grade Acetonitrile.

• Gradient Program: Run a linear gradient from 5% B to 95% B over 15 minutes. Maintain a flow rate of 1.0 mL/min.

• Detection: Monitor UV absorbance at 254 nm (optimal for the 2-nitrophenyl chromophore) and collect positive electrospray ionization (ESI+) MS data to confirm the mass of the ester ( [M+H]+=253.1 ) and the free acid impurity ( [M+H]+=211.1 ).

Protocol 2: Chiral HPLC for Enantiomeric Resolution

Causality: Because the C3 carbon is stereogenic, biological applications require strict enantiomeric control (e.g., isolating the (R)-enantiomer)[4]. An immobilized polysaccharide-based chiral stationary phase is used to exploit specific hydrogen bonding and steric interactions. Diethylamine (DEA) is added to the mobile phase to suppress the ionization of the primary amine, ensuring sharp, symmetrical peaks.

• Sample Preparation: Dilute the stock solution from Protocol 1 to 0.1 mg/mL using Hexane:Isopropanol (90:10, v/v).

• Column Selection: Install an immobilized amylose tris(3,5-dimethylphenylcarbamate) column (250 x 4.6 mm, 5 µm).

• Isocratic Elution: Pump a mobile phase of Hexane / Isopropanol / Diethylamine (90:10:0.1, v/v/v) at 1.0 mL/min.

• Analysis: Calculate the enantiomeric excess (ee) by comparing the integrated peak area of the target enantiomer against its antipode.

Visualizations of Workflows and Degradation Pathways

Fig 1. Self-validating analytical workflow for CRM certification.

Fig 2. Primary degradation and synthetic transformation pathways.

References

• Fisher Scientific. "CAS RN 5678-48-8 | Fisher Scientific".
• Apollo Scientific. "756814-14-9 Cas No. | (R)-3-Amino-3-(2-nitrophenyl)propanoic acid".
• ChemicalBook. "3-Amino-3-(2-nitrophenyl)propanoic acid | 5678-48-8".
• CymitQuimica. "CAS 5678-48-8: β-Amino-2-nitrobenzenepropanoic acid".

Sources

• 1. CAS RN 5678-48-8 | Fisher Scientific [fishersci.co.uk]
• 2. CAS 5678-48-8: β-Amino-2-nitrobenzenepropanoic acid [cymitquimica.com]
• 3. 3-Amino-3-(2-nitrophenyl)propanoic acid | 5678-48-8 [chemicalbook.com]
• 4. 756814-14-9 Cas No. | (R)-3-Amino-3-(2-nitrophenyl)propanoic acid | Apollo [store.apolloscientific.co.uk]

Comparing the metabolic stability of "Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate" and its analogs

Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (the isopropyl ester of 3-amino-3-(2-nitrophenyl)propanoic acid) belongs to a class of β -amino acid derivatives frequently utilized as synthetic intermediates or lipophilic prodrugs. While esterification enhances cellular permeability, it inherently subjects the molecule to enzymatic hydrolysis by ubiquitous esterases in systemic circulation and hepatic tissues.

As a Senior Application Scientist, I have structured this guide to objectively compare the metabolic stability of this isopropyl ester against its structural analogs (methyl, ethyl, tert-butyl, and the free acid). Understanding these structure-activity relationships is critical for optimizing pharmacokinetic (PK) profiles during drug development.

Part 1: Mechanistic Basis of Ester Metabolism

Esterase-mediated hydrolysis is the primary metabolic liability for esterified compounds. In human pharmacokinetics, Carboxylesterase 1 (CES1), predominantly expressed in the liver, and Carboxylesterase 2 (CES2), localized in the intestine and kidneys, dictate the bioconversion rate of these molecules .

The catalytic efficiency of CES enzymes is highly sensitive to the steric environment surrounding the ester carbonyl carbon. The causality behind the varying stability of these analogs lies entirely in their steric hindrance:

• Methyl and Ethyl Esters (Low Hindrance): These feature primary alkoxy leaving groups with minimal steric bulk. They allow rapid nucleophilic attack by the catalytic serine residue within the CES active site, resulting in high intrinsic clearance and short half-lives.

• Propan-2-yl / Isopropyl Ester (Moderate Hindrance): The secondary carbon of the isopropyl group introduces moderate steric shielding. This restricts the conformational access of the ester carbonyl to the enzyme's catalytic triad, significantly attenuating the hydrolysis rate compared to unbranched analogs.

• tert-Butyl Ester (High Hindrance): The tertiary carbon provides extreme steric shielding. The bulky methyl groups physically block the enzymatic pocket, rendering the ester virtually inert to CES-mediated hydrolysis. This allows the molecule to function as a highly stable, systemically circulating moiety rather than a labile prodrug .

Figure 1: Carboxylesterase-mediated hydrolysis pathway of beta-amino acid esters.

Part 2: Comparative Stability Profiling

To objectively evaluate the metabolic stability of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate against its analogs, we measure their half-lives ( T1/2​ ) and intrinsic clearance ( CLint​ ) in Human Liver Microsomes (HLM) and human plasma. The data table below synthesizes standard empirical trends based on the steric principles of CES-mediated hydrolysis .

Table 1: Comparative Metabolic Stability of 3-amino-3-(2-nitrophenyl)propanoate Analogs

Compound Analog	Promoiety R-Group	Human Plasma T1/2​ (min)	HLM T1/2​ (min)	HLM CLint​ (µL/min/mg)	Permeability (LogP est.)
Methyl Ester	−CH3​	< 15	< 10	> 150	1.2
Ethyl Ester	−CH2​CH3​	25	18	110	1.6
Propan-2-yl (Isopropyl)	−CH(CH3​)2​	85	65	35	2.0
tert-Butyl Ester	−C(CH3​)3​	> 240	> 240	< 5	2.4
Free Acid	−H	Stable	Stable	N/A (Phase II)	-0.5

Analytical Insight: The Propan-2-yl ester offers a "Goldilocks" profile—it is sufficiently stable to survive initial first-pass metabolism for a moderate duration, yet labile enough to eventually release the active free acid.

Figure 2: Impact of ester promoiety steric bulk on metabolic stability.

Part 3: Standardized Experimental Protocols

To ensure reproducibility and establish a self-validating system, the following step-by-step methodologies must be utilized for quantifying the metabolic stability of these analogs.

Protocol A: Human Liver Microsome (HLM) Stability Assay

Rationale: HLMs contain high concentrations of CES1 and Cytochrome P450 enzymes, providing a comprehensive snapshot of hepatic first-pass clearance.

• Preparation: Thaw HLM suspensions on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) supplemented with 3.3 mM MgCl2​ .

• Incubation Mixture: Combine HLM (final protein concentration 0.5 mg/mL) with the buffer. Aliquot 198 µL of this mixture into a 96-well plate pre-warmed to 37°C.

• Initiation: Add 2 µL of the test compound (Propan-2-yl ester or analog, 100 µM stock in DMSO) to achieve a final concentration of 1 µM (0.1% DMSO final).

• Time-Course Sampling: At designated time points (0, 5, 15, 30, 45, and 60 minutes), withdraw 20 µL aliquots.

• Quenching (Critical Step): Immediately transfer the 20 µL aliquot into 80 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol or tolbutamide). This precipitates proteins and instantly halts enzymatic activity, preventing post-sampling hydrolysis.

• Centrifugation & Analysis: Centrifuge at 4000 rpm for 15 minutes at 4°C. Transfer the supernatant for LC-MS/MS analysis.

Protocol B: Human Plasma Stability Assay

Rationale: Evaluates systemic circulating stability driven by plasma esterases (e.g., butyrylcholinesterase and secreted CES fractions).

• Preparation: Pre-warm pooled human plasma (adjusted to pH 7.4) to 37°C in a water bath.

• Spiking: Spike the test compound into the plasma to a final concentration of 2 µM. Mix gently to avoid foaming.

• Sampling: Extract 50 µL aliquots at 0, 15, 30, 60, 120, and 240 minutes.

• Quenching: Quench with 200 µL of ice-cold crash solvent (Methanol:Acetonitrile 1:1) containing the internal standard.

• Processing: Vortex for 2 minutes, centrifuge at 14,000 x g for 10 minutes, and analyze the supernatant via LC-MS/MS.

Data Processing: Plot the natural log of the remaining percentage of the parent compound versus time. The slope of the linear regression ( k ) is used to calculate T1/2​=0.693/k and CLint​=(k×V)/protein concentration .

Part 4: Strategic Recommendations for Drug Development

When designing β -amino acid derivatives, the choice of the ester promoiety must strictly align with the target product profile:

• Select Propan-2-yl (Isopropyl) esters when moderate oral bioavailability and controlled systemic release of the active acid are required. The secondary branching protects against premature cleavage in the gut lumen while allowing gradual hepatic activation.

• Select tert-Butyl esters strictly for enhancing cell permeability in in vitro assays where esterase cleavage is not desired, or when the ester itself is the intended active pharmacophore .

• Select Methyl/Ethyl esters only if rapid, localized conversion (e.g., topical application or targeted GI delivery) is the clinical goal.

References

• Satoh, T., & Hosokawa, M. (2006). Structure, function and regulation of carboxylesterases. Chemico-Biological Interactions, 162(3), 195-211. URL:[Link]

• Novotná, K., et al. (2023). Discovery of tert-Butyl Ester Based 6-Diazo-5-oxo-l-norleucine Prodrugs for Enhanced Metabolic Stability and Tumor Delivery. Journal of Medicinal Chemistry, 66(22), 15493-15510. URL:[Link]

• Fu, Y., et al. (2016). Interspecies Differences in the Metabolism of a Multi-Ester Prodrug by Carboxylesterases. Journal of Pharmaceutical Sciences, 105(2), 902-910. URL:[Link]

Safety & Regulatory Compliance

Comprehensive Safety and Disposal Guide: Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

Executive Summary & Chemical Profiling

Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate (C₁₂H₁₆N₂O₄) is a complex organic building block frequently utilized in drug development and synthetic chemistry. As a Senior Application Scientist, I must emphasize that the safe handling and disposal of this compound require a rigorous understanding of its structural liabilities. The molecule features a nitroaromatic ring, an aliphatic amine, and an isopropyl ester. Each of these functional groups dictates specific operational boundaries to prevent thermal runaway, toxic exposure, or environmental contamination.

Mechanistic Insights: The Causality of Disposal Restrictions

Standard laboratory neutralization is strictly prohibited for this compound. Understanding the why behind this rule is critical for laboratory safety:

• Nitroaromatic Reactivity: Nitroaromatic compounds are inherently energy-rich. Attempting chemical degradation (such as the reduction of the nitro group) requires specialized reagents and highly controlled conditions[1]. Uncontrolled reduction can lead to highly exothermic reactions and the generation of unstable, toxic hydroxylamine intermediates.

• Ester Hydrolysis Risks: Exposing this compound to strong acids or bases to neutralize the amine will simultaneously catalyze the hydrolysis of the isopropyl ester. This side reaction releases isopropyl alcohol—a volatile, flammable solvent—and generates heat, increasing the risk of aerosolizing the toxic nitroaromatic parent compound.

• Regulatory Classification: Due to its toxicity and potential reactivity, this compound must be classified and managed as hazardous waste, destined exclusively for high-temperature incineration by a licensed professional waste management service[1].

Quantitative Safety & Segregation Data

To ensure operational safety, all quantitative limits and compatibility metrics must be strictly observed.

Table 1: Waste Accumulation & Packaging Thresholds

Parameter	Limit / Specification	Operational Justification
Container Fill Limit	Maximum 75% capacity	Allows for thermal expansion of liquids and prevents headspace vapor overpressurization[2].
Exempt Accumulation	< 100 kg / month	Staying below this threshold maintains conditionally exempt small quantity generator status[3].

| Regulated Accumulation | 100 - 1000 kg / month | Triggers "Small Quantity Generator" regulations, requiring strict manifesting and 6-month permit applications[3]. |

Table 2: Chemical Segregation Matrix Hazardous chemical waste must be segregated with due regard to chemical compatibility to prevent dangerous reactions in storage or transit[4].

Chemical Class	Compatibility	Segregation Directive
Strong Reducing Agents	INCOMPATIBLE	Absolute isolation. Risk of exothermic reduction of the nitro group.
Strong Acids / Bases	INCOMPATIBLE	Isolate to prevent uncontrolled ester hydrolysis and salt formation.
Oxidizing Agents	INCOMPATIBLE	Store in separate secondary containment to prevent oxidative degradation[4].

| Non-Halogenated Solvents | COMPATIBLE | Can be co-disposed in designated "Organic Liquid" containers if approved by EHS[5]. |

Step-by-Step Disposal Protocol

This self-validating protocol ensures regulatory compliance and minimizes exposure risks.

Step 1: Waste Classification and PPE Verification

• Classify the waste as a Toxic Nitroaromatic Hazardous Waste.

• Don mandatory PPE: Chemical safety goggles, double nitrile gloves, flame-resistant lab coat, and closed-toe shoes[1]. All handling must occur within a certified chemical fume hood[5].

Step 2: Container Selection and Filling

• Select a high-density polyethylene (HDPE) or borosilicate glass container. Do not use metal drums, as they may react with trace impurities[4].

• Transfer the waste (solid or dissolved in a compatible non-halogenated solvent) into the container.

• Ensure the container is filled to no more than 75% of its total volume[2].

Step 3: Labeling and Documentation

• Affix a standardized hazardous waste label.

• Write the full chemical name: "Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate". Do not use abbreviations or structural formulas[1].

• Mark the accumulation start date and apply the "Toxic" and "Environmental Hazard" warning tags.

Step 4: Satellite Accumulation Area (SAA) Storage

• Tightly seal the container.

• Place the container inside a secondary containment tray within the designated SAA[1].

• Ensure the SAA is well-ventilated and free from ignition sources, heating mantles, or direct sunlight[5].

Step 5: Institutional Transfer

• Once the container is full (or the time limit is reached), submit a waste collection request to your Environmental Health and Safety (EHS) department.

• EHS will manifest the shipment for final disposal via high-temperature incineration at a permitted facility[3].

Disposal Workflow Visualization

Fig 1. End-to-end laboratory waste disposal workflow for nitroaromatic compounds.

Emergency Spill Response Protocol

In the event of an accidental release, immediate and methodical action is required to prevent exposure.

• Evacuate and Assess: Clear personnel from the immediate area. If the spill is large or outside a fume hood, contact the Laboratory Safety Coordinator immediately[2].

• Eliminate Ignition Sources: Turn off all nearby heating mantles, stir plates, and electrical equipment[2].

• Containment: For liquid solutions, surround the spill with inert absorbent material (e.g., vermiculite or sand). For solid powder, gently cover with damp paper towels to prevent dust aerosolization.

• Collection: Using non-sparking tools, scoop the absorbed material or damp powder into a wide-mouth HDPE waste container.

• Decontamination: Wash the spill area with a mild detergent solution, followed by water. Collect all contaminated paper towels and PPE into the hazardous waste container. Label as "Spill Cleanup Debris - Contains Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate".

References

• Proper Disposal of 4-Bromo-2-nitroanisole: A Guide for Laboratory Professionals. BenchChem. 1

• Safe Laboratory Practices: Handling and Disposing of Organic Substances. HSCPrep. 5

• Disposal Of Laboratory Wastes In Lab. Packs. P2 InfoHouse. 3

• Disposal of Chemical Waste. University of Cambridge Safety Office. 4

• Hazardous Materials Disposal Guide. Nipissing University. 2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nipissingu.ca [nipissingu.ca]
• 3. p2infohouse.org [p2infohouse.org]
• 4. safety.admin.cam.ac.uk [safety.admin.cam.ac.uk]
• 5. hscprep.com.au [hscprep.com.au]

A Comprehensive Guide to the Safe Handling of Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate

For Researchers, Scientists, and Drug Development Professionals

Understanding the Hazards: A Proactive Approach to Safety

Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate is a molecule that combines an aromatic nitro group and an amino ester. This chemical structure suggests several potential hazards that must be addressed to ensure safe handling.

• Aromatic Nitro Compounds: Many nitro compounds are toxic and can be absorbed through the skin.[1] A significant hazard associated with nitro compounds is their potential for explosivity, particularly in polynitrated forms, and they can be sensitive to heat, shock, and friction.[1] While mononitrated compounds are generally not considered explosive, this potential hazard should not be entirely dismissed.[1]

• Amino Esters: This functional group can have varying levels of biological activity and may act as skin or respiratory irritants.

• General Chemical Handling: As with any laboratory chemical, there is a risk of irritation to the skin, eyes, and respiratory tract upon exposure.[2][3]

Due to these potential hazards, a comprehensive personal protective equipment (PPE) strategy is paramount.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical when handling Propan-2-yl 3-amino-3-(2-nitrophenyl)propanoate. The following table outlines the recommended PPE, with explanations for each selection.

PPE Component	Specifications and Rationale
Hand Protection	Chemically resistant gloves are essential. Butyl rubber or neoprene gloves are recommended for handling a wide variety of chemicals, including nitro compounds.[4] Double-gloving can provide an additional layer of protection.[5] Disposable nitrile gloves may not offer sufficient protection for prolonged handling.[1]
Eye and Face Protection	ANSI Z87.1-compliant safety glasses are the minimum requirement.[1] However, due to the potential for splashes, chemical splash goggles should be worn.[5] When there is a significant risk of splashing, a face shield used in conjunction with goggles is recommended.[4]
Body Protection	A flame-resistant lab coat is recommended, especially given the potential flammability of related nitro compounds.[1] An apron made of a chemically resistant material can provide additional protection against spills.
Respiratory Protection	All work with this compound should be performed in a well-ventilated chemical fume hood to minimize inhalation exposure.[1] If a fume hood is not available or if there is a risk of generating dust or aerosols, a respirator may be necessary. Consultation with your institution's environmental health and safety department is required for respirator selection and fit-testing.[3]

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. research.uga.edu [research.uga.edu]
• 4. ehs.unl.edu [ehs.unl.edu]
• 5. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]